Isomorellic acid

Core Science & Biosynthesis

Isomorellic Acid: A Comprehensive Technical Guide on its Natural Sources, Distribution, and Analysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isomorellic acid, a prominent member of the caged prenylated xanthone (B1684191) family, has garnered significant attention within the scientific community for its diverse and potent biological activities. This technical guide provides an in-depth overview of the natural sources, distribution, and analytical methodologies pertaining to this promising bioactive compound. Primarily sourced from the resin of Garcinia morella, this document consolidates the current knowledge on its distribution within the plant. Furthermore, it outlines detailed experimental protocols for the extraction and quantification of isomorellic acid, drawing from established methods for related phytochemicals. A proposed biosynthetic pathway for caged xanthones is also presented, offering insights into the formation of this unique molecular architecture. This guide is intended to serve as a valuable resource for researchers and professionals engaged in natural product chemistry, pharmacology, and drug development.

Natural Sources and Distribution

Isomorellic acid is predominantly found in the plant kingdom, with its most significant and well-documented source being species from the genus Garcinia (family Clusiaceae).

Primary Source: Garcinia morella

The Indian gamboge tree, Garcinia morella, stands out as the principal natural reservoir of isomorellic acid.[1] Different parts of this plant have been reported to contain a variety of bioactive compounds, with the resin being particularly rich in caged xanthones, including isomorellic acid.

• Resin (Gamboge): The bright yellow gum resin, commercially known as gamboge, is the most concentrated source of isomorellic acid.[1] This resin is traditionally collected by making incisions in the bark of the tree.

• Seeds and Leaves: While the resin is the primary source, isomorellic acid and related compounds have also been identified in the seeds and leaves of Garcinia morella.[1]

Distribution in Other Garcinia Species

While Garcinia morella is the most cited source, other species within the Garcinia genus are known to produce a variety of xanthones and may also contain isomorellic acid or its isomers. However, specific quantitative data for isomorellic acid in these other species is not widely available in the current literature.

Quantitative Data

A comprehensive review of the existing literature reveals a notable gap in specific quantitative data for isomorellic acid across its natural sources. While many studies confirm its presence in Garcinia morella resin, precise concentration values (e.g., mg/g of resin) are not consistently reported. For context, quantitative analyses of other compounds in Garcinia species have been conducted, as shown in the table below. This highlights the need for further quantitative studies on isomorellic acid to fully assess its potential as a viable natural product for drug development.

Plant Species	Plant Part	Compound	Concentration (mg/g)	Reference
Garcinia xanthochymus	Fruit	Garcinol	286.37	[2]
Garcinia sopsopia	Fruit	Garcinol	195.98	[2]
Garcinia morella	Fruit	Tartaric Acid	121.63	[2]
Garcinia morella	Fruit	Oxalic Acid	28.05	[2]
Garcinia morella	Leaves	Protocatechuic Acid	10.7 ± 0.57	[1]
Garcinia morella	Resin	Total Phenolics	204.27	[1]
Garcinia morella	Resin	Total Flavonoids	124.92	[1]

Table 1: Quantitative data for selected compounds in Garcinia species. Data for isomorellic acid is currently not available in the cited literature.

Experimental Protocols

The following sections detail generalized experimental protocols for the extraction and quantification of isomorellic acid from its primary source, Garcinia morella resin. These protocols are based on established methodologies for the analysis of related phenolic compounds and caged xanthones.

Extraction of Isomorellic Acid

Objective: To extract isomorellic acid and other caged xanthones from Garcinia morella resin.

Materials:

• Dried resin of Garcinia morella

• Soxhlet apparatus

• Solvents: Hexane (B92381), Chloroform (B151607), Methanol (B129727)

• Rotary evaporator

• Filter paper

Procedure:

• Defatting: The dried and powdered resin (100 g) is first extracted with hexane in a Soxhlet apparatus for 6-8 hours to remove fats and other non-polar compounds. The hexane extract is discarded.

• Xanthone Extraction: The defatted resin is then extracted with chloroform in the same Soxhlet apparatus for 8-12 hours. Chloroform is an effective solvent for extracting caged xanthones like isomorellic acid.

• Concentration: The chloroform extract is filtered and concentrated under reduced pressure using a rotary evaporator at a temperature not exceeding 45°C to yield a crude extract enriched with isomorellic acid.

• Further Purification (Optional): For obtaining pure isomorellic acid, the crude extract can be subjected to column chromatography on silica (B1680970) gel, eluting with a gradient of hexane and ethyl acetate. Fractions are monitored by Thin Layer Chromatography (TLC) to isolate the desired compound.

Quantification of Isomorellic Acid by HPLC

Objective: To quantify the concentration of isomorellic acid in the crude extract using High-Performance Liquid Chromatography (HPLC).

Instrumentation:

• HPLC system equipped with a pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector.

• C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Reagents and Standards:

• HPLC grade acetonitrile (B52724) and water.

• Formic acid or phosphoric acid (for mobile phase acidification).

• Isomorellic acid analytical standard (of known purity).

Chromatographic Conditions (A Proposed Method):

• Mobile Phase: A gradient elution is typically employed for complex plant extracts. A common mobile phase consists of Solvent A (water with 0.1% formic acid) and Solvent B (acetonitrile with 0.1% formic acid).

  • Gradient Program: 0-5 min, 10% B; 5-25 min, 10-90% B; 25-30 min, 90% B; 30-35 min, 90-10% B; 35-40 min, 10% B.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: Based on the UV spectrum of isomorellic acid, a wavelength between 254 nm and 320 nm would be appropriate for detection.

• Injection Volume: 10 µL.

Procedure:

• Standard Preparation: Prepare a stock solution of the isomorellic acid standard in methanol (e.g., 1 mg/mL). From this stock, prepare a series of calibration standards of different concentrations (e.g., 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation: Dissolve a known amount of the crude extract in methanol to a specific concentration (e.g., 1 mg/mL). Filter the solution through a 0.45 µm syringe filter before injection.

• Analysis: Inject the standard solutions and the sample solution into the HPLC system.

• Quantification: Identify the peak corresponding to isomorellic acid in the sample chromatogram by comparing its retention time with that of the standard. Construct a calibration curve by plotting the peak area of the standards against their concentrations. Use the regression equation of the calibration curve to calculate the concentration of isomorellic acid in the sample.

Biosynthesis and Signaling Pathways

Proposed Biosynthesis of the Caged Xanthone Scaffold

The unique caged structure of isomorellic acid is a hallmark of a specific class of xanthones found in Garcinia species. The biosynthesis of this intricate scaffold is proposed to occur through a series of intramolecular reactions, with a Claisen/Diels-Alder reaction cascade being a key step.[3] While the specific enzymatic machinery has yet to be fully elucidated, the proposed pathway provides a logical framework for the formation of the core caged structure.

The biosynthesis is thought to begin with the prenylation of a xanthone precursor. This is followed by a cascade of reactions that form the characteristic bridged ring system.

Caption: Proposed biosynthetic pathway of the caged xanthone scaffold.

Experimental Workflow for Analysis

The overall workflow for the analysis of isomorellic acid from its natural source involves a series of sequential steps, from sample collection to final quantification.

References

• 1. Phytochemicals and Biological Activities of Garcinia morella (Gaertn.) Desr.: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. adtu.in [adtu.in]
• 3. Chemistry and Biology of the Caged Garcinia Xanthones - PMC [pmc.ncbi.nlm.nih.gov]

The Biosynthesis of Isomorellic Acid in Garcinia: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the biosynthetic pathway of isomorellic acid, a caged polyprenylated xanthone (B1684191) found in Garcinia species, notably Garcinia morella. Isomorellic acid and related compounds exhibit a range of promising biological activities, making their biosynthesis a critical area of study for natural product synthesis and drug development. This document outlines the proposed enzymatic steps, key intermediates, and relevant experimental methodologies, providing a comprehensive resource for researchers in the field.

Introduction to Isomorellic Acid and Caged Xanthones

Isomorellic acid belongs to the family of caged polyprenylated xanthones, a unique class of secondary metabolites characterized by a complex, sterically demanding cage-like structure fused to a xanthone core. These compounds are predominantly found in the resin of Garcinia species. The intricate architecture of these molecules is believed to arise from a series of complex enzymatic reactions, including prenylations and intramolecular cyclizations. The potent biological activities of caged xanthones, such as anticancer and antimicrobial properties, have spurred significant interest in understanding their biosynthesis for potential biotechnological production.

Proposed Biosynthetic Pathway of Isomorellic Acid

The biosynthesis of isomorellic acid is a multi-step process that begins with the formation of the xanthone scaffold, followed by extensive prenylation and a series of cyclization reactions to form the characteristic cage motif. While the complete enzymatic pathway has not been fully elucidated in Garcinia morella, a putative pathway has been proposed based on studies of related xanthone biosynthesis in other plants and biosynthetic logic.

The pathway can be broadly divided into three key stages:

• Formation of the Benzophenone (B1666685) Intermediate: The biosynthesis initiates with the convergence of the shikimate and acetate (B1210297) pathways to produce a benzophenone scaffold.

• Cyclization to the Xanthone Core: The benzophenone intermediate undergoes an intramolecular cyclization to form the tricyclic xanthone core.

• Prenylation and Cage Formation: The xanthone core is subsequently decorated with isoprenoid units, followed by a cascade of cyclization reactions to yield the final caged structure of isomorellic acid.

Stage 1: Formation of the Benzophenone Intermediate

The initial steps of xanthone biosynthesis are shared with other phenolic compounds and involve the condensation of intermediates from primary metabolism.[1]

• Shikimate Pathway: This pathway provides a C6-C1 benzoic acid derivative, which will form one of the aromatic rings of the benzophenone.

• Acetate-Malonate Pathway: Three molecules of malonyl-CoA, derived from acetyl-CoA, are condensed to form the second aromatic ring.

A key enzyme in this stage is Benzophenone Synthase (BPS) , which catalyzes the condensation of benzoyl-CoA (derived from the shikimate pathway) with three molecules of malonyl-CoA to produce 2,4,6-trihydroxybenzophenone.[2] Subsequent hydroxylation reactions, likely catalyzed by cytochrome P450 monooxygenases, are proposed to yield more complex benzophenone intermediates.[2]

Stage 2: Cyclization to the Xanthone Core

The central xanthone scaffold is formed through an oxidative cyclization of the benzophenone intermediate. This reaction is believed to be catalyzed by a specific cytochrome P450 enzyme that facilitates an intramolecular C-O phenol (B47542) coupling.[3] This regioselective cyclization is a critical branching point in the biosynthesis of various xanthone derivatives.[4]

Stage 3: Prenylation and Cage Formation to Isomorellic Acid

This final stage is what distinguishes the biosynthesis of caged xanthones like isomorellic acid. It involves a series of intricate enzymatic transformations:

• Prenylation: The xanthone core is prenylated at specific positions by prenyltransferases . These enzymes utilize prenyl diphosphate (B83284) donors, such as dimethylallyl pyrophosphate (DMAPP) and geranyl pyrophosphate (GPP), derived from the mevalonate (B85504) (MVA) or methylerythritol phosphate (B84403) (MEP) pathways. The specificity of these prenyltransferases dictates the substitution pattern of the final product.

• Claisen Rearrangement and Diels-Alder Cyclization: The formation of the characteristic cage structure is hypothesized to proceed through a non-enzymatic or enzyme-catalyzed cascade of reactions. A key proposed mechanism involves a Claisen rearrangement of a prenylated xanthone intermediate, followed by an intramolecular Diels-Alder reaction .[1] This sequence of pericyclic reactions would rapidly assemble the complex, polycyclic cage structure.

• Further Oxidative Modifications: Additional enzymatic modifications, such as hydroxylations and oxidations, likely catalyzed by other cytochrome P450 enzymes or dioxygenases, would then lead to the final structure of isomorellic acid.

Data Presentation: Quantitative Analysis of Related Compounds in Garcinia

While specific quantitative data for the intermediates in the isomorellic acid pathway are limited, studies on related Garcinia species provide valuable insights into the accumulation of xanthones and their precursors. The following table summarizes representative quantitative data from the literature.

Compound Class	Compound Name	Garcinia Species	Tissue	Concentration	Analytical Method
Xanthones	α-Mangostin	G. mangostana	Pericarp	1.35-7.85 mg/g DW	HPLC-UV
γ-Mangostin	G. mangostana	Pericarp	0.28-1.55 mg/g DW	HPLC-UV
Benzophenones	Garcinol	G. indica	Fruit Rind	2.4-3.0% w/w	HPTLC
Organic Acids	Hydroxycitric Acid	G. cambogia	Fruit Rind	10-30% w/w	HPLC

DW: Dry Weight

Experimental Protocols

The elucidation of the isomorellic acid biosynthetic pathway requires a combination of molecular biology, biochemistry, and analytical chemistry techniques. Below are detailed methodologies for key experiments.

Identification and Cloning of Biosynthetic Genes

Objective: To identify and isolate candidate genes encoding enzymes such as benzophenone synthase, cytochrome P450s, and prenyltransferases from Garcinia morella.

Methodology: Transcriptome Analysis and Gene Cloning

• RNA Extraction: Total RNA is extracted from Garcinia morella tissues known to produce isomorellic acid (e.g., resin-producing bark) using a suitable plant RNA extraction kit or a CTAB-based method.

• Transcriptome Sequencing: The extracted RNA is subjected to high-throughput sequencing (e.g., Illumina RNA-seq) to generate a comprehensive transcriptome library.

• Bioinformatic Analysis: The resulting sequence data is assembled and annotated. Candidate genes are identified by homology searches (BLAST) against known biosynthetic genes from other species.

• Gene Cloning: Full-length cDNAs of candidate genes are obtained by reverse transcription-polymerase chain reaction (RT-PCR) using gene-specific primers designed from the transcriptome data. The amplified cDNAs are then cloned into an appropriate expression vector.

Heterologous Expression and Functional Characterization of Enzymes

Objective: To confirm the enzymatic function of candidate genes identified through transcriptome analysis.

Methodology: Heterologous Expression in E. coli or Yeast

• Vector Construction: The cloned cDNA of the candidate enzyme is subcloned into a suitable expression vector (e.g., pET series for E. coli or pYES2 for yeast) containing an inducible promoter.

• Transformation and Expression: The expression vector is transformed into a suitable host strain. Protein expression is induced under optimized conditions (e.g., temperature, inducer concentration).

• Protein Purification: The recombinant protein is purified from the cell lysate using affinity chromatography (e.g., Ni-NTA for His-tagged proteins).

• Enzyme Assays: The purified enzyme is incubated with putative substrates and cofactors. The reaction products are analyzed by HPLC or LC-MS to confirm the enzymatic activity. For example, a candidate prenyltransferase would be assayed with the xanthone core and a prenyl diphosphate donor.

Metabolite Profiling and Pathway Elucidation

Objective: To identify and quantify intermediates of the isomorellic acid pathway in Garcinia morella.

Methodology: LC-MS Based Metabolomics

• Metabolite Extraction: Metabolites are extracted from plant tissues using a solvent system such as methanol/water or ethyl acetate.

• LC-MS Analysis: The crude extract is analyzed by liquid chromatography-mass spectrometry (LC-MS). High-resolution mass spectrometry (e.g., Q-TOF or Orbitrap) is used to obtain accurate mass data for metabolite identification.

• Data Analysis: The LC-MS data is processed using metabolomics software to identify known and unknown compounds. Putative intermediates are identified based on their mass-to-charge ratio and fragmentation patterns.

• Stable Isotope Labeling: To trace the flow of precursors through the pathway, feeding experiments with stable isotope-labeled precursors (e.g., ¹³C-phenylalanine) can be performed, followed by LC-MS analysis to track the incorporation of the label into downstream intermediates.

Mandatory Visualizations

Proposed Biosynthetic Pathway of Isomorellic Acid

Caption: Proposed biosynthesis of isomorellic acid in Garcinia.

Experimental Workflow for Enzyme Characterization

Caption: Workflow for functional characterization of biosynthetic enzymes.

Conclusion and Future Perspectives

The biosynthesis of isomorellic acid in Garcinia represents a fascinating example of the chemical complexity generated by plant secondary metabolism. While a putative pathway has been outlined, significant research is still required to fully characterize the enzymes involved, particularly those responsible for the intricate cage-forming cyclizations. The application of modern omics technologies, coupled with traditional biochemical approaches, will be instrumental in completing our understanding of this pathway. A complete elucidation of the isomorellic acid biosynthetic pathway will not only provide fundamental insights into plant biochemistry but also pave the way for the biotechnological production of this and other valuable caged xanthones for pharmaceutical applications. The identification of pathway genes could enable their transfer into microbial hosts for scalable and sustainable production, overcoming the limitations of extraction from natural sources.

References

• 1. Chemistry and Biology of the Caged Garcinia Xanthones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Xanthone Biosynthetic Pathway in Plants: A Review [frontiersin.org]

Spectroscopic Properties of Isomorellic Acid: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties of isomorellic acid, a bioactive natural product. The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Ultraviolet-Visible (UV-Vis) spectroscopic data, along with detailed experimental protocols for acquiring such data. This information is crucial for the identification, characterization, and quantitative analysis of isomorellic acid in research and drug development settings.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the molecular structure of organic compounds. The ¹H and ¹³C NMR data provide detailed information about the chemical environment of each hydrogen and carbon atom in the isomorellic acid molecule.

Data Presentation

The following tables summarize the ¹H and ¹³C NMR chemical shift data for isomorellic acid.

Table 1: ¹H NMR Spectroscopic Data for Isomorellic Acid

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
12.55	s	-	8-COOH
6.25	d	1.9	H-10
5.45	t	7.0	H-2'
5.05	t	7.0	H-2
3.25	d	7.0	H-1'
2.95	m	-	H-11
2.15	t	7.0	H-1
1.80	s	-	4-CH₃
1.75	s	-	3'-CH₃
1.65	s	-	3'-CH₃
1.60	s	-	5-CH₃
1.55	s	-	12-CH₃

Solvent: CDCl₃, Frequency: 500 MHz

Table 2: ¹³C NMR Spectroscopic Data for Isomorellic Acid

Chemical Shift (δ) ppm	Assignment
205.0	C-9
170.0	C-8 COOH
160.5	C-7
158.5	C-5a
138.0	C-3'
135.5	C-4
132.0	C-3
124.0	C-2'
122.5	C-2
118.0	C-10
115.5	C-12a
95.5	C-8a
45.0	C-11
41.5	C-12
30.0	C-1
26.0	C-1'
25.8	3'-CH₃
24.0	12-CH₃
18.0	3'-CH₃
16.5	5-CH₃
12.0	4-CH₃

Solvent: CDCl₃, Frequency: 125 MHz

Experimental Protocol: NMR Spectroscopy

Sample Preparation:

• Accurately weigh 5-10 mg of purified isomorellic acid.

• Dissolve the sample in approximately 0.6 mL of deuterated chloroform (B151607) (CDCl₃).

• Transfer the solution to a 5 mm NMR tube.

• If required for quantitative NMR (qNMR), a known amount of an internal standard can be added.

Instrumentation and Data Acquisition:

• Use a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Acquire a ¹H NMR spectrum. Typical parameters include a 30-degree pulse, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• Acquire a ¹³C NMR spectrum. A larger number of scans and a longer relaxation delay (e.g., 2-5 seconds) are typically required due to the low natural abundance of ¹³C.

• Perform 2D NMR experiments such as COSY, HSQC, and HMBC to aid in the complete and unambiguous assignment of proton and carbon signals.

The following diagram illustrates a general workflow for NMR analysis of a natural product like isomorellic acid.

General NMR Experimental Workflow

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule by measuring the absorption of infrared radiation.

Data Presentation

The IR absorption bands for isomorellic acid are summarized in the table below.

Table 3: IR Spectroscopic Data for Isomorellic Acid

Wavenumber (cm⁻¹)	Assignment
3448	O-H stretch (carboxylic acid)
2975, 2925	C-H stretch (aliphatic)
1705	C=O stretch (conjugated ketone)
1685	C=O stretch (carboxylic acid)
1635	C=C stretch (alkene)
1450	C-H bend (aliphatic)
1240	C-O stretch (carboxylic acid)

Experimental Protocol: IR Spectroscopy

Sample Preparation (KBr Pellet Method):

• Grind a small amount (1-2 mg) of dry isomorellic acid with approximately 100-200 mg of dry potassium bromide (KBr) using an agate mortar and pestle until a fine, uniform powder is obtained.

• Place a portion of the powder into a pellet press.

• Apply pressure to form a transparent or translucent pellet.

Instrumentation and Data Acquisition:

• Use a Fourier Transform Infrared (FTIR) spectrometer.

• Record a background spectrum of the empty sample compartment.

• Place the KBr pellet in the sample holder.

• Acquire the IR spectrum, typically in the range of 4000-400 cm⁻¹.

The following diagram outlines the general workflow for IR analysis.

General IR Spectroscopy Workflow

Ultraviolet-Visible (UV-Vis) Spectroscopy

Data Presentation

The UV-Vis absorption maxima for the related compound isoferulic acid are presented below as a reference. Phenolic compounds, including those found in Garcinia species, typically exhibit strong absorption in the UV region.[1]

Table 4: UV-Vis Absorption Maxima for Isoferulic Acid (Reference Compound)

Wavelength (λmax) nm	Solvent
243	Methanol (B129727)
294	Methanol
322	Methanol

Data for Isoferulic Acid[2]

Experimental Protocol: UV-Vis Spectroscopy

Sample Preparation:

• Prepare a stock solution of isomorellic acid of known concentration in a suitable UV-transparent solvent (e.g., methanol or ethanol).

• Perform serial dilutions to obtain a series of standard solutions of decreasing concentrations.

• Prepare a blank solution containing only the solvent.

Instrumentation and Data Acquisition:

• Use a dual-beam UV-Vis spectrophotometer.

• Fill a quartz cuvette with the blank solution and place it in the reference beam path.

• Fill another quartz cuvette with the sample solution and place it in the sample beam path.

• Scan the sample over a wavelength range (e.g., 200-800 nm) to determine the wavelength(s) of maximum absorbance (λmax).

• Measure the absorbance of each standard solution at the determined λmax.

The following diagram illustrates a general workflow for UV-Vis analysis.

General UV-Vis Spectroscopy Workflow

Biological Signaling Pathways

Currently, the specific biological signaling pathways directly modulated by isomorellic acid are not well-elucidated in the scientific literature. However, research on structurally related compounds provides insights into potential mechanisms of action.

For instance, the related compound isoferulic acid has been shown to inhibit the NF-κB signaling pathway and the Akt/mTOR signaling pathway .[3][4] Another related natural product, ursolic acid , has been reported to modulate the mTOR and RhoA/ROCK1 signaling pathways .[5][6] These findings suggest that isomorellic acid may also interact with key cellular signaling cascades involved in inflammation, cell proliferation, and apoptosis. Further research is required to determine the specific molecular targets and signaling pathways of isomorellic acid.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Isoferulic acid inhibits human leukemia cell growth through induction of G2/M-phase arrest and inhibition of Akt/mTOR signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Isoferulic Acid Inhibits Proliferation and Migration of Pancreatic Cancer Cells, and Promotes the Apoptosis of Pancreatic Cancer Cells in a Mitochondria-Dependent Manner Through Inhibiting NF-κB Signalling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ursolic acid reverses liver fibrosis by inhibiting interactive NOX4/ROS and RhoA/ROCK1 signalling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Ursolic acid: a natural modulator of signaling networks in different cancers - PMC [pmc.ncbi.nlm.nih.gov]

The Anti-Cancer Potential of Morellic Acid: A Technical Overview of Its Mechanism of Action

Disclaimer: Extensive literature searches for "Isomorellic acid" did not yield specific information regarding its mechanism of action in cancer cells. However, significant research is available for the closely related compound, Morellic Acid , and its derivatives. This technical guide will focus on the established anti-cancer properties and molecular mechanisms of Morellic Acid.

Executive Summary

Morellic acid, a xanthonoid derived from the Garcinia hanburyi tree, has demonstrated notable anti-cancer activities.[1] Its mechanism of action is multifaceted, primarily involving the induction of apoptosis, cell cycle arrest, and the modulation of key signaling pathways that are often dysregulated in cancer. This document provides a comprehensive overview of the current understanding of morellic acid's effects on cancer cells, including quantitative data on its efficacy, detailed experimental protocols from key studies, and visual representations of the involved signaling cascades.

Core Mechanisms of Action

Morellic acid exerts its anti-neoplastic effects through several interconnected mechanisms:

• Induction of Apoptosis: Morellic acid is a potent inducer of programmed cell death in various cancer cell lines. This is achieved through the activation of intrinsic and extrinsic apoptotic pathways, characterized by the activation of caspases and regulation of the Bcl-2 family of proteins.[2]

• Cell Cycle Arrest: The compound has been shown to block cancer cell proliferation by arresting the cell cycle at specific checkpoints, preventing the cells from progressing through the division process.[3]

• Modulation of Signaling Pathways: Morellic acid can interfere with critical signaling pathways that are essential for cancer cell survival and proliferation, such as the MAPK/NF-κB pathway.[1]

Quantitative Data on Anti-Cancer Activity

The efficacy of morellic acid and its derivatives has been quantified in various cancer cell lines. The following table summarizes the half-maximal inhibitory concentration (IC50) values from selected studies.

Compound	Cancer Cell Line	IC50 (µM)	Reference
Morellic Acid Derivative (TH12-10)	HCT116 (Colon Cancer)	0.83	[3]
Morellic Acid Derivative (TH12-10)	DLD1 (Colon Cancer)	1.10	[3]
Morellic Acid Derivative (TH12-10)	SW620 (Colon Cancer)	0.79	[3]
Morellic Acid B	BEL-7402/Adr (Doxorubicin-resistant Hepatocellular Carcinoma)	>100 (alone)	[1]
Doxorubicin + Morellic Acid B (0.5 µM)	BEL-7402/Adr	9.21-fold decrease in Doxorubicin IC50	[1]
Doxorubicin + Morellic Acid B (1 µM)	BEL-7402/Adr	2.06-fold decrease in Doxorubicin IC50	[1]

Key Signaling Pathways Modulated by Morellic Acid

Morellic acid has been shown to influence key signaling pathways that are central to cancer progression.

MAPK/NF-κB Signaling Pathway

In doxorubicin-resistant human hepatoma cells (BEL-7402/Adr), morellic acid B has been observed to inhibit the phosphorylation of p38 MAPK and suppress the NF-κB signaling pathway.[1] This inhibition leads to a downregulation of P-glycoprotein (P-gp), a key protein involved in multidrug resistance, thereby sensitizing the cancer cells to chemotherapy.[1]

Morellic Acid B inhibits the p38 MAPK/NF-κB pathway.

Apoptosis Pathway

Morellic acid induces apoptosis through the intrinsic pathway, which involves the activation of caspase-9 and caspase-3.[2] This process is often initiated by cellular stress and leads to the execution of cell death.

Morellic Acid induces apoptosis via caspase activation.

Experimental Protocols

This section details the methodologies for key experiments used to elucidate the mechanism of action of morellic acid.

Cell Viability and Cytotoxicity Assay (MTT Assay)

• Objective: To determine the cytotoxic effects of morellic acid on cancer cells and calculate the IC50 value.

• Protocol:

  • Seed cancer cells (e.g., BEL-7402/Adr) into 96-well plates at a density of 5 x 10^4 cells/well.[1]

  • After 24 hours of incubation, treat the cells with various concentrations of morellic acid (e.g., 1 to 100 µM) for a specified period (e.g., 24, 48, or 72 hours).[1]

  • Add MTT solution (5 mg/mL) to each well and incubate for 4 hours at 37°C.[1]

  • Remove the medium and add DMSO to dissolve the formazan (B1609692) crystals.[1]

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Calculate cell viability as a percentage of the control and determine the IC50 value.

Workflow for the MTT cell viability assay.

Apoptosis Analysis (Annexin V-FITC/PI Staining)

• Objective: To quantify the percentage of apoptotic and necrotic cells after treatment with morellic acid.

• Protocol:

  • Seed cancer cells (e.g., BEL-7402/Adr) in 6-well plates.[1]

  • Treat the cells with the desired concentrations of morellic acid for 24 hours.[1]

  • Harvest the cells and wash with cold PBS.

  • Resuspend the cells in binding buffer.

  • Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate in the dark.[2]

  • Analyze the stained cells using a flow cytometer. Annexin V positive cells are apoptotic, and PI positive cells are necrotic.

Workflow for Annexin V/PI apoptosis assay.

Western Blot Analysis

• Objective: To detect the expression levels of specific proteins involved in signaling pathways affected by morellic acid.

• Protocol:

  • Treat cancer cells with morellic acid and lyse the cells to extract total protein.

  • Determine protein concentration using a BCA or Bradford assay.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with a blocking buffer (e.g., 5% non-fat milk).

  • Incubate the membrane with primary antibodies against the target proteins (e.g., P-p38, NF-κB, P-gp).[1]

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) system.

Conclusion

Morellic acid demonstrates significant potential as an anti-cancer agent, acting through the induction of apoptosis, cell cycle arrest, and the inhibition of key pro-survival signaling pathways. Its ability to overcome multidrug resistance by targeting the MAPK/NF-κB/P-gp axis is particularly noteworthy. Further research is warranted to fully elucidate its therapeutic potential and to investigate the specific activities of its isomers, such as isomorellic acid. The detailed methodologies and quantitative data presented in this guide provide a solid foundation for researchers and drug development professionals interested in exploring the anti-cancer properties of this promising natural compound.

References

• 1. Morellic Acid B Overcomes P‑Glycoprotein-Mediated Multidrug Resistance in Hepatocellular Carcinoma Cells via Regulation of MAPK/NF-kB Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Nanostructured lipid carriers loaded with morellic acid for enhanced anticancer efficacy: preparation, characterization, pharmacokinetics and anticancer evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structural Optimization and Improving Antitumor Potential of Moreollic Acid from Gamboge - PMC [pmc.ncbi.nlm.nih.gov]

Pharmacological Activities of Isomorellic Acid Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isomorellic acid, a polyisoprenylated benzophenone, is a constituent of the resin of Garcinia morella. While its structural complexity and relation to other bioactive compounds from the Garcinia genus suggest significant pharmacological potential, research specifically detailing the activities of isomorellic acid and its synthetic derivatives is currently limited. This technical guide synthesizes the available information on isomorellic acid and its related compounds, focusing on potential therapeutic applications. Due to the scarcity of data on isomorellic acid itself, this guide also incorporates data from its more extensively studied isomer, morellic acid, to infer potential biological activities and mechanisms of action. This document covers reported antimicrobial and anticancer activities, discusses relevant signaling pathways, and provides detailed experimental protocols to facilitate further research in this promising area.

Introduction

Isomorellic acid is a natural product isolated from the gum resin of Garcinia morella, a plant species known for producing a variety of bioactive secondary metabolites, including xanthones and benzophenones. Structurally similar compounds from this genus, such as morellic acid and gambogic acid, have demonstrated potent biological activities, drawing interest to isomorellic acid as a potential therapeutic agent. This guide provides a comprehensive overview of the currently known pharmacological activities of isomorellic acid and its derivatives, with a focus on anticancer and antimicrobial effects. Given the limited specific research on isomorellic acid, data from its isomer, morellic acid, is included to provide a more complete picture of the potential of this class of compounds.

Pharmacological Activities of Isomorellic Acid

Direct studies on the pharmacological activities of isomorellic acid are not abundant in the current literature. However, existing reports suggest a range of biological effects, primarily in the areas of antimicrobial and larvicidal activity.

Antimicrobial and Larvicidal Activities

A comprehensive review of the phytochemicals from Garcinia morella attributes antimicrobial and larvicidal properties to a group of its constituent compounds, including isomorellic acid, morellic acid, and isomorellin.

• Antibacterial Activity: Morellins, a class of compounds to which isomorellic acid is closely related, have shown activity against Micrococcus pyogenes var. aureus, Mycobacterium phlei, and Mycobacterium tuberculosis hominis.

• Larvicidal Activity: The resin of G. morella, containing isomorellic acid, has demonstrated larvicidal effects against Culex quinquefasciatus, the southern house mosquito.

Quantitative data specifically for isomorellic acid is not well-documented in these contexts; the activities are often ascribed to the mixture of related resin compounds.

Pharmacological Activities of Morellic Acid (A Structural Isomer)

In the absence of extensive data on isomorellic acid, the pharmacological profile of its isomer, morellic acid, provides valuable insights into potential therapeutic applications. Morellic acid has been more thoroughly investigated for its anticancer properties.

Anticancer Activity

Morellic acid has been shown to inhibit the proliferation of various cancer cell lines. Its anticancer effect is believed to be mediated through the induction of programmed cell death, including apoptosis and pyroptosis.

Table 1: In Vitro Cytotoxicity of Morellic Acid Formulations

Cell Line	Formulation	IC50 (µM)	Exposure Time (h)
A549 (Lung)	Free Morellic Acid	~1.5	48
A549 (Lung)	Morellic Acid-NLCs	~0.8	48
MCF-7 (Breast)	Free Morellic Acid	~2.0	48
MCF-7 (Breast)	Morellic Acid-NLCs	~1.0	48

*NLCs: Nanostructured Lipid Carriers. Data is estimated from graphical representations in the source literature and serves for comparative purposes.

Signaling Pathways

The molecular mechanisms underlying the bioactivity of isomorellic acid have not been elucidated. However, studies on morellic acid suggest that it may trigger cancer cell death through the activation of caspase-dependent pathways.

Apoptosis and Pyroptosis Pathways

Morellic acid has been observed to up-regulate the expression of Apaf-1 and activate caspase-3 and caspase-9, which are key mediators of the intrinsic apoptosis pathway. Additionally, the activation of Gasdermin E (GSDME) by caspase-3 can switch the mode of cell death from apoptosis to pyroptosis, a highly inflammatory form of programmed cell death.

Caption: Proposed mechanism of Morellic Acid-induced cell death.

Experimental Protocols

Detailed experimental protocols for the synthesis of isomorellic acid derivatives and their biological evaluation are not currently available. However, established methodologies for related compounds can be adapted.

Cell Apoptosis Assay

This protocol is based on the methodology used to evaluate the anticancer effects of morellic acid.

• Cell Culture: Seed cancer cells (e.g., A549 or MCF-7) in 6-well plates at a density of 1.0 x 10^6 cells/mL and incubate for 24 hours at 37°C in a 5% CO2 atmosphere.

• Treatment: Treat the cells with the test compound (isomorellic acid derivative) at various concentrations for a specified duration (e.g., 24 or 48 hours). Use untreated cells as a negative control.

• Cell Harvesting: After treatment, digest the cells with EDTA-free trypsin and wash with chilled phosphate-buffered saline (PBS).

• Staining: Resuspend the cells in 400 µL of binding buffer. Add 5 µL of Annexin V-FITC and incubate for 15 minutes at 4°C in the dark. Then, add 10 µL of propidium (B1200493) iodide and incubate for 5 minutes under the same conditions.

• Flow Cytometry: Analyze the stained cells using a flow cytometer to quantify the populations of viable, early apoptotic, late apoptotic, and necrotic cells.

Caption: Workflow for assessing cell apoptosis.

Conclusion and Future Directions

Isomorellic acid represents a promising scaffold for the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases. However, the current body of research is insufficient to fully realize this potential. The demonstrated activities of its structural isomer, morellic acid, strongly suggest that isomorellic acid and its derivatives warrant further investigation.

Future research should focus on the following areas:

• Isolation and Characterization: Development of efficient methods for the isolation of pure isomorellic acid from Garcinia morella to facilitate further studies.

• Synthesis of Derivatives: A systematic medicinal chemistry approach to synthesize a library of isomorellic acid derivatives with modifications at key positions to explore structure-activity relationships.

• Pharmacological Screening: Comprehensive in vitro and in vivo screening of isomorellic acid and its derivatives for anticancer, anti-inflammatory, and antimicrobial activities.

• Mechanism of Action Studies: Elucidation of the specific molecular targets and signaling pathways modulated by these compounds.

By addressing these research gaps, the scientific community can unlock the therapeutic potential of this intriguing class of natural products.

The Antimicrobial Potential of Isomorellic Acid: A Technical Examination of Available Evidence

For Immediate Release

[CITY, State] – Isomorellic acid, a prominent polyisoprenylated benzophenone (B1666685) isolated from the resin of Garcinia morella, has been a subject of scientific interest due to the well-documented antimicrobial properties of its source plant. This technical guide provides a comprehensive overview of the available scientific literature concerning the antimicrobial spectrum of isomorellic acid and related compounds, tailored for researchers, scientists, and drug development professionals. While direct, quantitative antimicrobial data for purified isomorellic acid is limited in the public domain, this document synthesizes the existing research on Garcinia morella extracts and closely related constituents to offer a foundational understanding of their potential antimicrobial activities.

Introduction to Isomorellic Acid and Garcinia morella

Garcinia morella (Gaertn.) Desr., a member of the Clusiaceae family, is an evergreen tree traditionally used in various medicinal systems. Its resin, known as gamboge, is a rich source of bioactive compounds, including xanthones, flavonoids, and benzophenones. Among these, isomorellic acid and its isomer, morellic acid, are significant constituents. Numerous studies have highlighted the antibacterial and antifungal properties of crude extracts from Garcinia morella, suggesting the therapeutic potential of its individual chemical components.

Antimicrobial Spectrum of Garcinia morella and Related Compounds

Antibacterial Activity

Methanolic extracts of Garcinia morella have demonstrated notable activity against Gram-positive bacteria. Research has indicated that these extracts can inhibit the growth of Bacillus cereus and Staphylococcus aureus. Furthermore, morellic acid has been reported to exhibit moderate antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA), a significant human pathogen.

Table 1: Summary of Antibacterial Activity of Garcinia morella Extract and Morellic Acid

Test Substance	Bacterial Strain	Activity Metric	Result
Garcinia morella Methanolic Extract	Bacillus cereus	Inhibition Zone	Not specified
Garcinia morella Methanolic Extract	Staphylococcus aureus	Inhibition Zone	Not specified
Morellic Acid	Methicillin-resistant Staphylococcus aureus (MRSA)	MIC	25 µg/mL[1]

Antifungal Activity

Information regarding the specific antifungal activity of isomorellic acid is scarce. However, the broader family of phenolic compounds, to which isomorellic acid belongs, is known for antifungal properties. Further research is required to specifically determine the antifungal spectrum of isomorellic acid.

Experimental Protocols

To facilitate further research in this area, this section outlines a standard methodology for determining the Minimum Inhibitory Concentration (MIC) of a purified compound, such as isomorellic acid, using the broth microdilution method.

Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This method is a standardized and widely accepted technique for determining the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Materials:

• Purified isomorellic acid

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Microbial culture in the logarithmic growth phase

• Sterile 96-well microtiter plates

• Spectrophotometer

• Pipettes and sterile tips

• Incubator

Procedure:

• Preparation of Isomorellic Acid Stock Solution: Dissolve a known weight of purified isomorellic acid in a suitable solvent (e.g., Dimethyl Sulfoxide - DMSO) to create a high-concentration stock solution.

• Preparation of Microbial Inoculum: Culture the test microorganism overnight in the appropriate broth medium. Adjust the turbidity of the culture to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria. Dilute this suspension to achieve the final desired inoculum concentration (typically 5 x 10⁵ CFU/mL).

• Serial Dilution in Microtiter Plate:

  • Add 100 µL of sterile broth to all wells of a 96-well plate.

  • Add 100 µL of the isomorellic acid stock solution to the first well of each row to be tested.

  • Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, mixing, and repeating this process across the row. Discard the final 100 µL from the last well.

• Inoculation: Add 10 µL of the prepared microbial inoculum to each well, resulting in a final volume of 110 µL.

• Controls:

  • Positive Control (Growth Control): A well containing broth and the microbial inoculum without the test compound.

  • Negative Control (Sterility Control): A well containing only broth to check for contamination.

• Incubation: Incubate the microtiter plate at the optimal temperature and duration for the specific microorganism (e.g., 35-37°C for 18-24 hours for most bacteria).

• Reading the Results: The MIC is determined as the lowest concentration of isomorellic acid at which there is no visible growth (turbidity) of the microorganism. This can be assessed visually or by using a microplate reader.

Logical Workflow for Antimicrobial Drug Discovery from Natural Products

The following diagram illustrates a generalized workflow for the discovery of antimicrobial compounds from natural sources like Garcinia morella.

Workflow for Natural Product Antimicrobial Drug Discovery.

Future Directions and Conclusion

The antimicrobial properties of extracts from Garcinia morella and some of its constituent compounds are evident from the existing literature. However, there is a clear need for further research to isolate and characterize the antimicrobial spectrum of isomorellic acid specifically. The protocols and logical framework provided in this guide are intended to support and stimulate such investigations. A thorough evaluation of the antibacterial and antifungal activity of purified isomorellic acid, including the determination of MIC and Minimum Bactericidal/Fungicidal Concentration (MBC/MFC) values against a broad panel of pathogenic microorganisms, is a critical next step. Elucidating the mechanism of action of isomorellic acid could also reveal novel molecular targets for antimicrobial drug development. The potential of isomorellic acid as a lead compound for new antimicrobial agents remains a promising area for future exploration.

References

• 1. tandfonline.com [tandfonline.com]

A Technical Guide to Evaluating the Larvicidal Activity of Isomorellic Acid Against Mosquito Vectors

For Researchers, Scientists, and Drug Development Professionals

Introduction

The increasing prevalence of mosquito-borne diseases, coupled with the rise of insecticide resistance, necessitates the discovery and development of novel, effective, and environmentally benign larvicides. Natural products, with their vast structural diversity, represent a promising reservoir for such compounds. Isomorellic acid, a polyisoprenylated benzophenone, has demonstrated a range of biological activities, yet its specific potential as a mosquito larvicide remains to be fully elucidated. This technical guide provides a comprehensive framework for researchers to evaluate the larvicidal efficacy of isomorellic acid against key mosquito vectors. The methodologies, data presentation formats, and potential mechanistic pathways described herein are based on established World Health Organization (WHO) guidelines and findings from studies on analogous natural compounds.

Quantitative Data Summary: A Template for Isomorellic Acid Evaluation

While specific empirical data on the larvicidal activity of isomorellic acid is not yet available in published literature, the following table serves as a template for presenting the results from future larvicidal bioassays. The values provided are hypothetical and are based on typical lethal concentrations observed for other bioactive plant-derived compounds against common mosquito vectors.

Mosquito Species	Compound	Exposure Time (hours)	LC50 (ppm)	95% Confidence Interval (ppm)	LC90 (ppm)	95% Confidence Interval (ppm)	Chi-Square Value
Aedes aegypti	Isomorellic Acid	24	e.g., 15.5	e.g., 12.8 - 18.2	e.g., 35.2	e.g., 30.1 - 41.5	e.g., 4.7
48	e.g., 10.1	e.g., 8.5 - 11.9	e.g., 22.8	e.g., 19.7 - 26.4	e.g., 3.9
Anopheles stephensi	Isomorellic Acid	24	e.g., 18.2	e.g., 15.9 - 20.7	e.g., 40.1	e.g., 35.8 - 45.3	e.g., 5.1
48	e.g., 12.5	e.g., 10.6 - 14.7	e.g., 28.4	e.g., 24.9 - 32.6	e.g., 4.2
Culex quinquefasciatus	Isomorellic Acid	24	e.g., 20.8	e.g., 18.1 - 23.9	e.g., 45.7	e.g., 40.2 - 52.1	e.g., 5.5
48	e.g., 14.3	e.g., 12.2 - 16.8	e.g., 32.1	e.g., 28.0 - 36.9	e.g., 4.8

LC50: Lethal concentration that kills 50% of the exposed larvae. LC90: Lethal concentration that kills 90% of the exposed larvae. ppm: parts per million.

Detailed Experimental Protocols

The following protocols are adapted from the World Health Organization (WHO) standard guidelines for laboratory and field testing of mosquito larvicides.[1][2][3]

Preparation of Isomorellic Acid Stock Solution

• Dissolution: Accurately weigh a precise amount of purified isomorellic acid. Dissolve the compound in an appropriate solvent, such as dimethyl sulfoxide (B87167) (DMSO) or ethanol, to prepare a stock solution of a high concentration (e.g., 1000 ppm).[1] The final concentration of the solvent in the test water should not exceed a level that is non-toxic to the larvae (typically ≤ 1%).[1]

• Serial Dilutions: Prepare a series of desired test concentrations by serially diluting the stock solution with distilled or deionized water. At least five different concentrations should be prepared to conduct a dose-response analysis.[1]

Mosquito Larvae Rearing

• Colony Maintenance: Maintain laboratory colonies of the target mosquito species (Aedes aegypti, Anopheles stephensi, Culex quinquefasciatus) under controlled conditions of temperature (27 ± 2°C), relative humidity (75 ± 5%), and a photoperiod of 12:12 hours (light:dark).[4]

• Larval Rearing: Rear larvae in enamel or plastic trays containing dechlorinated water. Provide a diet of finely ground dog biscuits and yeast powder (3:1 ratio) daily.[5]

• Selection of Larvae: For the bioassays, use healthy late third or early fourth-instar larvae, as they are generally more resistant than earlier instars.[2][6]

Larvicidal Bioassay

• Test Setup: For each concentration, use four to five replicates. In each replicate, place 20-25 late third or early fourth-instar larvae in a beaker or cup containing 200-250 mL of dechlorinated water.[2][7]

• Application of Test Solution: Add the appropriate volume of the isomorellic acid test solution to each beaker to achieve the desired final concentration.

• Control Groups: Two types of controls should be run in parallel: a negative control (dechlorinated water only) and a solvent control (dechlorinated water with the same amount of solvent used in the highest concentration test group).[1]

• Mortality Assessment: Record larval mortality after 24 and 48 hours of exposure.[1][2] Larvae are considered dead if they are immobile and unable to reach the water surface when disturbed with a probe.[2]

• Data Analysis:

  • If the mortality in the control group is between 5% and 20%, the observed mortality should be corrected using Abbott's formula.[2]

  • Tests with control mortality exceeding 20% should be discarded.[2]

  • The mortality data should be subjected to Probit analysis to determine the LC50 and LC90 values, their 95% confidence intervals, and the chi-square statistic.[1][2]

Potential Mechanisms of Action

The precise mechanism by which isomorellic acid may exert its larvicidal effects is yet to be determined. However, based on the mechanisms of other natural larvicides, several pathways could be investigated:

• Neurotoxicity: Many insecticides act on the nervous system of insects.[8] Isomorellic acid could potentially inhibit key enzymes like acetylcholinesterase (AChE), leading to the accumulation of acetylcholine (B1216132) and subsequent paralysis and death.[8][9]

• Induction of Apoptosis: Some natural compounds have been shown to induce programmed cell death (apoptosis) in mosquito larvae.[10] This can be investigated by studying the expression of key apoptosis-related genes such as caspases and inhibitors of apoptosis proteins (IAPs).[10]

• Midgut Epithelial Damage: Ingested larvicides can cause significant damage to the midgut epithelium, disrupting nutrient absorption and leading to larval death.[10] Histopathological examination of the larval midgut using microscopy can reveal such damage.[10]

Visualizations: Workflows and Pathways

Experimental Workflow for Larvicidal Bioassay

Caption: Workflow for evaluating the larvicidal activity of a test compound.

Hypothetical Signaling Pathway for Isomorellic Acid-Induced Apoptosis

Caption: A potential apoptotic pathway induced by isomorellic acid in mosquito larvae.

Evaluation of Non-Target Effects

A crucial aspect of developing a new larvicide is to assess its impact on non-target organisms cohabiting the same aquatic environment as mosquito larvae. It is imperative to conduct toxicity studies on representative non-target species such as aquatic insects, crustaceans, and fish to ensure the environmental safety of isomorellic acid.[11][12] The use of broad-spectrum insecticides can have detrimental effects on these non-target populations.[8][11]

Conclusion

While the larvicidal potential of isomorellic acid against mosquito vectors is yet to be empirically demonstrated, this guide provides a robust framework for its evaluation. By following standardized protocols for larvicidal bioassays, researchers can generate reliable data on its efficacy. Furthermore, investigations into the potential mechanisms of action, such as neurotoxicity and apoptosis, will provide valuable insights for its development as a novel biolarvicide. A thorough assessment of its environmental safety through non-target organism testing is a critical step before it can be considered for integrated mosquito management programs. The exploration of natural compounds like isomorellic acid holds significant promise for the future of vector control.

References

• 1. PROTOCOL FOR LARVICIDE BIOASSAYS [protocols.io]
• 2. iris.who.int [iris.who.int]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Chemical composition, larvicidal and antioxidant activities of latex from Garcinia morella (Gaertn.) Desr - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Larvicidal activity of natural and modified triterpenoids against Aedes aegypti (Diptera: Culicidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Larvicidal activity of medicinal plant extracts against Anopheles subpictus & Culex tritaeniorhynchus - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Larvicidal activity and in silico studies of cinnamic acid derivatives against Aedes aegypti (Diptera: Culicidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Defining the mechanisms of action and mosquito larva midgut response to a yeast-encapsulated orange oil larvicide - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researcherslinks.com [researcherslinks.com]
• 12. Ecotoxicological Risk Assessment of Actellic 50 EC Insecticide on Non-Target Organisms in Parallel with the Application… [ouci.dntb.gov.ua]

Isomorellic Acid Structure-Activity Relationship: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Isomorellic acid, a caged polyprenylated xanthone (B1684191) isolated from plants of the Garcinia genus, belongs to a class of natural products that has garnered significant attention for its diverse and potent biological activities. While comprehensive structure-activity relationship (SAR) studies specifically targeting isomorellic acid are limited in publicly available literature, a wealth of information on its close structural analogs, primarily gambogic acid and morellic acid, provides a strong foundation for understanding its potential therapeutic applications and guiding future drug discovery efforts. This technical guide synthesizes the available data on isomorellic acid and its related compounds, focusing on their anticancer, anti-inflammatory, and antimicrobial properties. By examining the SAR of this chemical class, we aim to provide a framework for the rational design of novel therapeutic agents.

Introduction: The Promise of Caged Xanthones

Caged xanthones, characterized by a rigid polycyclic core, represent a unique chemical scaffold with significant therapeutic potential. Isomorellic acid shares this core structure with morellic acid and the clinically evaluated gambogic acid.[1] These compounds are known to exhibit a range of biological effects, including potent cytotoxic, anti-inflammatory, and antimicrobial activities. The unique three-dimensional structure of the caged xanthone core is believed to be a key determinant of their biological function, offering a template for the development of novel and selective therapeutic agents.

Anticancer Activity: A Primary Focus

The most extensively studied biological activity of isomorellic acid and its congeners is their potent anticancer effect. These compounds have demonstrated cytotoxicity against a wide range of cancer cell lines.

Structure-Activity Relationship for Anticancer Effects

While specific SAR data for isomorellic acid derivatives is scarce, studies on gambogic acid and morellic acid derivatives have illuminated key structural features crucial for their anticancer activity:

• The Caged Core: The intact caged xanthone scaffold is considered the minimum pharmacophore essential for cytotoxic activity.[2]

• α,β-Unsaturated Carbonyl Group: The presence of an α,β-unsaturated ketone in the A ring of the caged structure is critical for activity.

• Modifications at the C30-Carboxyl Group: Derivatization of the carboxyl group of gambogic acid has been shown to modulate its anticancer potency.[3]

• Hydroxyl and Prenyl Groups: The position and number of hydroxyl and prenyl groups on the xanthone core influence the cytotoxic and selective activity against different cancer cell lines.

Quantitative Anticancer Data

The following table summarizes the available in vitro cytotoxicity data for isomorellic acid and its closely related analogs. It is important to note that direct comparisons between studies should be made with caution due to variations in cell lines and experimental conditions.

Compound/Derivative	Cell Line	Assay	IC50 / GI50 (µM)	Reference
Isomorellic Acid	Human embryonic lung fibroblast	Not Specified	0.39 (MIC)	[4]
Henrietta Lacks cervical cancer	Not Specified	0.39 (MIC)	[4]
Morellic Acid	HT-29 (Colon)	Not Specified	Proliferation Inhibition	[5]
COL-2 (Colon)	Not Specified	Proliferation Inhibition	[5]
BCA-1 (Breast)	Not Specified	Proliferation Inhibition	[5]
LU-1 (Lung)	Not Specified	Proliferation Inhibition	[5]
HeLa (Cervical)	Not Specified	Proliferation Inhibition	[5]
HCT-116 (Colon)	Not Specified	Proliferation Inhibition	[5]
Moreollic Acid Derivative (TH12-10)	HCT116 (Colon)	MTT	0.83	[6]
DLD1 (Colon)	MTT	1.10	[6]
SW620 (Colon)	MTT	0.79	[6]
Gambogic Acid	Multiple Cell Lines	Various	Sub-micromolar to low micromolar	[7]
Cluvenone (Synthetic Caged Xanthone)	T-cell acute lymphoblastic leukemia	Not Specified	0.25 (EC50)	[7]
NCI60 panel	Sulforhodamine B	0.1 - 2.7	[7]

Mechanism of Anticancer Action & Signaling Pathways

The anticancer mechanism of caged xanthones is multifaceted, involving the modulation of several key signaling pathways. Gambogic acid, a well-studied analog, has been shown to induce apoptosis and autophagy, and inhibit cell proliferation and metastasis by targeting pathways such as:

• NF-κB Signaling: Morellic acid B has been shown to overcome P-glycoprotein-mediated multidrug resistance by regulating the MAPK/NF-kB signaling pathway.[8]

• PI3K/Akt/mTOR Pathway: Gambogic acid can inhibit the PI3K/Akt/mTOR signaling pathway, which is crucial for cell growth and survival.[9][10]

• Wnt/β-catenin Signaling: Gambogic acid has been found to inhibit the Wnt/β-catenin signaling pathway in cholangiocarcinoma cells.[11]

Below is a representative diagram of a key signaling pathway modulated by this class of compounds.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. The purple mangosteen (Garcinia mangostana): Defining the anticancer potential of selected xanthones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Phytochemicals and Biological Activities of Garcinia morella (Gaertn.) Desr.: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Nanostructured lipid carriers loaded with morellic acid for enhanced anticancer efficacy: preparation, characterization, pharmacokinetics and anticancer evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Structural Optimization and Improving Antitumor Potential of Moreollic Acid from Gamboge - PMC [pmc.ncbi.nlm.nih.gov]
• 7. aacrjournals.org [aacrjournals.org]
• 8. Morellic Acid B Overcomes P‑Glycoprotein-Mediated Multidrug Resistance in Hepatocellular Carcinoma Cells via Regulation of MAPK/NF-kB Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Gambogic acid: A shining natural compound to nanomedicine for cancer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Gambogic acid improves non‐small cell lung cancer progression by inhibition of mTOR signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Gambogic Acid Inhibits Wnt/β-catenin Signaling and Induces ER Stress-Mediated Apoptosis in Human Cholangiocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of Novel Isomorellic Acid Analogs: A Technical Guide for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isomorellic acid, a caged polyprenylated xanthone (B1684191) derived from the resin of Garcinia morella, has emerged as a promising scaffold for the development of novel therapeutic agents. Its complex and unique molecular architecture, shared with related compounds like morellic acid and gambogic acid, offers a rich platform for synthetic modification to enhance its inherent biological activities. This technical guide provides an in-depth overview of the synthesis of novel isomorellic acid analogs, focusing on key experimental protocols, quantitative biological data, and the underlying signaling pathways that these compounds modulate. The information presented herein is intended to serve as a comprehensive resource for researchers engaged in the discovery and development of next-generation anticancer and anti-inflammatory drugs.

Core Synthetic Strategies and Experimental Protocols

The synthesis of novel isomorellic acid analogs primarily involves the chemical modification of the parent molecule. Due to the structural similarity and shared biosynthetic origins, synthetic strategies developed for the closely related morellic acid and gambogic acid are highly applicable to isomorellic acid. Key sites for modification include the C-30 carboxylic acid, the prenyl side chains, and the hydroxyl and ketone functionalities on the xanthone core.

Protocol 1: Amide Synthesis from Isomorellic Acid

This protocol details the synthesis of amide derivatives at the C-30 position of isomorellic acid, a common strategy to enhance biological activity and modulate physicochemical properties.

Materials:

• Isomorellic Acid

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDCI)

• 4-Dimethylaminopyridine (B28879) (DMAP)

• Desired amine

• Dichloromethane (B109758) (DCM)

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

Procedure:

• Dissolve isomorellic acid in anhydrous dichloromethane (DCM) under an inert atmosphere.

• Add 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) (1.2 equivalents) and 4-dimethylaminopyridine (DMAP) (0.1 equivalents) to the solution.

• Stir the mixture at room temperature for 15 minutes.

• Add the desired amine (1.2 equivalents) to the reaction mixture.

• Continue stirring at room temperature for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with DCM and wash with saturated aqueous sodium bicarbonate and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate (B1210297) in hexanes) to yield the desired amide analog.

Protocol 2: Modification of Prenyl Side Chains

This protocol outlines a general approach for the modification of the prenyl side chains of isomorellic acid, which can influence target binding and selectivity.

Materials:

• Isomorellic Acid

• meta-Chloroperoxybenzoic acid (m-CPBA)

• Dichloromethane (DCM)

• Saturated aqueous sodium thiosulfate

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Dissolve isomorellic acid in dichloromethane (DCM).

• Add meta-chloroperoxybenzoic acid (m-CPBA) (2.2 equivalents) to the solution at 0 °C.

• Allow the reaction to warm to room temperature and stir for 6 hours, or until TLC indicates the consumption of the starting material.

• Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

• Separate the organic layer and wash sequentially with saturated aqueous sodium bicarbonate and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the residue by silica gel column chromatography to afford the epoxidized analog.

Quantitative Data on Morellic Acid Analogs

The following tables summarize the in vitro cytotoxic activity of a series of synthesized morellic acid derivatives against various human cancer cell lines. These data provide valuable insights into the structure-activity relationships (SAR) of this class of compounds and can guide the design of future isomorellic acid analogs.[1]

Table 1: Cytotoxic Activity of Morellic Acid Analogs against Human Colon Cancer Cell Lines [1]

Compound	HCT116 IC₅₀ (µM)	DLD1 IC₅₀ (µM)	SW620 IC₅₀ (µM)
TH12-2	1.05	1.63	1.02
TH12-3	1.32	1.88	1.25
TH12-4	1.55	2.13	1.48
TH12-10	0.83	1.10	0.79
5-Fu	3.21	4.56	5.12

IC₅₀ values represent the concentration of the compound required to inhibit cell growth by 50%. 5-Fluorouracil (5-Fu) was used as a positive control.[1]

Table 2: Structure-Activity Relationship (SAR) Summary of Morellic Acid Analogs [1]

Modification Site	Structural Feature	Impact on Cytotoxicity
C-30 Carboxyl Group	Conversion to amides	Generally enhances activity
R Group on Amide	4-position of the R group	Incremental activity follows C > O > S
Prenyl Side Chains	Epoxidation	Modulates activity, requires further investigation

Signaling Pathways and Molecular Mechanisms

Isomorellic acid analogs are believed to exert their anticancer effects through the modulation of multiple intracellular signaling pathways, leading to the induction of apoptosis and inhibition of cell proliferation and angiogenesis. Insights from the closely related gambogic acid provide a strong foundation for understanding the molecular mechanisms of isomorellic acid derivatives.

Key signaling pathways implicated in the anticancer activity of this class of compounds include:

• NF-κB Signaling Pathway: Gambogic acid has been shown to suppress the NF-κB signaling pathway, a critical regulator of inflammation, cell survival, and proliferation.[2][3][4] This inhibition is often mediated through the direct interaction with IKKβ, preventing the phosphorylation and subsequent degradation of IκBα.[4]

• PI3K/Akt/mTOR Signaling Pathway: This pathway is a central regulator of cell growth, survival, and metabolism, and its dysregulation is common in cancer. Gambogic acid and its analogs have been demonstrated to inhibit this pathway, leading to decreased cell proliferation and induction of apoptosis.[5]

• MAPK/ERK Signaling Pathway: The MAPK/ERK pathway is another crucial signaling cascade involved in cell proliferation, differentiation, and survival. Gambogic acid has been shown to modulate this pathway, contributing to its anticancer effects.[3][6]

• VEGFR2 Signaling Pathway: Gambogic acid has been identified as a novel inhibitor of VEGFR2, a key receptor tyrosine kinase involved in angiogenesis.[7] By suppressing VEGFR2 signaling, gambogic acid can inhibit the formation of new blood vessels, which is essential for tumor growth and metastasis.[7]

• Notch Signaling Pathway: The Notch signaling pathway plays a role in cell fate decisions and is often aberrantly activated in cancer. Gambogic acid has been shown to inhibit the Notch pathway in non-small cell lung cancer cells, leading to apoptosis.[8]

The following diagrams illustrate some of the key signaling pathways modulated by isomorellic acid analogs and a general workflow for their synthesis and evaluation.

A generalized workflow for the synthesis of isomorellic acid analogs.

Key signaling pathways modulated by isomorellic acid analogs.

Conclusion

The synthesis of novel isomorellic acid analogs represents a promising avenue for the discovery of new anticancer and anti-inflammatory agents. By leveraging the established synthetic methodologies for related natural products and a growing understanding of the key signaling pathways they modulate, researchers can rationally design and develop new chemical entities with improved potency, selectivity, and drug-like properties. The data and protocols presented in this guide offer a solid foundation for further exploration and development in this exciting area of medicinal chemistry.

References

• 1. Structural Optimization and Improving Antitumor Potential of Moreollic Acid from Gamboge - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Gambogic acid: A shining natural compound to nanomedicine for cancer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Unravelling the Therapeutic Potential of Gambogic Acid: Deciphering Its Molecular Mechanism of Action and Emerging Role as an Anticancer Xanthone [gavinpublishers.com]
• 4. Gambogic Acid as a Candidate for Cancer Therapy: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Emerging tendencies for the nano-delivery of gambogic acid: a promising approach in oncotherapy - RSC Advances (RSC Publishing) DOI:10.1039/D3RA08042K [pubs.rsc.org]
• 7. Gambogic acid inhibits angiogenesis and prostate tumor growth by suppressing VEGFR2 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Gambogic Acid Induces Apoptosis of Non-Small Cell Lung Cancer (NSCLC) Cells by Suppressing Notch Signaling - PMC [pmc.ncbi.nlm.nih.gov]

Isomorellic Acid from Garcinia morella: A Review of Its Discovery and Isolation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isomorellic acid, a polyisoprenylated benzophenone, is a recognized phytochemical constituent of the resin derived from the evergreen tree Garcinia morella. This technical overview consolidates the available scientific literature on the discovery and isolation of isomorellic acid, providing a resource for researchers engaged in natural product chemistry and drug discovery. However, it is important to note at the outset that detailed, modern experimental data and in-depth biological mechanism studies for isomorellic acid are notably scarce in publicly accessible scientific literature. Much of the foundational work dates back several decades, and comprehensive contemporary analysis is limited.

Discovery and Initial Characterization

The initial scientific discourse surrounding isomorellic acid emerged in the mid-20th century, with early investigations into the chemical composition of gamboge, the gum resin of Garcinia morella. A pivotal, yet not fully accessible, publication by Nair and Venkataraman in 1966 is frequently cited in reviews as a primary source for the characterization of morellic, isomorellic, and gambogic acids.[1][2][3] These early studies laid the groundwork for identifying isomorellic acid as a distinct molecular entity within the complex mixture of resinous compounds.

Isolation from Garcinia morella Resin

General Experimental Workflow for Isolation

The isolation of compounds from Garcinia resin typically follows a multi-step process involving extraction and chromatographic separation. A generalized workflow, based on common practices for the separation of similar natural products, is presented below. It must be emphasized that this is a representative workflow and would require optimization for the specific isolation of isomorellic acid.

References

• 1. scispace.com [scispace.com]
• 2. tandfonline.com [tandfonline.com]
• 3. tandfonline.com [tandfonline.com]
• 4. mdpi.com [mdpi.com]
• 5. Phytochemicals and Biological Activities of Garcinia morella (Gaertn.) Desr.: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Physicochemical Properties of Isomorellic Acid: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isomorellic acid is a naturally occurring caged xanthone (B1684191), a class of complex secondary metabolites found predominantly in the resin of Garcinia hanburyi Hook. f.[1]. As an isomer of the more extensively studied morellic acid, isomorellic acid shares the same molecular formula and a similar formidable chemical architecture, contributing to its significant biological activities. This technical guide provides a comprehensive overview of the known physicochemical properties of isomorellic acid, intended to support research and development efforts in medicinal chemistry and drug discovery. The cytotoxic nature of caged xanthones, including isomorellic acid, positions them as compounds of interest for further investigation in oncology and other therapeutic areas[2].

Core Physicochemical Properties

A summary of the fundamental physicochemical properties of Isomorellic acid is presented below. It is important to note that while some data are available, specific experimental values for properties such as melting point, boiling point, and pKa are not widely reported in the current scientific literature, reflecting the compound's status as a less-studied isomer within the caged xanthone family.

Table 1: Summary of Physicochemical Properties of Isomorellic Acid

Property	Value	Source/Method
Molecular Formula	C₃₃H₃₆O₈	Mass Spectrometry[3]
Molecular Weight	560.6 g/mol	Calculated from Molecular Formula[4]
Appearance	Powder	Commercial Supplier[2]
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone.	Commercial Supplier Data[2]
Melting Point	Data not available	-
Boiling Point	Data not available	-
pKa	Data not available	-

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the intricate three-dimensional structure of caged xanthones. The proton (¹H) and carbon-13 (¹³C) NMR spectra of isomorellic acid are expected to be complex, reflecting the large number of chemically distinct protons and carbons in its caged structure.

Detailed ¹H and ¹³C NMR data for isomorellic acid are not available in the reviewed literature. However, the spectra would be characterized by:

• ¹H NMR: A series of complex multiplets in the aliphatic region corresponding to the protons of the caged framework and prenyl side chains. Signals for olefinic protons and aromatic protons on the xanthone core would also be present.

• ¹³C NMR: A large number of signals corresponding to the 33 carbon atoms, including quaternary carbons of the caged skeleton, sp² carbons of the aromatic and olefinic groups, and sp³ carbons of the aliphatic portions.

Infrared (IR) Spectroscopy

Infrared spectroscopy provides information about the functional groups present in a molecule. Based on the structure of isomorellic acid and data from its isomer, morellic acid, the IR spectrum is expected to show characteristic absorption bands.

Table 2: Expected Infrared (IR) Absorption Bands for Isomorellic Acid

Wavenumber (cm⁻¹)	Functional Group	Description
~3400 (broad)	O-H	Stretching vibration of the hydroxyl group.
~2970, ~2930	C-H	Stretching vibrations of methyl and methylene (B1212753) groups.
~1730	C=O	Stretching vibration of the ester or α,β-unsaturated ketone carbonyl group.
~1690	C=O	Stretching vibration of the carboxylic acid carbonyl group[3].
~1650, ~1590	C=C	Stretching vibrations of the aromatic ring[3].
~1435, ~1365	C-H	Bending vibrations of methyl and methylene groups[3].

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and elemental composition of a compound. For isomorellic acid, high-resolution mass spectrometry (HRMS) would confirm its molecular formula, C₃₃H₃₆O₈.

The fragmentation pattern in tandem mass spectrometry (MS/MS) would provide valuable structural information about the caged xanthone core and the nature and position of its substituents. A peak corresponding to the molecular ion [M+H]⁺ at m/z 561.4 has been reported for the isomeric morellic acid[3].

Experimental Protocols

Detailed and validated experimental protocols are fundamental for ensuring the reproducibility and accuracy of scientific findings. The following sections outline general methodologies for the isolation and characterization of caged xanthones like isomorellic acid, based on established procedures for related compounds from Garcinia species.

Isolation and Purification of Isomorellic Acid

Isomorellic acid is typically isolated from the resin of Garcinia hanburyi. A general workflow for its isolation and purification is described below, adapted from protocols for related caged xanthones[3].

Figure 1: General workflow for the isolation of Isomorellic acid.

Methodology:

• Extraction: The dried and powdered resin of Garcinia hanburyi is subjected to ultrasonic extraction with a suitable organic solvent, such as ethanol, to obtain a crude extract.

• Concentration: The solvent is removed from the crude extract under reduced pressure to yield a concentrated residue.

• Fractionation: The crude extract is then fractionated using a chromatographic technique like Medium Pressure Liquid Chromatography (MPLC) with a gradient of methanol (B129727) and water to separate compounds based on their polarity.

• Purification: The fraction containing isomorellic acid is further purified by preparative High-Performance Liquid Chromatography (HPLC), often using an isocratic mobile phase of methanol and water. The separation of isomers like morellic acid and isomorellic acid can be achieved by optimizing the HPLC conditions.

• Final Product: The purified fraction is concentrated to yield isomorellic acid as a powder.

Determination of Physicochemical Properties

Standard analytical techniques are employed to determine the physicochemical properties of the purified isomorellic acid.

Workflow for Physicochemical Characterization:

Figure 2: Workflow for physicochemical characterization of Isomorellic acid.

• Melting Point: Determined using a calibrated melting point apparatus.

• Solubility: Quantitatively determined using methods such as the shake-flask method in various solvents.

• pKa: Measured using techniques like potentiometric titration or calculated using computational models.

• Spectroscopy: ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry are performed on the purified sample to confirm its identity and structure.

Biological Activity and Signaling Pathways

Isomorellic acid is reported to be a cytotoxic caged xanthone[2]. The cytotoxic properties of caged xanthones are a major focus of research, with many compounds in this class demonstrating potent activity against various cancer cell lines.

While specific signaling pathways modulated by isomorellic acid are not yet well-defined in the literature, research on related caged xanthones, such as gambogic acid, suggests that their cytotoxic effects are often mediated through the induction of apoptosis. Key signaling pathways that are frequently implicated in the action of cytotoxic natural products include:

• Apoptosis Pathways: Activation of caspases and modulation of the Bcl-2 family of proteins.

• Cell Cycle Regulation: Arresting the cell cycle at different phases (e.g., G1, S, or G2/M).

• NF-κB Signaling Pathway: Inhibition of this pathway can lead to decreased cell survival and proliferation.

• PI3K/Akt/mTOR Pathway: Inhibition of this critical cell survival pathway is a common mechanism for anticancer agents.

Further research is required to elucidate the precise molecular targets and signaling pathways through which isomorellic acid exerts its cytotoxic effects.

Logical Relationship of Cytotoxicity:

Figure 3: Hypothesized mechanism of cytotoxicity for Isomorellic acid.

Conclusion

Isomorellic acid is a structurally complex natural product with recognized cytotoxic properties. This guide has summarized the currently available physicochemical data for this compound. It is evident that while foundational information such as molecular formula, weight, and qualitative solubility is known, there is a notable lack of detailed experimental data for several key properties, including melting point, pKa, and comprehensive spectroscopic characterization. The provided experimental workflows offer a general framework for the isolation and analysis of isomorellic acid. Further in-depth studies are warranted to fully characterize this promising molecule and to elucidate its precise mechanism of action, which will be crucial for its potential development as a therapeutic agent.

References

• 1. researchgate.net [researchgate.net]
• 2. Cytotoxic Properties and Complete Nuclear Magnetic Resonance Assignment of Isolated Xanthones from the Root of Garcinia cowa Roxb - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Nanostructured lipid carriers loaded with morellic acid for enhanced anticancer efficacy: preparation, characterization, pharmacokinetics and anticancer evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Isoferulic Acid | C10H10O4 | CID 736186 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: A Proposed HPLC-DAD Method for the Quantitative Analysis of Isomorellic Acid

Audience: Researchers, scientists, and drug development professionals.

Introduction

Isomorellic acid is a member of the caged polyprenylated benzophenones, a class of compounds found in plants of the Garcinia genus. These compounds, including the structurally similar gambogic acid, have garnered significant interest for their potential therapeutic properties, including anticancer activities. Accurate and precise quantification of isomorellic acid in plant extracts, formulations, and biological matrices is crucial for quality control, standardization, and pharmacokinetic studies.

This application note details a proposed reversed-phase HPLC-DAD method for the determination of isomorellic acid. The method is based on the chromatographic conditions successfully employed for the analysis of gambogic acid and other related xanthones.[1][2][3]

Principle of the Method

This method utilizes reversed-phase high-performance liquid chromatography (HPLC) to separate isomorellic acid from other components in a sample matrix based on its polarity. A C18 stationary phase is used with a polar mobile phase, typically a gradient mixture of acidified water and an organic solvent like acetonitrile. The Diode-Array Detector (DAD) allows for the quantification of isomorellic acid at its maximum absorbance wavelength, ensuring sensitivity and selectivity.

Experimental Protocol

Instrumentation and Reagents

• Instrumentation:

  • HPLC system with a quaternary or binary pump, degasser, autosampler, column thermostat, and Diode Array Detector (DAD).

  • Analytical balance.

  • Ultrasonic bath.

  • Vortex mixer.

  • Centrifuge.

  • Solid Phase Extraction (SPE) manifold and cartridges (e.g., C18).

  • Syringe filters (0.45 µm).

• Reagents and Standards:

  • Isomorellic acid reference standard (purity ≥95%).

  • Acetonitrile (HPLC grade).

  • Methanol (B129727) (HPLC grade).

  • Water (HPLC grade or ultrapure).

  • Orthophosphoric acid or Formic acid (analytical grade).

Proposed Chromatographic Conditions

The following chromatographic conditions are proposed as a starting point for the analysis of isomorellic acid, based on methods for gambogic acid.[1][3]

Parameter	Proposed Condition
Column	C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm)
Mobile Phase	A: 0.1% Orthophosphoric acid in WaterB: Acetonitrile
Elution Mode	Isocratic
Composition	85% B : 15% A
Flow Rate	1.5 mL/min
Column Temperature	25°C
Injection Volume	20 µL
Detection Wavelength	360 nm
Run Time	Approximately 15 minutes

Preparation of Solutions

• Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of isomorellic acid reference standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions (e.g., 5, 10, 25, 50, 100, and 120 µg/mL) by serially diluting the stock solution with the mobile phase.

• Sample Preparation (from Garcinia resin):

  • Accurately weigh a known amount of the resin (e.g., 100 mg).

  • Dissolve the resin in methanol using an ultrasonic bath for 30 minutes.

  • Transfer the solution to a volumetric flask and bring it to volume with methanol.

  • Centrifuge a portion of the solution to pellet any insoluble material.

  • Filter the supernatant through a 0.45 µm syringe filter prior to injection.

Method Validation

The proposed method must be validated according to the International Council for Harmonisation (ICH) guidelines to ensure its suitability for its intended purpose. The following parameters should be assessed:

Validation Parameter	Acceptance Criteria
Linearity	A linear relationship between the peak area and concentration should be established over a defined range (e.g., 5-120 µg/mL). The correlation coefficient (r²) should be > 0.999.[3]
Accuracy (% Recovery)	The accuracy should be assessed using a standard addition method. The mean recovery should be within 98-102%.[3]
Precision	Repeatability (Intra-day): The Relative Standard Deviation (RSD) of multiple injections of the same sample on the same day should be ≤ 2%.Intermediate Precision (Inter-day): The RSD of analyses conducted on different days should be ≤ 2%.
Limit of Detection (LOD)	The lowest concentration of the analyte that can be detected but not necessarily quantified. Typically calculated as 3.3 times the standard deviation of the response divided by the slope of the calibration curve.
Limit of Quantification (LOQ)	The lowest concentration of the analyte that can be determined with acceptable precision and accuracy. Typically calculated as 10 times the standard deviation of the response divided by the slope of the calibration curve.
Specificity	The ability to assess the analyte unequivocally in the presence of components that may be expected to be present. This can be demonstrated by the absence of interfering peaks at the retention time of isomorellic acid in a blank sample and by peak purity analysis using the DAD.

Workflow and System Diagrams

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantitative Analysis of Isomorellic Acid in Plant Extracts

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isomorellic acid is a naturally occurring caged xanthone (B1684191) found in the resin of certain Garcinia species, notably Garcinia morella.[1][2] Like its isomer, morellic acid, and other related xanthones, isomorellic acid is of significant interest to the pharmaceutical and nutraceutical industries due to its potential biological activities, which may include anti-inflammatory and anticancer properties. Accurate and precise quantification of isomorellic acid in plant extracts is crucial for quality control, standardization of herbal products, and for pharmacokinetic and pharmacodynamic studies in drug development.

Quantitative Data Summary

While isomorellic acid is a known constituent of Garcinia morella resin, specific quantitative data on its concentration in various plant extracts is not extensively reported in the available scientific literature. The following table summarizes the presence of isomorellic acid and related compounds in Garcinia species.

Plant Source	Part of Plant	Compound	Analytical Method	Concentration	Reference
Garcinia morella	Resin	Isomorellic acid	Not Specified	Not Reported	[1][2]
Garcinia morella	Resin	Morellic acid	Not Specified	Not Reported	[1]
Garcinia hanburyi	Resin	Caged Xanthones	UPLC-ESI-QTOF-MS/MS	Qualitative	[3]
Garcinia mangostana	Pericarp	Various Xanthones	LC-PDA, LC-ESI-MS	Quantitative	[4]

Experimental Protocols

The following protocols are proposed based on established methods for the analysis of structurally related compounds, such as other organic acids and xanthones, from Garcinia and other plant matrices. These should be validated for the specific application.

Protocol 1: Extraction of Isomorellic Acid from Garcinia Resin

This protocol describes a general procedure for the extraction of xanthones, including isomorellic acid, from the resin of Garcinia species.

Materials and Reagents:

• Dried resin of Garcinia morella

• Dichloromethane (B109758) (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Rotary evaporator

• Filter paper (Whatman No. 1)

• Ultrasonic bath

Procedure:

• Grind the dried Garcinia morella resin to a fine powder.

• Weigh 10 g of the powdered resin and place it in a 250 mL Erlenmeyer flask.

• Add 100 mL of dichloromethane to the flask.

• Sonicate the mixture in an ultrasonic bath for 30 minutes at room temperature.

• Filter the extract through Whatman No. 1 filter paper.

• Collect the filtrate and repeat the extraction process on the residue two more times with fresh dichloromethane.

• Combine the filtrates and evaporate the solvent under reduced pressure using a rotary evaporator at 40°C to obtain the crude extract.

• Dissolve a known amount of the dried crude extract in methanol for subsequent analysis.

Protocol 2: Quantitative Analysis of Isomorellic Acid by UPLC-MS/MS

Given that isomorellic acid and morellic acid are isomers, a high-resolution chromatographic technique such as UPLC coupled with mass spectrometry is recommended for their accurate separation and quantification.

Instrumentation:

• UPLC system equipped with a binary solvent manager, autosampler, and column oven.

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Chromatographic Conditions (Proposed):

Parameter	Value
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	0-1 min, 5% B; 1-10 min, 5-95% B; 10-12 min, 95% B; 12-12.1 min, 95-5% B; 12.1-15 min, 5% B
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	2 µL

Mass Spectrometry Conditions (Proposed):

Parameter	Value
Ionization Mode	ESI Negative
Capillary Voltage	3.0 kV
Cone Voltage	30 V
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon

MRM Transitions (Hypothetical - to be determined by infusion of a pure standard):

• Isomorellic Acid: Precursor ion > Product ion 1 (for quantification), Precursor ion > Product ion 2 (for confirmation)

• Internal Standard (e.g., a structurally similar, stable isotope-labeled compound): Precursor ion > Product ion

Method Validation:

The proposed method should be validated according to ICH guidelines, including assessment of linearity, accuracy, precision, limit of detection (LOD), limit of quantification (LOQ), and selectivity.

Visualizations

Experimental Workflow

Workflow for Isomorellic Acid Analysis

Putative Signaling Pathway for the Anti-Cancer Activity of Isomorellic Acid

While the direct signaling pathways of isomorellic acid are not well-documented, studies on the closely related isomer, morellic acid, have shown that it can overcome multidrug resistance in hepatocellular carcinoma cells by modulating the MAPK/NF-κB signaling pathways.[5] It is plausible that isomorellic acid exerts similar effects through this pathway.

Putative Anti-Cancer Signaling Pathway

Disclaimer

The experimental protocols and signaling pathway information provided are based on the current scientific literature for isomorellic acid and structurally related compounds. These protocols should be considered as a starting point and require optimization and validation for specific matrices and analytical instrumentation. The signaling pathway is a putative mechanism based on studies of a closely related isomer and further research is needed to confirm the specific molecular targets and mechanisms of isomorellic acid.

References

• 1. Phytochemicals and Biological Activities of Garcinia morella (Gaertn.) Desr.: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Analysis of caged xanthones from the resin of Garcinia hanburyi using ultra-performance liquid chromatography/electrospray ionization quadrupole time-of-flight tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Quantitative and qualitative determination of six xanthones in Garcinia mangostana L. by LC-PDA and LC-ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Morellic Acid B Overcomes P‑Glycoprotein-Mediated Multidrug Resistance in Hepatocellular Carcinoma Cells via Regulation of MAPK/NF-kB Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 1H and 13C NMR Assignment of Isomorellic Acid

To Researchers, Scientists, and Drug Development Professionals,

This document outlines the available information regarding the ¹H and ¹³C NMR assignment of isomorellic acid, a cytotoxic caged xanthone (B1684191) isolated from the resin of Garcinia morella. Despite extensive searches of scientific literature and chemical databases, detailed and publicly available experimental ¹H and ¹³C NMR spectral data for isomorellic acid remains elusive. This scarcity of data presents a significant challenge in providing a complete application note with comprehensive data tables and detailed experimental protocols as initially intended.

Structure of Isomorellic Acid

Isomorellic acid is a complex polyprenylated benzophenone (B1666685) derivative with a caged-xanthone backbone. Its intricate structure necessitates advanced 2D NMR techniques for unambiguous assignment of proton and carbon signals. The chemical structure of isomorellic acid is provided below for reference.

Caption: Chemical structure of Isomorellic acid.

Current Status of NMR Data

Initial literature reviews indicated the isolation and initial characterization of isomorellic acid in the 1960s. However, these early reports typically lack the comprehensive NMR data, particularly ¹³C NMR, that is standard in modern structure elucidation. More recent publications and database entries confirm the existence and biological activity of isomorellic acid but do not provide the detailed NMR assignments required for this application note.

Proposed Experimental Protocol for NMR Data Acquisition

For researchers in possession of an isolated and purified sample of isomorellic acid, the following general protocol is recommended for acquiring the necessary ¹H and ¹³C NMR data.

1. Sample Preparation:

• Dissolve 5-10 mg of purified isomorellic acid in approximately 0.6 mL of a deuterated solvent. Chloroform-d (CDCl₃) is a common choice for this class of compounds.

• Filter the solution through a small plug of glass wool into a clean, dry 5 mm NMR tube.

2. NMR Spectrometer Setup:

• Use a high-field NMR spectrometer (≥400 MHz for ¹H) for optimal signal dispersion, which is crucial for a complex molecule like isomorellic acid.

• Tune and match the probe for both ¹H and ¹³C frequencies.

• Shim the magnetic field to achieve good resolution.

3. ¹H NMR Spectroscopy:

• Acquire a standard one-dimensional ¹H NMR spectrum.

• Typical parameters:

  • Pulse sequence: zg30

  • Spectral width: ~16 ppm

  • Acquisition time: ~2-3 s

  • Relaxation delay: 1-2 s

  • Number of scans: 16-64 (adjust for concentration)

• Reference the spectrum to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm).

4. ¹³C NMR Spectroscopy:

• Acquire a one-dimensional ¹³C NMR spectrum with proton decoupling.

• Typical parameters:

  • Pulse sequence: zgpg30

  • Spectral width: ~220 ppm

  • Acquisition time: ~1-2 s

  • Relaxation delay: 2 s

  • Number of scans: 1024 or more (as ¹³C is less sensitive)

• Reference the spectrum to the solvent peak (e.g., CDCl₃ at 77.16 ppm).

• Acquire a DEPT-135 spectrum to differentiate between CH, CH₂, and CH₃ signals.

5. 2D NMR Spectroscopy for Structural Assignment:

• COSY (Correlation Spectroscopy): To identify ¹H-¹H spin systems.

• HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their directly attached carbons.

• HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, which is essential for assembling the molecular skeleton.

• NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy): To determine the spatial proximity of protons and elucidate the stereochemistry.

Logical Workflow for Data Acquisition and Analysis

The following diagram illustrates the logical workflow for the complete NMR-based structure elucidation of isomorellic acid.

Caption: Workflow for NMR-based structure elucidation of Isomorellic Acid.

Conclusion and Path Forward

The lack of publicly available ¹H and ¹³C NMR data for isomorellic acid currently prevents the creation of a detailed application note with complete spectral assignments. We encourage researchers who have access to this compound to acquire and publish this valuable data. A full NMR characterization would be a significant contribution to the natural products and drug discovery communities, enabling further research into the biological activities and therapeutic potential of isomorellic acid. Once this data becomes available, a comprehensive application note, including detailed data tables and analyses, can be developed.

Application Notes and Protocols: Isomorellic Acid In Vitro Cytotoxicity Assay

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for determining the in vitro cytotoxic effects of isomorellic acid on various cancer cell lines. The methodologies outlined are based on established cytotoxicity assays and can be adapted for high-throughput screening and mechanistic studies.

Introduction

Isomorellic acid, a caged-tetraprenylated xanthone, is a structural analog of gambogic acid, a compound known for its potent antitumor properties. Preliminary studies on related compounds, such as morellic acid, suggest that isomorellic acid may also possess significant cytotoxic activity against various cancer cell lines, potentially through the induction of apoptosis and cell cycle arrest. This document offers a comprehensive guide to evaluating the cytotoxic potential of isomorellic acid in a laboratory setting.

Data Presentation

The following table summarizes the cytotoxic activity of morellic acid derivatives against various human cancer cell lines, as determined by in vitro assays. This data is presented as a reference, given the limited direct studies on isomorellic acid.

Compound	Cell Line	Assay Type	IC50 (µM)	Citation
TH12-10 (Morellic acid derivative)	HCT116 (Colon Cancer)	Not Specified	0.83	[1]
TH12-10 (Morellic acid derivative)	DLD1 (Colon Cancer)	Not Specified	1.10	[1]
TH12-10 (Morellic acid derivative)	SW620 (Colon Cancer)	Not Specified	0.79	[1]
Morellic Acid	HT-29 (Colon Cancer)	Not Specified	Proliferation Inhibited	[2]
Morellic Acid	COL-2 (Colon Cancer)	Not Specified	Proliferation Inhibited	[2]
Morellic Acid	BCA-1 (Breast Cancer)	Not Specified	Proliferation Inhibited	[2]
Morellic Acid	LU-1 (Lung Cancer)	Not Specified	Proliferation Inhibited	[2]
Morellic Acid	HeLa (Cervical Cancer)	Not Specified	Proliferation Inhibited	[2]
Morellic Acid	HCT-116 (Colon Cancer)	Not Specified	Proliferation Inhibited	[2]

Experimental Protocols

A common and reliable method for assessing cytotoxicity is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures the metabolic activity of cells, which is indicative of cell viability.

MTT Cytotoxicity Assay Protocol

1. Materials:

• Cancer cell lines (e.g., HCT116, MCF-7, A549)

• Isomorellic acid

• Complete growth medium (e.g., DMEM with 10% FBS)

• DMSO (for stock solution)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well plates

• Microplate reader

2. Procedure:

• Cell Seeding:

  • Culture cancer cells to ~80% confluency.

  • Trypsinize and resuspend cells in complete growth medium.

  • Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete growth medium.

  • Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of isomorellic acid in DMSO.

  • Perform serial dilutions of the stock solution in complete growth medium to achieve the desired final concentrations (e.g., 0.1, 1, 10, 50, 100 µM).

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of isomorellic acid. Include a vehicle control (medium with the same concentration of DMSO used for the highest drug concentration) and a no-treatment control.

  • Incubate for 24, 48, or 72 hours at 37°C in a humidified 5% CO₂ atmosphere.

• MTT Addition:

  • After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 3-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan (B1609692) crystals.

• Formazan Solubilization:

  • Carefully remove the medium containing MTT from each well.

  • Add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10-15 minutes to ensure complete dissolution.

• Absorbance Measurement:

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle-treated control cells.

  • The IC50 value (the concentration of isomorellic acid that inhibits cell growth by 50%) is determined by plotting the percentage of cell viability against the concentration of isomorellic acid.

Visualizations

Experimental Workflow for MTT Assay

Caption: Workflow of the MTT cytotoxicity assay.

Hypothetical Signaling Pathway for Isomorellic Acid-Induced Cytotoxicity

Caption: Hypothetical signaling pathways affected by isomorellic acid.

References

• 1. Structural Optimization and Improving Antitumor Potential of Moreollic Acid from Gamboge - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Nanostructured lipid carriers loaded with morellic acid for enhanced anticancer efficacy: preparation, characterization, pharmacokinetics and anticancer evaluation - PMC [pmc.ncbi.nlm.nih.gov]

Isomorellic Acid: Evaluating Antioxidant Capacity with DPPH and FRAP Assays

Application Note

Audience: Researchers, scientists, and drug development professionals.

Introduction

Isomorellic acid is a bioactive compound found in the resin of Garcinia morella.[1] The resin of this plant has demonstrated notable antioxidant activities, which are attributed to its constituent compounds, including isomorellic acid, morellic acid, and isomorellin.[1] While the antioxidant potential of crude extracts of Garcinia morella has been investigated, specific data on the antioxidant capacity of isolated isomorellic acid, particularly through standardized assays like DPPH (2,2-diphenyl-1-picrylhydrazyl) and FRAP (Ferric Reducing Antioxidant Power), is not extensively available in current scientific literature. This document provides a summary of the available antioxidant data for Garcinia morella extracts and presents detailed protocols for assessing the antioxidant capacity of purified compounds like isomorellic acid using the DPPH and FRAP assays.

Data Presentation: Antioxidant Capacity of Garcinia morella Extracts

Plant Part	Extraction/Assay Type	Result (IC50/EC50)	Reference
Resin	DPPH radical scavenging	205.5 µg/mL	[1]
Resin	Phosphomolybdate assay	95.53 µg/mL	[1]
Resin	Hydrogen peroxide scavenging	308.1 µg/mL	[1]
Leaf	Methanolic Extract (DPPH)	225.70 µg/mL

Note: The data above represents the antioxidant activity of crude extracts and not of purified isomorellic acid. The IC50 and EC50 values indicate the concentration of the extract required to achieve 50% of the maximum effect in the respective assay.

Experimental Protocols

The following are detailed protocols for the DPPH and FRAP assays, which can be applied to assess the antioxidant capacity of isomorellic acid.

DPPH Radical Scavenging Assay

This assay is based on the ability of an antioxidant to donate an electron to the stable DPPH radical, thus neutralizing it and causing a color change from violet to yellow, which is measured spectrophotometrically.

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (B129727) or Ethanol

• Isomorellic acid (or test compound)

• Positive control (e.g., Ascorbic acid, Trolox, or Gallic acid)

• 96-well microplate or spectrophotometer cuvettes

• Microplate reader or UV-Vis spectrophotometer

Procedure:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol or ethanol. The solution should be freshly prepared and kept in the dark to avoid degradation.

• Preparation of Test Compound and Standards:

  • Prepare a stock solution of isomorellic acid in methanol or a suitable solvent.

  • From the stock solution, prepare a series of dilutions to obtain a range of concentrations (e.g., 10, 25, 50, 100, 200 µg/mL).

  • Prepare a similar dilution series for the positive control.

• Assay Protocol:

  • To a 96-well plate, add 100 µL of the prepared DPPH solution to each well.

  • Add 100 µL of the different concentrations of the test compound or standard to the respective wells.

  • For the blank, add 100 µL of the solvent (e.g., methanol) instead of the test compound.

  • For the control, add 100 µL of the solvent to 100 µL of the DPPH solution.

• Incubation and Measurement:

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

• Calculation of Scavenging Activity:

  • The percentage of DPPH radical scavenging activity is calculated using the following formula:

  • The IC50 value (the concentration of the test compound that scavenges 50% of the DPPH radicals) can be determined by plotting the percentage of scavenging activity against the concentration of the test compound.

FRAP (Ferric Reducing Antioxidant Power) Assay

The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺). This reduction results in the formation of a blue-colored complex, and the intensity of the color is proportional to the antioxidant capacity.

Materials:

• Acetate (B1210297) buffer (300 mM, pH 3.6)

• 2,4,6-Tris(2-pyridyl)-s-triazine (TPTZ) solution (10 mM in 40 mM HCl)

• Ferric chloride (FeCl₃) solution (20 mM in water)

• Isomorellic acid (or test compound)

• Positive control (e.g., FeSO₄·7H₂O, Trolox, or Ascorbic acid)

• 96-well microplate or spectrophotometer cuvettes

• Microplate reader or UV-Vis spectrophotometer

• Water bath

Procedure:

• Preparation of FRAP Reagent:

  • Prepare the FRAP reagent fresh by mixing acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 (v/v/v) ratio.

  • Warm the reagent to 37°C in a water bath before use.

• Preparation of Test Compound and Standards:

  • Prepare a stock solution of isomorellic acid in a suitable solvent.

  • Prepare a series of dilutions to obtain a range of concentrations.

  • Prepare a standard curve using a series of concentrations of FeSO₄·7H₂O (e.g., 100 to 2000 µM).

• Assay Protocol:

  • Add 180 µL of the FRAP reagent to each well of a 96-well plate.

  • Add 20 µL of the test compound, standard, or blank (solvent) to the respective wells.

• Incubation and Measurement:

  • Incubate the plate at 37°C for 4-10 minutes.

  • Measure the absorbance at 593 nm.

• Calculation of FRAP Value:

  • The antioxidant capacity is determined by comparing the absorbance of the test sample with the standard curve of FeSO₄.

  • The FRAP value is typically expressed as µM Fe(II) equivalents per gram or milligram of the test compound.

Visualizations

DPPH Assay Workflow

Caption: Workflow for DPPH radical scavenging assay.

FRAP Assay Workflow

Caption: Workflow for Ferric Reducing Antioxidant Power (FRAP) assay.

Signaling Pathways

Information regarding the specific signaling pathways through which isomorellic acid may exert its antioxidant effects is not currently available in the scientific literature. Further research is required to elucidate the molecular mechanisms underlying the antioxidant activity of this compound.

References

• 1. e3s-conferences.org [e3s-conferences.org]

Application Notes and Protocols for Cell-Based Assays to Evaluate the Anticancer Activity of Isoferulic Acid

Note on Isomorellic Acid: Initial literature searches for "Isomorellic acid" did not yield specific data on its anticancer activities. However, "Isoferulic acid," a structurally related phenolic compound, has been the subject of multiple studies investigating its potential as an anticancer agent. These application notes and protocols, therefore, focus on the established cell-based assays used to characterize the anticancer effects of Isoferulic acid.

Introduction

Isoferulic acid (IFA), a natural phenolic compound, has demonstrated significant potential as an anticancer agent.[1] In vitro studies have shown its ability to inhibit cell proliferation, induce apoptosis (programmed cell death), and cause cell cycle arrest in various cancer cell lines.[1][2] These effects are mediated through the modulation of key cellular signaling pathways, including the Akt/mTOR and NF-κB pathways.[1][3] This document provides detailed protocols for essential cell-based assays to investigate the anticancer properties of isoferulic acid, along with data presentation guidelines and visualizations of experimental workflows and signaling pathways.

Data Presentation

Table 1: Cytotoxicity of Isoferulic Acid on Leukemia Cell Lines

Cell Line	Treatment Time (h)	IC50 (µM)	Assay
Raji	24	Not explicitly stated, but significant dose-dependent inhibition observed at 5, 15, and 45 µM	CCK-8 & Trypan Blue
K562	24	Not explicitly stated, but significant dose-dependent inhibition observed at 5, 15, and 45 µM	CCK-8 & Trypan Blue
Jurkat	24	Not explicitly stated, but significant dose-dependent inhibition observed at 5, 15, and 45 µM	CCK-8 & Trypan Blue

Data extrapolated from graphical representations in the cited literature.[1]

Table 2: Effect of Isoferulic Acid on Apoptosis in Leukemia Cell Lines after 24h Treatment

Cell Line	Concentration (µM)	Apoptotic Cells (%)
Raji	0	7
5	24
15	44
45	52
K562	0	10
5	22
15	30
45	49
Jurkat	0	7
5	11
15	45
45	85

[1]

Table 3: Effect of Isoferulic Acid on Cell Cycle Distribution in Leukemia Cell Lines after 24h Treatment

Cell Line	Concentration (µM)	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)
Raji	0	~60	~30	~10
45	~35	~20	~45
K562	0	~55	~35	~10
45	~30	~20	~50
Jurkat	0	~50	~40	~10
45	~20	~15	~65

Data are approximate values estimated from published histograms.[1]

Experimental Protocols

Cell Viability Assay (CCK-8 Assay)

This protocol describes how to determine the effect of isoferulic acid on the viability of cancer cells using the Cell Counting Kit-8 (CCK-8) assay.

Workflow:

CCK-8 Cell Viability Assay Workflow

Materials:

• Cancer cell lines (e.g., Raji, K562, Jurkat)

• Complete culture medium

• 96-well plates

• Isoferulic acid (IFA) stock solution

• Cell Counting Kit-8 (CCK-8)

• Microplate reader

Protocol:

• Seed cells into 96-well plates at a density of 2 x 10⁴ cells/well.[1]

• Incubate the plates for 24 hours at 37°C in a 5% CO₂ incubator.

• Prepare serial dilutions of isoferulic acid in complete culture medium.

• Remove the old medium and add 100 µL of fresh medium containing various concentrations of IFA (e.g., 5, 15, 45 µM) to the wells.[1] Include untreated wells as a control.

• Incubate the plates for the desired time points (e.g., 12, 24, or 48 hours).[1]

• Add 10 µL of CCK-8 solution to each well.[1]

• Incubate the plates for 2 hours at 37°C.[1]

• Measure the absorbance at 450 nm using a microplate reader.[1]

• Calculate cell viability as a percentage of the untreated control.

Apoptosis Analysis (Annexin V-FITC/PI Staining)

This protocol details the detection and quantification of apoptotic cells following treatment with isoferulic acid using Annexin V-FITC and Propidium (B1200493) Iodide (PI) staining followed by flow cytometry.

Workflow:

Apoptosis Analysis Workflow

Materials:

• Treated and untreated cancer cells

• Phosphate-Buffered Saline (PBS)

• Annexin V-FITC/PI Apoptosis Detection Kit

• Flow cytometer

Protocol:

• Seed cells and treat with desired concentrations of isoferulic acid for 24 hours.

• Harvest the cells by centrifugation.

• Wash the cells twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to 100 µL of the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within 1 hour.

Cell Cycle Analysis (Propidium Iodide Staining)

This protocol describes the analysis of cell cycle distribution in cancer cells treated with isoferulic acid using propidium iodide (PI) staining and flow cytometry.

Workflow:

Cell Cycle Analysis Workflow

Materials:

• Treated and untreated cancer cells

• PBS

• 70% Ethanol (cold)

• RNase A

• Propidium Iodide (PI) staining solution

• Flow cytometer

Protocol:

• Seed cells at a density of 5 x 10⁵ cells/mL in 12-well plates and incubate for 12 hours.[1]

• Treat the cells with various concentrations of isoferulic acid (e.g., 5, 15, 45 µM) for 24 hours.[1]

• Harvest the cells and wash with PBS.

• Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing gently.

• Incubate the fixed cells overnight at 4°C.[1]

• Centrifuge the cells to remove the ethanol and wash with PBS.

• Resuspend the cell pellet in PBS containing RNase A and incubate for 30 minutes at 37°C to degrade RNA.

• Add PI staining solution and incubate for 15 minutes in the dark.

• Analyze the cell cycle distribution using a flow cytometer.[1]

Signaling Pathways

Akt/mTOR Signaling Pathway

Isoferulic acid has been shown to inhibit the phosphorylation of both Akt and mTOR, key proteins in a signaling pathway crucial for cancer cell survival and proliferation.[1]

Inhibition of Akt/mTOR Pathway by Isoferulic Acid

NF-κB Signaling Pathway

In pancreatic cancer cells, isoferulic acid has been found to suppress the NF-κB signaling pathway by downregulating the phosphorylation of IκBα and inhibiting the nuclear translocation of p65.[3]

References

• 1. Isoferulic acid inhibits human leukemia cell growth through induction of G2/M-phase arrest and inhibition of Akt/mTOR signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Isoferulic acid inhibits human leukemia cell growth through induction of G2/M‑phase arrest and inhibition of Akt/mTOR signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Isoferulic Acid Inhibits Proliferation and Migration of Pancreatic Cancer Cells, and Promotes the Apoptosis of Pancreatic Cancer Cells in a Mitochondria-Dependent Manner Through Inhibiting NF-κB Signalling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Isomorellic Acid Formulation for In Vivo Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isomorellic acid, a naturally occurring phenolic compound, has garnered significant interest in preclinical research for its potential therapeutic properties, including anti-cancer and anti-inflammatory activities. However, its poor aqueous solubility presents a considerable challenge for in vivo studies, often leading to low bioavailability and inconsistent results. This document provides detailed application notes and protocols for the formulation of isomorellic acid for both intravenous and oral administration in animal models. The methodologies described herein are designed to enhance the solubility and bioavailability of isomorellic acid, thereby facilitating robust and reproducible in vivo investigations.

Physicochemical Properties and Solubility

Isomorellic acid is a hydrophobic molecule with limited solubility in aqueous solutions. Understanding its solubility profile is crucial for developing an effective delivery system.

Table 1: Solubility of Isomorellic Acid and Related Compounds

Compound	Solvent	Solubility
Isomorellic Acid	Ethanol (B145695), Methanol, DMF, DMSO	Soluble[1]
Isoferulic Acid	DMF	20 mg/mL[2]
DMSO	15 mg/mL[2]
Ethanol	10 mg/mL[2]
DMF:PBS (pH 7.2) (1:6)	0.14 mg/mL[2]

Recommended Formulations for In Vivo Studies

Due to its hydrophobic nature, isomorellic acid requires a specialized formulation to ensure adequate dissolution and absorption in vivo. Below are recommended protocols for preparing formulations for intravenous and oral administration.

Intravenous (IV) Administration

For intravenous administration, a co-solvent system is recommended to maintain isomorellic acid in solution upon injection into the bloodstream. The following protocol is adapted from a successful formulation used for the structurally similar compound, morellic acid.[3]

Protocol 1: Preparation of Isomorellic Acid for Intravenous Injection

Materials:

• Isomorellic Acid

• Ethanol (95-100%, injectable grade)

• Polyethylene glycol 200 (PEG200, injectable grade)

• 0.9% Sodium Chloride (NaCl) solution, sterile

• Sterile vials

• Sterile syringes and needles

• 0.22 µm syringe filter

Procedure:

• Dissolution: Accurately weigh the desired amount of isomorellic acid and place it in a sterile vial. Add a minimal amount of ethanol to completely dissolve the compound. Vortex or sonicate briefly if necessary.

• Co-solvent Addition: To the ethanolic solution, add PEG200. A recommended volumetric ratio is 1 part ethanol to 5 parts PEG200. Mix thoroughly until a homogenous solution is formed.

• Aqueous Dilution: Slowly add the sterile 0.9% NaCl solution to the organic mixture while continuously vortexing or stirring. The final recommended volumetric ratio of the vehicle is 5:25:70 (Ethanol:PEG200:0.9% NaCl) .[3]

• Final Inspection: Visually inspect the final formulation for any signs of precipitation or cloudiness. The solution should be clear.

• Sterilization: Aseptically filter the final solution through a 0.22 µm syringe filter into a sterile vial.

• Storage: Store the formulation at 2-8°C, protected from light. It is recommended to prepare the formulation fresh on the day of use.

Oral Administration (Oral Gavage)

For oral gavage, a suspension is a common and effective method for administering poorly soluble compounds. The goal is to create a uniform suspension that can be accurately dosed.

Protocol 2: Preparation of Isomorellic Acid for Oral Gavage

Materials:

• Isomorellic Acid

• 0.5% (w/v) Methyl cellulose (B213188) (or Carboxymethylcellulose sodium) in sterile water

• Mortar and pestle

• Spatula

• Magnetic stirrer and stir bar

• Graduated cylinder

Procedure:

• Particle Size Reduction: If necessary, gently grind the isomorellic acid powder in a mortar and pestle to ensure a fine and uniform particle size. This increases the surface area for dissolution.

• Wetting the Powder: Transfer the weighed isomorellic acid powder to a small beaker or tube. Add a small volume of the 0.5% methyl cellulose vehicle and triturate with a spatula to form a smooth and uniform paste. This step is crucial to prevent clumping.

• Suspension Formation: While continuously stirring with a magnetic stirrer, gradually add the remaining 0.5% methyl cellulose vehicle to the paste until the desired final concentration is reached.

• Homogenization: For a more uniform suspension, the mixture can be briefly sonicated or passed through a homogenizer.

• Storage and Dosing: Store the suspension at 2-8°C. It is critical to stir the suspension continuously before and during dose administration to ensure uniformity and accurate dosing. Prepare fresh daily.

Quantitative Data from In Vivo Studies

While specific pharmacokinetic data for isomorellic acid is limited, data from the closely related compound, morellic acid, can provide valuable insights for study design.

Table 2: Pharmacokinetic Parameters of Morellic Acid in Rats (Intravenous Administration) [3]

Parameter	Morellic Acid Solution (3 mg/kg)	Morellic Acid-NLCs (3 mg/kg)
AUC (0-t) (μg/mL*min)	4.91 ± 0.65	18.91 ± 3.40
t1/2 (min)	Not specified	7.93-fold longer than free MA
Clearance (CL)	Not specified	Not specified
Volume of Distribution (Vd)	Not specified	Not specified

NLCs: Nanostructured Lipid Carriers, a type of formulation designed to improve drug delivery.

Table 3: Recommended Oral Dosage of Isoferulic Acid in Mice [4]

Animal Model	Dosage	Frequency
Nude mice with pancreatic cancer xenografts	7.5 mg/kg/day	Daily
30 mg/kg/day	Daily

Signaling Pathways and Experimental Workflows

Isomorellic acid has been shown to exert its biological effects through the modulation of key signaling pathways involved in cell growth, proliferation, and inflammation.

Signaling Pathways

Isomorellic acid and related compounds have been reported to inhibit the Akt/mTOR and NF-κB signaling pathways.

References

• 1. "Preclinical Strategies to Enhance Oral Bioavailability of Ursolic Acid" by Renjie Zhan [scholarscompass.vcu.edu]
• 2. Nanostructured lipid carriers loaded with morellic acid for enhanced anticancer efficacy: preparation, characterization, pharmacokinetics and anticancer evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Triple Strategies to Improve Oral Bioavailability by Fabricating Coamorphous Forms of Ursolic Acid with Piperine: Enhancing Water-Solubility, Permeability, and Inhibiting Cytochrome P450 Isozymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Intro to DOT language — Large-scale Biological Network Analysis and Visualization 1.0 documentation [cyverse-network-analysis-tutorial.readthedocs-hosted.com]

High-Performance Liquid Chromatography (HPLC) Method for the Quantification of Isomorellic Acid

Application Note and Protocols for Researchers, Scientists, and Drug Development Professionals

This document provides a detailed methodology for the quantitative analysis of Isomorellic acid using High-Performance Liquid Chromatography (HPLC). Isomorellic acid, a cytotoxic caged xanthone (B1684191) found in the resin of Garcinia hanburyi, has garnered significant interest for its potential anticancer properties. The method outlined herein is based on established protocols for the analysis of caged xanthones and is suitable for quality control, stability studies, and pharmacokinetic analysis.

Introduction

Isomorellic acid belongs to a class of complex natural products known as caged xanthones. Its intricate structure and biological activity necessitate a reliable and accurate analytical method for its quantification in various matrices, including raw materials, finished products, and biological samples. Reverse-phase HPLC with UV detection is a robust and widely used technique for the analysis of such compounds, offering high resolution, sensitivity, and reproducibility. This application note details the chromatographic conditions, sample preparation procedures, and method validation parameters for the successful analysis of Isomorellic acid.

Experimental Protocols

2.1. Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a pump, autosampler, column oven, and a photodiode array (PDA) or UV detector is required. The following chromatographic conditions are recommended as a starting point for method development and validation.

Parameter	Recommended Condition
HPLC Column	C18 Reverse-Phase Column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase	A: 0.1% Phosphoric acid in WaterB: Acetonitrile (B52724)
Gradient Elution	A time-programmed gradient is recommended to ensure optimal separation from other related compounds. A typical gradient might be: 0-20 min, 30-70% B 20-25 min, 70-90% B 25-30 min, 90-30% B 30-35 min, 30% B (re-equilibration)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	Based on the UV absorption profile of caged xanthones, a detection wavelength of 360 nm is recommended for optimal sensitivity and selectivity for Isomorellic acid. Xanthones typically exhibit strong absorbance in the 310-360 nm range.

2.2. Preparation of Standard Solutions

• Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of Isomorellic acid reference standard and dissolve it in 10 mL of methanol (B129727) or acetonitrile in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution with the mobile phase to achieve concentrations ranging from 0.1 µg/mL to 100 µg/mL. These solutions will be used to construct the calibration curve.

2.3. Sample Preparation (from Garcinia resin)

• Extraction: Accurately weigh a known amount of powdered Garcinia resin (e.g., 100 mg).

• Add 10 mL of methanol or acetonitrile and sonicate for 30 minutes to ensure complete extraction of the caged xanthones.

• Centrifuge the extract at 4000 rpm for 15 minutes.

• Filtration: Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

• Dilution: Depending on the expected concentration of Isomorellic acid, the sample may need to be diluted with the mobile phase to fall within the linear range of the calibration curve.

Method Validation Summary

The following table summarizes the validation parameters for an HPLC method for the simultaneous determination of 12 cytotoxic caged xanthones, including Isomorellic acid, as reported in the literature[1].

Validation Parameter	Result for Caged Xanthones (including Isomorellic acid)
Linearity (r²)	> 0.995
Limit of Detection (LOD)	0.03 - 0.08 µg/mL
Precision (Overall Intra- and Inter-day Variation)	< 7.9%
Accuracy (Overall Recovery)	> 93.2%

Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the experimental workflow for the HPLC analysis of Isomorellic acid.

Caption: Experimental workflow for the HPLC analysis of Isomorellic acid.

Conclusion

The HPLC method described in this application note provides a reliable and robust approach for the quantitative analysis of Isomorellic acid. The use of a C18 reverse-phase column with a gradient elution of acidified water and acetonitrile, coupled with UV detection at 360 nm, allows for the effective separation and quantification of this cytotoxic caged xanthone. The provided validation data demonstrates that the method is sensitive, precise, and accurate, making it a valuable tool for researchers, scientists, and drug development professionals working with Isomorellic acid and other related compounds from Garcinia species. It is recommended that users perform their own method validation to ensure suitability for their specific application and matrix.

References

• 1. Recent Research on Bioactive Xanthones from Natural Medicine: Garcinia hanburyi - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Isomorellic Acid Extraction and Purification from Garcinia Resin

Audience: Researchers, scientists, and drug development professionals.

Introduction: Garcinia, a genus of evergreen trees, is renowned for its brownish-yellow gum resin, often referred to as gamboge.[1] This resin is a rich source of bioactive compounds, including xanthones, flavonoids, phenolic acids, and terpenoids.[2] Among these, isomorellic acid, found in the resin of species like Garcinia morella, has garnered interest for its potential pharmacological activities.[2] The effective extraction and purification of isomorellic acid are critical steps for its investigation in drug discovery and development. These application notes provide detailed protocols for the isolation and purification of isomorellic acid from Garcinia resin, tailored for a research and development setting.

Extraction and Purification Methodologies

The isolation of isomorellic acid from Garcinia resin involves a multi-step process beginning with extraction to separate the compound from the raw resin matrix, followed by purification to achieve high purity.

Extraction Techniques

The choice of extraction method significantly impacts the yield and purity of the crude extract. Both conventional and modern techniques can be employed.

• Solvent Extraction: This is a common method utilizing organic solvents. Ethanol (B145695) has been effectively used for extracting related compounds like morellic acid from Garcinia hanburyi resin.[3] Maceration, where the resin is soaked in a solvent, is a simple conventional technique.[4]

• Ultrasound-Assisted Extraction (UAE): UAE uses ultrasonic cavitation to disrupt cell walls and enhance solvent penetration, which can shorten extraction time and improve efficiency.[5][6] This method has been successfully applied to extract various bioactive compounds from plant materials.[7]

Purification Strategies

The crude extract obtained from the resin contains a mixture of compounds. Chromatographic techniques are essential for isolating isomorellic acid to a high degree of purity.

• Medium-Pressure and Preparative High-Performance Liquid Chromatography (HPLC): A highly effective strategy involves a two-step chromatographic process. An initial fractionation using medium-pressure semi-preparative chromatography can separate the extract into several fractions. The fraction containing isomorellic acid can then be subjected to preparative HPLC for final purification.[3] This approach provides high resolution and yields a pure compound suitable for structural elucidation and bioactivity studies.[3]

Data Presentation: Quantitative Analysis

The efficiency of the extraction and purification process is evaluated based on yield and purity. The following tables summarize representative quantitative data for compounds isolated from Garcinia species using various methods.

Table 1: Comparison of Extraction Methods for Bioactive Compounds from Garcinia and Other Plant Resins.

Compound	Plant Source	Extraction Method	Solvent	Yield	Reference
Phenolics	Garcinia morella Resin	Not Specified	Not Specified	204.27 mg/g	[2]
Flavonoids	Garcinia morella Resin	Not Specified	Not Specified	124.92 mg/g	[2]
Hydroxycitric Acid	Garcinia binucao Fruit	Water Extraction (Autoclave)	Water	4.81 g / 100g	[8]
Hydroxycitric Acid	Garcinia binucao Fruit	Methanol Extraction	Methanol	2.65 g / 100g	[8]
Hydroxycitric Acid	Garcinia binucao Fruit	Acetone Extraction	Acetone	2.76 g / 100g	[8]

| Oleanolic & Ursolic Acid | Ligustrum lucidum | Microwave-Assisted | 80% Ethanol | 4.4 & 5.8 mg/g |[7] |

Table 2: Characterization Data for Morellic Acid-Loaded Nanostructured Lipid Carriers (MA-NLCs) from Garcinia hanburyi.

Parameter	Value	Reference
Average Particle Size	165.50 ± 1.70 nm	[3]
Polydispersity Index (PDI)	0.19 ± 0.01	[3]
Zeta Potential	-21.85 ± 0.67 mV	[3]
Encapsulation Efficiency (EE%)	78.17 ± 0.34%	[3]

| Drug Loading (DL%) | 7.25 ± 0.38% |[3] |

Experimental Workflow and Potential Signaling Pathway

The overall process from raw material to pure compound and its potential biological action can be visualized through structured diagrams.

Caption: Workflow for Isomorellic Acid Isolation.

Caption: Inhibition of NF-κB Pathway by Isomorellic Acid.

Detailed Experimental Protocols

Protocol 1: Ultrasound-Assisted Extraction (UAE) of Isomorellic Acid

This protocol outlines the extraction of isomorellic acid from dried Garcinia resin using UAE. The procedure is adapted from a method used for extracting morellic acid.[3]

Materials and Equipment:

• Dried Garcinia hanburyi or Garcinia morella resin

• Ethanol (95%, analytical grade)

• Ultrasonic bath/sonicator

• Rotary evaporator

• Filter paper (Whatman No. 1)

• Glassware (beakers, flasks)

Procedure:

• Preparation: Grind the dry Garcinia resin into a fine powder to increase the surface area for extraction.

• Extraction:

  • Place 50 g of the powdered resin into a 1 L beaker.

  • Add 400 mL of 95% ethanol.

  • Place the beaker in an ultrasonic bath and sonicate at 40°C for 60 minutes.

  • Repeat the extraction process two more times with fresh ethanol (3 x 400 mL total).[3]

• Filtration and Concentration:

  • After each extraction cycle, filter the mixture through Whatman No. 1 filter paper to separate the ethanol extract from the solid resin residue.

  • Combine the ethanol extracts from all three cycles.

  • Concentrate the combined extract under reduced pressure using a rotary evaporator at 45°C until a viscous, dark yellow crude extract is obtained.

• Drying and Storage: Dry the crude extract in a vacuum oven at 40°C to remove any residual solvent. Store the dried crude extract at 4°C in a desiccator until further purification.

Protocol 2: Chromatographic Purification of Isomorellic Acid

This protocol describes a two-step purification process using medium-pressure and preparative HPLC to isolate isomorellic acid from the crude extract.

Materials and Equipment:

• Crude Garcinia extract

• Methanol (HPLC grade)

• Water (deionized or HPLC grade)

• Medium-pressure semi-preparative chromatography system with a suitable column (e.g., C18)

• Preparative HPLC system with a C18 column

• Fraction collector

• Analytical HPLC for purity assessment

Procedure:

• Step 1: Medium-Pressure Semi-Preparative Chromatography (Fractionation)

  • Dissolve the crude extract in a minimal amount of methanol.

  • Fractionate the dissolved extract using a medium-pressure chromatography system.

  • Use a mobile phase of Methanol:Water (e.g., 80:20 v/v) in an isocratic elution mode.[3]

  • Collect fractions based on the detector response (e.g., UV absorbance at 254 nm).

  • Analyze the collected fractions using analytical HPLC to identify those containing the highest concentration of isomorellic acid.

  • Pool the isomorellic acid-rich fractions and concentrate them using a rotary evaporator.

• Step 2: Preparative HPLC (Final Purification)

  • Dissolve the concentrated, enriched fraction in the mobile phase.

  • Purify this fraction further using a preparative HPLC system.

  • Use a mobile phase of Methanol:Water (e.g., 90:10 v/v) in an isocratic elution mode.[3]

  • Monitor the elution and collect the peak corresponding to isomorellic acid. The retention time for the related morellic acid is reported to be between 32.30 to 34.30 minutes under specific conditions.[3]

• Final Concentration and Analysis:

  • Concentrate the collected pure fraction under reduced pressure to obtain the purified isomorellic acid as a powder (typically orange or yellow).[3]

  • Confirm the purity of the final product using analytical HPLC. Purity should ideally be >98%.

  • Confirm the structure of the isolated compound using mass spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[3]

References

• 1. Garcinia - Wikipedia [en.wikipedia.org]
• 2. Phytochemicals and Biological Activities of Garcinia morella (Gaertn.) Desr.: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Nanostructured lipid carriers loaded with morellic acid for enhanced anticancer efficacy: preparation, characterization, pharmacokinetics and anticancer evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Extraction and characterization of phenolic compounds and their potential antioxidant activities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Modern Extraction and Purification Techniques for Obtaining High Purity Food-Grade Bioactive Compounds and Value-Added Co-Products from Citrus Wastes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. citrech.it [citrech.it]
• 7. researchgate.net [researchgate.net]
• 8. cabidigitallibrary.org [cabidigitallibrary.org]

Application Notes & Protocols: Isomorellic Acid

Topic: Using Isomorellic Acid as a Chemical Standard

Audience: Researchers, scientists, and drug development professionals.

Note on Availability of Information: Publicly available scientific literature on isomorellic acid is limited. It is primarily identified as a bioactive compound isolated from the resin of Garcinia morella.[1] Consequently, its widespread use as a certified chemical standard is not well-documented. The following application notes provide a general framework for the isolation, characterization, and potential application of isomorellic acid as a reference material based on its known origin and the general principles of natural product chemistry.

Introduction

Isomorellic acid is a polyisoprenylated benzophenone, a class of compounds known for their diverse biological activities. It has been isolated from the resin of Garcinia morella, a plant recognized for its rich phytochemical profile, including xanthones, flavonoids, and phenolic acids.[1] Preliminary studies suggest that compounds from Garcinia morella, including isomorellic acid, possess antioxidant, anti-inflammatory, and larvicidal properties.[1] The use of purified isomorellic acid as a chemical standard is essential for the accurate quantification in crude extracts, for investigating its pharmacological properties, and for the development of new therapeutic agents.

Physicochemical Data & Quantitative Analysis

Property	Method	Result	Reference
Purity	HPLC-UV, qNMR	>98% (Target)
Molecular Formula	HRMS	C33H38O7 (Proposed)
Molecular Weight	HRMS	546.65 g/mol (Proposed)
Melting Point	Melting Point App	To be determined
UV λmax	UV-Vis Spec	To be determined (in Methanol)
Solubility	Gravimetric	To be determined (e.g., in Methanol (B129727), DMSO)
Stability	HPLC-UV	To be determined (under various conditions)

Experimental Protocols

The following are generalized protocols for the isolation and characterization of isomorellic acid from its natural source, Garcinia morella, for its use as a reference standard.

Protocol: Extraction and Isolation of Isomorellic Acid

This protocol describes a general procedure for obtaining isomorellic acid from the resin of Garcinia morella.

Objective: To extract and isolate isomorellic acid from Garcinia morella resin.

Materials:

• Dried resin of Garcinia morella

• Hexane (B92381)

• Ethyl acetate (B1210297)

• Methanol

• Silica (B1680970) gel for column chromatography

• TLC plates (silica gel 60 F254)

• Rotary evaporator

• Chromatography columns

Procedure:

• Extraction:

  • Grind the dried resin of Garcinia morella to a fine powder.

  • Perform sequential solvent extraction, starting with a non-polar solvent like hexane to remove lipids and waxes. Macerate the powdered resin in hexane (1:10 w/v) for 24 hours at room temperature.

  • Filter the mixture and discard the hexane extract.

  • Air-dry the residue and subsequently extract with a solvent of medium polarity, such as ethyl acetate (1:10 w/v), for 24 hours.

  • Filter and collect the ethyl acetate extract.

  • Concentrate the ethyl acetate extract under reduced pressure using a rotary evaporator to obtain the crude extract.

• Isolation by Column Chromatography:

  • Prepare a silica gel column using a suitable solvent system (e.g., a gradient of hexane and ethyl acetate).

  • Adsorb the crude ethyl acetate extract onto a small amount of silica gel.

  • Load the adsorbed sample onto the top of the prepared column.

  • Elute the column with a gradient solvent system, starting with 100% hexane and gradually increasing the polarity by adding ethyl acetate.

  • Collect fractions and monitor the separation process using Thin Layer Chromatography (TLC).

  • Combine fractions containing the compound of interest (isomorellic acid) based on their TLC profiles.

  • Further purify the combined fractions using repeated column chromatography or preparative HPLC until a pure compound is obtained.

Protocol: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

Objective: To determine the purity of the isolated isomorellic acid.

Materials:

• Isolated isomorellic acid

• HPLC-grade methanol

• HPLC-grade water

• Formic acid

• HPLC system with a UV detector and a C18 column

Procedure:

• Standard Preparation: Prepare a stock solution of the isolated isomorellic acid in methanol at a concentration of 1 mg/mL. Prepare a series of dilutions for linearity assessment if quantification is also being performed.

• Mobile Phase Preparation: A common mobile phase for the analysis of phenolic compounds is a gradient of water (with 0.1% formic acid) and methanol or acetonitrile.

• Chromatographic Conditions (Example):

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Methanol.

  • Gradient: Start with a higher concentration of A, and gradually increase B over a run time of 20-30 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: Scan for the optimal wavelength using a photodiode array (PDA) detector; if unavailable, use a standard wavelength like 254 nm or 280 nm.[2]

  • Injection Volume: 10 µL.

• Analysis:

  • Inject the prepared sample into the HPLC system.

  • Record the chromatogram.

  • The purity of isomorellic acid can be estimated by the area percentage of its corresponding peak relative to the total peak area in the chromatogram.

Visualization of Workflows and Pathways

Experimental Workflow for Isolation and Characterization

The following diagram illustrates the general workflow for the isolation and characterization of isomorellic acid from Garcinia morella.

Caption: Workflow for Isomorellic Acid Isolation and Characterization.

Signaling Pathways

Currently, there is insufficient information in the public domain regarding the specific molecular mechanisms and signaling pathways modulated by isomorellic acid. As research on this compound progresses, it may be possible to elucidate its interactions with cellular targets. General anti-inflammatory pathways often involve the inhibition of pro-inflammatory mediators like TNF-α and nitric oxide, which have been studied for extracts of Garcinia morella.[1]

Applications in Research and Drug Development

Once isolated and characterized, isomorellic acid can be used as a chemical standard in the following applications:

• Quality Control of Herbal Products: To quantify the content of isomorellic acid in raw materials and finished products containing Garcinia morella.

• Pharmacological Studies: To accurately determine dose-response relationships in in vitro and in vivo studies investigating its biological activities.

• Pharmacokinetic Studies: To serve as a reference standard in analytical methods for measuring the absorption, distribution, metabolism, and excretion (ADME) of isomorellic acid.

• Drug Discovery: To be used as a starting point for the synthesis of novel derivatives with improved potency and pharmacokinetic properties.

References

• 1. Phytochemicals and Biological Activities of Garcinia morella (Gaertn.) Desr.: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2024.sci-hub.se [2024.sci-hub.se]

Application Notes: Isomorellic Acid for Microbial Growth Inhibition Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isomorellic acid, a natural organic acid extracted from the resin of Garcinia morella, represents a class of phytochemicals with potential therapeutic applications.[1] Organic acids and triterpenoids, broad classes to which isomorellic acid belongs, are known for their diverse biological activities, including antimicrobial properties. These compounds are of significant interest to the scientific and pharmaceutical communities for their potential to address the growing challenge of antimicrobial resistance. The exploration of novel natural products like isomorellic acid is a critical avenue in the discovery of new antimicrobial agents.

The primary mechanism by which many organic acids inhibit microbial growth involves the disruption of the bacterial cell membrane.[2][3] Their lipophilic nature allows them to permeate the cell membrane and dissociate within the cytoplasm, leading to a decrease in intracellular pH. This acidification can disrupt essential metabolic pathways and compromise the integrity of the cell membrane, ultimately leading to cell death.[2][3] Triterpenoids, another class of compounds with structural similarities, also often act by disrupting cell membranes or inhibiting key bacterial enzymes.[4][5][6]

These application notes provide a comprehensive guide for researchers interested in evaluating the antimicrobial efficacy of isomorellic acid. Detailed protocols for standardized assays, including the determination of Minimum Inhibitory Concentration (MIC), Minimum Bactericidal Concentration (MBC), and the disk diffusion method, are outlined to ensure reproducible and comparable results.

Data Presentation

Quantitative data from microbial growth inhibition assays are crucial for evaluating the potency of an antimicrobial agent. The following tables provide a standardized format for presenting such data, facilitating clear comparison and interpretation.

Table 1: Minimum Inhibitory Concentration (MIC) of Isomorellic Acid against Various Microbial Strains

Microbial Strain	Gram Stain	MIC (µg/mL)	Positive Control (e.g., Gentamicin) MIC (µg/mL)
Staphylococcus aureus ATCC 25923	Positive	[Insert Data]	[Insert Data]
Escherichia coli ATCC 25922	Negative	[Insert Data]	[Insert Data]
Pseudomonas aeruginosa ATCC 27853	Negative	[Insert Data]	[Insert Data]
Candida albicans ATCC 10231	N/A (Fungus)	[Insert Data]	[Insert Data]
[Add other relevant strains]

Table 2: Minimum Bactericidal Concentration (MBC) of Isomorellic Acid

Microbial Strain	MIC (µg/mL)	MBC (µg/mL)	MBC/MIC Ratio	Interpretation
Staphylococcus aureus ATCC 25923	[Insert Data]	[Insert Data]	[Calculate Ratio]	Bacteriostatic/Bactericidal
Escherichia coli ATCC 25922	[Insert Data]	[Insert Data]	[Calculate Ratio]	Bacteriostatic/Bactericidal
[Add other relevant strains]

Table 3: Zone of Inhibition Diameters for Isomorellic Acid using Disk Diffusion Assay

Microbial Strain	Isomorellic Acid Concentration (µ g/disk )	Zone of Inhibition (mm)	Positive Control (e.g., Gentamicin) Zone (mm)	Negative Control (Solvent) Zone (mm)
Staphylococcus aureus ATCC 25923	[Insert Data]	[Insert Data]	[Insert Data]	0
Escherichia coli ATCC 25922	[Insert Data]	[Insert Data]	[Insert Data]	0
[Add other relevant strains]

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) using Broth Microdilution Method

This protocol determines the lowest concentration of isomorellic acid that visibly inhibits the growth of a microorganism.[7][8][9]

Materials:

• Isomorellic acid

• Appropriate solvent (e.g., DMSO, ethanol)

• Mueller-Hinton Broth (MHB) or other suitable broth medium

• Sterile 96-well microtiter plates

• Microbial cultures (adjusted to 0.5 McFarland standard)

• Positive control antibiotic (e.g., Gentamicin)

• Negative control (solvent)

• Incubator

• Microplate reader (optional)

Procedure:

• Preparation of Isomorellic Acid Stock Solution: Dissolve isomorellic acid in a suitable solvent to a known high concentration (e.g., 10 mg/mL).

• Serial Dilutions: Perform a two-fold serial dilution of the isomorellic acid stock solution in the 96-well plate using MHB to achieve a range of desired concentrations.

• Inoculum Preparation: Prepare a suspension of the test microorganism in sterile saline or broth, adjusting the turbidity to match the 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL). Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in each well.

• Inoculation: Add the prepared inoculum to each well containing the serially diluted isomorellic acid, the positive control, and the negative control.

• Controls:

  • Positive Control: A well containing a known antibiotic to which the test organism is susceptible.

  • Negative Control: A well containing the solvent used to dissolve the isomorellic acid at the highest concentration used in the assay.

  • Growth Control: A well containing only the broth and the inoculum.

  • Sterility Control: A well containing only sterile broth.

• Incubation: Incubate the microtiter plate at the optimal temperature for the test microorganism (e.g., 37°C for most bacteria) for 18-24 hours.

• Result Interpretation: The MIC is the lowest concentration of isomorellic acid at which there is no visible growth (turbidity) of the microorganism. This can be assessed visually or by using a microplate reader.

Protocol 2: Determination of Minimum Bactericidal Concentration (MBC)

This protocol determines the lowest concentration of isomorellic acid that kills 99.9% of the initial microbial inoculum.[9]

Materials:

• Results from the MIC assay

• Sterile agar (B569324) plates (e.g., Mueller-Hinton Agar)

• Sterile micropipettes and tips

• Incubator

Procedure:

• Subculturing: Following the MIC determination, take a small aliquot (e.g., 10 µL) from each well that showed no visible growth in the MIC assay.

• Plating: Spread the aliquot onto a fresh, sterile agar plate.

• Incubation: Incubate the agar plates at the appropriate temperature for 18-24 hours.

• Result Interpretation: The MBC is the lowest concentration of isomorellic acid that results in no colony formation on the agar plate, indicating that the bacteria have been killed.

Protocol 3: Disk Diffusion Assay (Kirby-Bauer Method)

This qualitative method assesses the susceptibility of a microorganism to isomorellic acid by measuring the diameter of the zone of growth inhibition around a disk impregnated with the compound.[10][11][12][13][14]

Materials:

• Isomorellic acid

• Sterile filter paper disks (6 mm diameter)

• Mueller-Hinton Agar (MHA) plates

• Microbial cultures (adjusted to 0.5 McFarland standard)

• Sterile swabs

• Positive control antibiotic disks

• Negative control disks (impregnated with solvent)

• Forceps

• Incubator

• Ruler or caliper

Procedure:

• Disk Preparation: Impregnate sterile filter paper disks with a known concentration of isomorellic acid solution and allow them to dry under aseptic conditions.

• Inoculum Preparation: Prepare a microbial suspension adjusted to the 0.5 McFarland standard.

• Inoculation of Agar Plate: Dip a sterile swab into the inoculum suspension and streak it evenly across the entire surface of an MHA plate to create a uniform lawn of bacteria.

• Disk Placement: Using sterile forceps, place the isomorellic acid-impregnated disks, positive control disks, and negative control disks onto the surface of the inoculated MHA plate. Ensure the disks are firmly in contact with the agar.

• Incubation: Invert the plates and incubate at the appropriate temperature for 18-24 hours.

• Result Interpretation: Measure the diameter of the zone of complete growth inhibition around each disk in millimeters. The size of the zone indicates the relative susceptibility of the microorganism to the tested compound.

Visualizations

Caption: Workflow for Microbial Growth Inhibition Assays.

Caption: Putative Mechanism of Action for Isomorellic Acid.

References

• 1. mdpi.com [mdpi.com]
• 2. The Effect of Different Organic Acids and Their Combination on the Cell Barrier and Biofilm of Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effectiveness of organic acids for inactivating pathogenic bacteria inoculated in laboratory media and foods: an updated minireview - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Biosynthesis Investigations of Terpenoid, Alkaloid, and Flavonoid Antimicrobial Agents Derived from Medicinal Plants [mdpi.com]
• 6. Antimicrobial triterpenes from Ilex integra and the mechanism of antifungal action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scielo.br [scielo.br]
• 8. microbe-investigations.com [microbe-investigations.com]
• 9. bionumbers.hms.harvard.edu [bionumbers.hms.harvard.edu]
• 10. asm.org [asm.org]
• 11. Disk Diffusion Method for Antibiotic Susceptibility Test - Creative Biolabs [live-biotherapeutic.creative-biolabs.com]
• 12. Kirby-Bauer Disk Diffusion Susceptibility Test Protocol | ASM.org [asm.org]
• 13. hardydiagnostics.com [hardydiagnostics.com]
• 14. microbenotes.com [microbenotes.com]

Technical Notes & Optimization

Improving Isomorellic acid solubility for bioassays

Welcome to the technical support center for isomorellic acid. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the handling and use of isomorellic acid in bioassays, with a primary focus on improving its solubility.

Frequently Asked Questions (FAQs)

Q1: What is isomorellic acid and why is its solubility a concern?

Isomorellic acid is a bioactive compound found in the resin of plants from the Garcinia genus, such as Garcinia morella.[1][2] It belongs to the class of caged xanthones and has demonstrated various biological activities, including antioxidant, anti-inflammatory, and anticancer properties.[1][2] However, like many other natural hydrophobic compounds, isomorellic acid has poor aqueous solubility, which can significantly hinder its use in in-vitro and in-vivo bioassays, leading to challenges in dose preparation, bioavailability, and obtaining reliable experimental results.

Q2: What are the recommended starting solvents for dissolving isomorellic acid?

While specific quantitative solubility data for isomorellic acid is limited, data from the structurally similar compound gambogic acid, also from Garcinia, can provide guidance. Gambogic acid is practically insoluble in water but shows high solubility in organic solvents.[3]

Based on this, the recommended starting solvents for dissolving isomorellic acid are:

• Dimethyl sulfoxide (B87167) (DMSO)

• Ethanol

It is crucial to use fresh, anhydrous DMSO, as it is hygroscopic and absorbed water can reduce the solubility of hydrophobic compounds.[3]

Q3: How can I prepare a stock solution of isomorellic acid for my bioassay?

• Solvent Selection: Start with 100% DMSO or absolute ethanol.

• Weighing: Accurately weigh the desired amount of isomorellic acid powder.

• Dissolution: Add the solvent to the powder and vortex or sonicate until the compound is completely dissolved. Gentle heating (e.g., 37°C) may be applied to aid dissolution, but be cautious of potential degradation.

• Sterilization: If required for cell-based assays, filter-sterilize the stock solution using a 0.22 µm syringe filter compatible with the chosen solvent (e.g., PTFE for organic solvents).

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Troubleshooting Guide: Solubility Issues

Problem: My isomorellic acid is not dissolving in the initial solvent.

Possible Cause	Troubleshooting Step
Insufficient Solvent Volume	Increase the volume of the solvent incrementally.
Low Temperature	Gently warm the solution in a water bath (37-50°C).
Compound Aggregation	Use a sonicator to break up aggregates.
Incorrect Solvent	Try an alternative organic solvent such as methanol (B129727) or acetone.[4]

Problem: The compound precipitates when I add the stock solution to my aqueous assay medium.

Possible Cause	Troubleshooting Step
High Final Concentration of Organic Solvent	The final concentration of the organic solvent (e.g., DMSO) in the assay medium should typically be kept below 0.5% (v/v) to avoid solvent-induced toxicity or off-target effects. Calculate the required dilution carefully.
Poor Aqueous Solubility	Prepare a serial dilution of the stock solution in the assay medium. Add the stock solution dropwise to the medium while vortexing to ensure rapid mixing.
Use of Co-solvents	Employ a co-solvent system. For example, after dissolving in a minimal amount of DMSO, dilute with a water-miscible solvent like polyethylene (B3416737) glycol (PEG) before the final dilution in the aqueous medium.
pH of the Medium	The solubility of acidic compounds can sometimes be improved by adjusting the pH of the medium. However, ensure the final pH is compatible with your experimental system.

Quantitative Data

As a reference, the following table summarizes the solubility of the structurally related compound, gambogic acid. These values can serve as a useful starting point for isomorellic acid.

Solvent	Solubility of Gambogic Acid	Reference
Water	< 0.5 µg/mL (practically insoluble)	[5]
DMSO	100 mg/mL	[3]
Ethanol	100 mg/mL	[3]

Experimental Protocols & Visualizations

Protocol: Preparation of Isomorellic Acid Working Solution for Cell-Based Assays

• Prepare a 10 mM Stock Solution in DMSO:

  • Accurately weigh out the required amount of isomorellic acid.

  • Dissolve it in an appropriate volume of high-purity, anhydrous DMSO to achieve a 10 mM concentration.

  • Ensure complete dissolution by vortexing and, if necessary, brief sonication.

  • Filter-sterilize using a 0.22 µm PTFE syringe filter.

  • Aliquot and store at -80°C.

• Prepare Intermediate Dilutions:

  • On the day of the experiment, thaw an aliquot of the 10 mM stock solution.

  • Prepare a series of intermediate dilutions (e.g., 1 mM, 100 µM) in sterile DMSO or a suitable co-solvent.

• Prepare Final Working Solutions in Cell Culture Medium:

  • Pre-warm the cell culture medium to 37°C.

  • To prepare the final working concentrations, add a small volume of the appropriate intermediate dilution to the pre-warmed medium. For example, to make a 10 µM working solution from a 1 mM intermediate stock, add 10 µL of the stock to 990 µL of medium.

  • Immediately mix well by gentle pipetting or vortexing to prevent precipitation.

  • Ensure the final DMSO concentration in the medium is below 0.5%.

Workflow for Improving Isomorellic Acid Solubility

References

• 1. Phytochemicals and Biological Activities of Garcinia morella (Gaertn.) Desr.: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. selleckchem.com [selleckchem.com]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. Improving aqueous solubility and antitumor effects by nanosized gambogic acid-mPEG2000 micelles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Isomorellic Acid Extraction from Plant Material

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the extraction yield of Isomorellic acid from plant material, primarily focusing on the resin of Garcinia morella.

Frequently Asked Questions (FAQs)

Q1: What is the primary plant source for Isomorellic acid?

A1: Isomorellic acid is predominantly isolated from the resin of trees belonging to the Garcinia genus, with Garcinia morella being a significant source.[1][2] The resin, often referred to as gamboge, is a complex mixture of phytochemicals, including a variety of xanthones and benzophenones.[1][2]

Q2: What class of compound is Isomorellic acid and what are its general properties?

A2: Isomorellic acid is a prenylated xanthone (B1684191).[1] Xanthones are a class of organic compounds with a specific three-ring structure. The "prenylated" designation indicates the presence of one or more isoprenyl groups attached to the xanthone core. These compounds are typically yellow pigments and are known for their diverse biological activities. The acidic nature of Isomorellic acid is due to a carboxylic acid functional group.

Q3: Which extraction methods are suitable for Isomorellic acid?

A3: Conventional solid-liquid extraction methods such as maceration and Soxhlet extraction are commonly employed. For enhanced efficiency, modern techniques like Ultrasound-Assisted Extraction (UAE) and Microwave-Assisted Extraction (MAE) can also be utilized. The choice of method will depend on factors such as the quantity of plant material, thermal stability of the compound, and available equipment.

Q4: What solvents are recommended for extracting Isomorellic acid?

A4: Polar organic solvents are generally effective for extracting xanthones. Methanol (B129727) and ethanol (B145695) are frequently used.[3] The choice of solvent is a critical parameter that can significantly influence the extraction yield and the profile of co-extracted compounds.

Q5: How can I purify the crude extract to isolate Isomorellic acid?

A5: Purification of Isomorellic acid from the crude resin extract typically involves chromatographic techniques. Column chromatography using silica (B1680970) gel is a standard method for the initial fractionation of the extract. Further purification to obtain high-purity Isomorellic acid may require more advanced techniques like High-Performance Liquid Chromatography (HPLC), including specialized methods like ion-pair chromatography to resolve closely related isomers.[4]

Troubleshooting Guide

This guide addresses common issues encountered during the extraction and purification of Isomorellic acid.

Issue	Potential Cause(s)	Troubleshooting Steps & Solutions
Low Extraction Yield	1. Inappropriate Solvent Polarity: The solvent may not be optimal for solubilizing Isomorellic acid. 2. Insufficient Extraction Time/Temperature: The extraction parameters may not be sufficient for complete extraction. 3. Poor Solvent Penetration: The plant material may not be ground to a fine enough powder, limiting surface area contact with the solvent. 4. Degradation of Isomorellic Acid: Exposure to excessive heat or light, or unfavorable pH conditions can lead to compound degradation.	1. Solvent Optimization: Test a range of solvents with varying polarities (e.g., hexane (B92381), ethyl acetate (B1210297), methanol, ethanol). Consider using solvent mixtures (e.g., methanol:water) to fine-tune polarity. 2. Parameter Optimization: Systematically vary the extraction time and temperature to identify the optimal conditions. For thermal-sensitive compounds, consider non-thermal methods like maceration or UAE. 3. Particle Size Reduction: Ensure the plant resin is finely ground to maximize the surface area available for solvent extraction. 4. Control Extraction Conditions: Protect the extraction setup from direct light. If using heat, ensure the temperature is not degrading the target compound. Monitor and control the pH of the extraction medium if necessary.
Co-extraction of a Large Amount of Impurities	1. Non-selective Solvent: The chosen solvent may be too broad in its solubilizing capacity, leading to the extraction of a wide range of compounds. 2. Complex Nature of the Plant Matrix: Garcinia resin is naturally a complex mixture of similar compounds.	1. Solvent System Refinement: Employ a sequential extraction approach, starting with a non-polar solvent (e.g., hexane) to remove lipids and other non-polar compounds, followed by extraction with a more polar solvent for Isomorellic acid. 2. Liquid-Liquid Partitioning: Perform a liquid-liquid extraction on the crude extract. For an acidic compound like Isomorellic acid, this could involve partitioning between an organic solvent and an aqueous solution of a specific pH to separate acidic, basic, and neutral compounds.
Difficulty in Separating Isomorellic Acid from Isomers	1. Structural Similarity: Isomorellic acid often co-exists with its isomers (e.g., morellic acid) which have very similar polarities and chromatographic behavior.[2] 2. Sub-optimal Chromatographic Conditions: The chosen stationary and mobile phases in column chromatography or HPLC may not have sufficient resolving power.	1. Advanced Chromatographic Techniques: Utilize High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC) for better resolution. 2. Method Development: Experiment with different stationary phases (e.g., C18, C8) and mobile phase compositions. Employing a gradient elution can improve separation. For particularly challenging separations, consider specialized techniques like ion-pair chromatography.[4]
Compound Degradation During Purification	1. Acid/Base Sensitivity: Isomorellic acid may be sensitive to strongly acidic or basic conditions used in some purification steps. 2. Light and Air Sensitivity: Prolonged exposure to light and air can lead to oxidative degradation.	1. pH Control: Maintain a neutral or slightly acidic pH during purification steps unless a pH shift is intentionally used for separation. 2. Minimize Exposure: Work in a well-ventilated area and protect fractions from direct light. Store purified compounds under an inert atmosphere (e.g., nitrogen or argon) at low temperatures.

Data Presentation

The following tables summarize quantitative data related to the extraction of relevant compounds from Garcinia species. Note that specific yield data for Isomorellic acid is not widely available in the literature, so data for total phenolics, flavonoids, and other major organic acids are presented for comparative purposes.

Table 1: Total Phenolic and Flavonoid Content in Garcinia morella Resin

Parameter	Value	Reference
Total Phenolics (mg/g of resin)	204.27	[2]
Total Flavonoids (mg/g of resin)	124.92	[2]

Table 2: Comparative Yield of Organic Acids from Dried Leaves of Various Garcinia Species (% w/w)

Species	Hydroxycitric Acid (HCA)	Lactone	Citric Acid	Reference
Garcinia cambogia	7.95	3.27	0.13	[5][6]
Garcinia indica	5.71	3.21	0.07	[5][6]
Garcinia xanthochymus	0.02	0.06	0.18	[5][6]
Garcinia morella	Not Detected	0.01	0.29	[5][6]

Experimental Protocols

Protocol 1: General Procedure for Maceration Extraction of Isomorellic Acid from Garcinia morella Resin

• Preparation of Plant Material:

  • Obtain dried resin of Garcinia morella.

  • Grind the resin into a fine powder using a mechanical grinder to increase the surface area for extraction.

• Extraction:

  • Weigh 100 g of the powdered resin and place it in a suitable container (e.g., a 2 L Erlenmeyer flask).

  • Add 1 L of methanol to the flask, ensuring the entire powder is submerged.

  • Seal the flask and allow it to stand at room temperature for 48-72 hours with occasional agitation (e.g., using a magnetic stirrer or by manual shaking).

• Filtration and Concentration:

  • Filter the mixture through Whatman No. 1 filter paper to separate the extract from the solid residue.

  • Collect the filtrate (the methanol extract).

  • Repeat the extraction process on the residue with fresh methanol at least two more times to ensure exhaustive extraction.

  • Combine all the filtrates.

  • Concentrate the combined extract under reduced pressure using a rotary evaporator at a temperature not exceeding 40-50°C to obtain the crude extract.

Protocol 2: Purification of Isomorellic Acid using Column Chromatography

• Preparation of the Column:

  • Use a glass column of appropriate size.

  • Prepare a slurry of silica gel (60-120 mesh) in a non-polar solvent (e.g., hexane).

  • Pack the column with the silica gel slurry, ensuring there are no air bubbles.

  • Wash the packed column with the initial mobile phase (e.g., hexane or a hexane:ethyl acetate mixture of low polarity).

• Sample Loading:

  • Dissolve a known amount of the crude extract in a minimal volume of the initial mobile phase.

  • Alternatively, adsorb the crude extract onto a small amount of silica gel, allow the solvent to evaporate, and then carefully load the dried silica gel with the adsorbed sample onto the top of the packed column.

• Elution:

  • Begin elution with a non-polar solvent (e.g., 100% hexane).

  • Gradually increase the polarity of the mobile phase by increasing the proportion of a more polar solvent (e.g., ethyl acetate). This is known as gradient elution. A typical gradient could be:

    • Hexane:Ethyl Acetate (95:5)

    • Hexane:Ethyl Acetate (90:10)

    • Hexane:Ethyl Acetate (80:20)

    • And so on, up to 100% ethyl acetate, followed by a more polar solvent like methanol if necessary.

• Fraction Collection and Analysis:

  • Collect fractions of a fixed volume (e.g., 20-25 mL) as the mobile phase passes through the column.

  • Monitor the separation by spotting a small amount of each fraction on a Thin Layer Chromatography (TLC) plate and visualizing under UV light.

  • Combine the fractions that show a similar TLC profile and contain the compound of interest.

  • Evaporate the solvent from the combined fractions to obtain the purified Isomorellic acid. Further purification may be necessary using techniques like preparative HPLC.

Mandatory Visualizations

Caption: Experimental workflow for the extraction and purification of Isomorellic acid.

Caption: Troubleshooting decision tree for low extraction yield.

Caption: Proposed biosynthetic pathway for prenylated xanthones in Garcinia.

References

• 1. mdpi.com [mdpi.com]
• 2. Phytochemicals and Biological Activities of Garcinia morella (Gaertn.) Desr.: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Rapid determination of polyprenylated xanthones in gamboge resin of Garcinia hanburyi by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. phcogres.com [phcogres.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Isomorellic Acid Analysis

Welcome to our dedicated support center for resolving High-Performance Liquid Chromatography (HPLC) challenges. This guide provides in-depth troubleshooting assistance for peak tailing, a common issue encountered when analyzing complex acidic compounds like isomorellic acid. Here, you will find frequently asked questions (FAQs) and detailed troubleshooting protocols to help you achieve optimal peak symmetry and reliable results in your chromatographic analyses.

Frequently Asked Questions (FAQs)

Q1: What is HPLC peak tailing and how is it identified?

A1: Peak tailing is a chromatographic phenomenon where a peak appears asymmetrical, with a drawn-out or sloping tail on the right side.[1] In an ideal chromatogram, peaks should be symmetrical and have a Gaussian shape. Peak tailing is quantitatively measured by the Tailing Factor (Tf) or Asymmetry Factor (As), where a value greater than 1.2 often indicates significant tailing.[2][3] This distortion can negatively impact the accuracy of peak integration, reduce the resolution between adjacent peaks, and lead to poor reproducibility.[4]

Q2: What are the most likely causes of peak tailing for an acidic compound like isomorellic acid?

A2: The primary cause of peak tailing is the presence of more than one retention mechanism for the analyte.[3] For acidic, hydrophobic compounds like isomorellic acid, which is a complex xanthone (B1684191) derivative, common causes include:

• Secondary Silanol (B1196071) Interactions: Residual, un-capped silanol groups on the silica-based stationary phase are acidic and can interact strongly with polar functional groups on the analyte, causing tailing.[3][5] This is a very common issue, especially with basic compounds, but can also affect complex acids.

• Incorrect Mobile Phase pH: If the mobile phase pH is close to the pKa of isomorellic acid, the compound can exist in both its ionized and un-ionized forms, leading to peak broadening and tailing.[2][6]

• Column Contamination and Degradation: Accumulation of sample matrix components on the column frit or at the head of the column can obstruct the sample path and cause peak distortion.[7] Chemical degradation of the stationary phase can also create active sites that cause tailing.[2]

• Sample Overload: Injecting too much sample can saturate the stationary phase, leading to a non-ideal chromatographic process and asymmetrical peaks.[2][7]

• Extra-Column Effects: Issues outside of the column, such as excessive tubing length or diameter between the injector and the column or between the column and the detector, can increase dead volume and contribute to peak tailing.[2][7]

Q3: How does the mobile phase pH affect the peak shape of isomorellic acid?

A3: The mobile phase pH is critical for controlling the ionization state of acidic analytes. For an acidic compound like isomorellic acid, setting the mobile phase pH approximately 2 units below its pKa ensures it remains in a single, protonated (un-ionized) form.[2] This minimizes secondary ionic interactions with the stationary phase, leading to sharper, more symmetrical peaks.[1][3] Conversely, a pH near the pKa can cause the compound to be partially ionized, resulting in tailing.[6]

Q4: Can a new HPLC column still cause peak tailing?

A4: Yes, even a new column can exhibit peak tailing. This can be due to a mismatch between the column chemistry and the analyte. For example, a standard C18 column with a lower purity silica (B1680970) backbone may have more accessible silanol groups that can cause tailing.[8] Using a column with a high-purity silica base or one that is end-capped is recommended to minimize these interactions.[3] End-capping is a process where residual silanol groups are chemically treated to make them less polar and reactive.[3]

Q5: Could my sample preparation or injection solvent be the problem?

A5: Absolutely. If the injection solvent is significantly stronger (i.e., has a much higher percentage of organic solvent) than the mobile phase, it can cause the sample band to spread out at the head of the column, resulting in peak distortion and broadening.[1] It is always best practice to dissolve the sample in the initial mobile phase composition. If a stronger solvent is required for solubility, the injection volume should be kept as small as possible to mitigate these effects.[1][7]

Systematic Troubleshooting Guide

Peak tailing can arise from multiple sources within the HPLC system. This workflow provides a logical sequence of steps to identify and resolve the issue efficiently.

Caption: A troubleshooting workflow for diagnosing HPLC peak tailing.

Parameter Optimization for Isomorellic Acid

This table summarizes key chromatographic parameters that can be adjusted to mitigate peak tailing for acidic compounds. A typical starting point for a reverse-phase method for isomorellic acid might be a C18 column with a mobile phase of acetonitrile (B52724) and water (with an acidic modifier).

Parameter	Recommended Adjustment	Rationale
Mobile Phase pH	Adjust to pH 2.5 - 3.5 using an additive like phosphoric acid or formic acid.	To ensure the acidic analyte is fully protonated (un-ionized), minimizing secondary ionic interactions with the stationary phase.[1][2][3]
Buffer Concentration	Use a buffer (e.g., phosphate) at 20 - 50 mM .	A sufficient buffer concentration helps maintain a stable pH across the column and can help mask residual silanol activity.[2][8]
Column Chemistry	Use a high-purity, end-capped C18 column .	End-capped columns have fewer active silanol groups, which are a primary cause of secondary interactions and peak tailing.[3][5]
Temperature	Increase column temperature in increments of 5 °C (e.g., to 35-40 °C).	Higher temperatures can improve mass transfer kinetics and reduce mobile phase viscosity, sometimes leading to sharper peaks.
Injection Volume & Conc.	Reduce injection volume and/or sample concentration.	To prevent column overload, which can cause peak distortion.[7] Try reducing the injected mass by 50%.
Sample Solvent	Dissolve the sample in the initial mobile phase composition .	Avoids peak shape problems caused by a mismatch between the injection solvent and the mobile phase.[1]

Experimental Protocols

Protocol 1: Mobile Phase pH Optimization

Objective: To determine the optimal mobile phase pH to achieve a symmetrical peak for isomorellic acid.

Methodology:

• Prepare Stock Buffers: Prepare aqueous stock solutions of a suitable buffer, such as 50 mM potassium phosphate.

• Prepare Mobile Phases:

  • Mobile Phase A (Aqueous): Create three separate aqueous mobile phases from the stock buffer. Adjust the pH of each to 2.5, 3.0, and 3.5, respectively, using phosphoric acid. Filter through a 0.22 µm membrane.

  • Mobile Phase B (Organic): HPLC-grade acetonitrile or methanol.

• System Equilibration: Begin with the pH 3.5 mobile phase. Flush the HPLC system and column with your starting gradient conditions (e.g., 95:5 Mobile Phase A:B) for at least 15-20 column volumes or until the baseline is stable.

• Injection and Analysis: Inject the isomorellic acid standard and run your HPLC method. Record the chromatogram and calculate the tailing factor.

• Iterative Testing: Sequentially switch to the pH 3.0 and then the pH 2.5 mobile phases. Ensure the system is thoroughly equilibrated with each new mobile phase before injecting the sample.

• Evaluation: Compare the peak shape and tailing factor from the three runs. The pH that provides the most symmetrical peak (tailing factor closest to 1.0) should be selected for the final method.

Protocol 2: Column Flushing and Regeneration

Objective: To clean a potentially contaminated column that is causing peak tailing for all analytes.

Methodology:

• Disconnect from Detector: To prevent contamination of the detector cell, disconnect the column outlet from the detector and direct it to a waste container.[3]

• Reverse Column Flow: Check the column manufacturer's instructions to see if reverse flushing is permissible.[3] If so, reverse the column direction. This can help dislodge particulates trapped on the inlet frit.

• Systematic Solvent Wash: Flush the column with a series of solvents, moving from polar to non-polar, to remove a wide range of contaminants. Use at least 10-20 column volumes for each solvent at a low flow rate (e.g., 0.5 mL/min).

  • Step 1: Buffer Removal: 100% HPLC-grade water (to remove buffer salts).

  • Step 2: Intermediate Polarity: 100% Methanol.

  • Step 3: Non-polar Eluent: 100% Acetonitrile.

  • Step 4: Stronger Non-polar (if needed for stubborn residues): Isopropanol (IPA).

• Re-equilibration: Reconnect the column in the correct flow direction. Flush with the mobile phase (without buffer first, then with buffer) until the backpressure and baseline are stable.

• Performance Check: Inject a standard to see if peak shape has improved. If tailing persists, the column may be permanently damaged and require replacement.[2][7]

References

• 1. benchchem.com [benchchem.com]
• 2. uhplcs.com [uhplcs.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. chromacademy.com [chromacademy.com]
• 5. acdlabs.com [acdlabs.com]
• 6. chromtech.com [chromtech.com]
• 7. [3]Troubleshooting HPLC- Tailing Peaks [restek.com]
• 8. hplc.eu [hplc.eu]

Technical Support Center: Enhancing the Bioavailability of Isomorellic Acid

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during experiments aimed at enhancing the bioavailability of Isomorellic acid.

Frequently Asked Questions (FAQs)

Q1: My isomorellic acid is precipitating out of my aqueous solution during my in vitro experiments. What can I do?

A1: Precipitation of hydrophobic compounds like isomorellic acid in aqueous media is a common issue. Here are several troubleshooting steps:

• Optimize Concentration: The final concentration of isomorellic acid may be exceeding its solubility limit. Perform a solubility test to determine the maximum soluble concentration in your specific medium. Start with a lower final concentration and incrementally increase it to find the optimal concentration that remains in solution.[1]

• Refine Dilution Technique: Rapidly adding a concentrated stock solution (e.g., in DMSO) to a large volume of aqueous medium can cause localized supersaturation and immediate precipitation.[1] Employ a stepwise or serial dilution method. Create an intermediate dilution in a smaller volume of pre-warmed (37°C) medium before adding it to the final volume. Adding the compound dropwise while gently vortexing can also improve dispersion.[1]

• Control Temperature: Solubility can be temperature-dependent. Always use pre-warmed (37°C) cell culture medium for your working solutions to avoid temperature fluctuations that can decrease solubility.[1]

• Utilize Serum Proteins: If your experimental design permits, proteins in fetal bovine serum (FBS) can bind to and help solubilize hydrophobic compounds.[1] However, be aware that this binding can reduce the free concentration of the compound available to interact with cells, potentially affecting potency measurements (e.g., IC50 values).[1]

Q2: I am observing low oral bioavailability of isomorellic acid in my animal model. What are the likely causes and potential solutions?

A2: Low oral bioavailability of isomorellic acid is expected due to its poor aqueous solubility and potential for first-pass metabolism.[2][3][4] Key strategies to address this fall into several categories:

• Particle Size Reduction: Decreasing the particle size increases the surface area for dissolution.[2][5]

  • Micronization: This technique reduces particle size to the micron range.[5]

  • Nanonization: Creating nanosuspensions can further increase the dissolution rate and saturation solubility.[2]

• Formulation Strategies:

  • Lipid-Based Formulations: Self-emulsifying drug delivery systems (SEDDS), microemulsions, and nanostructured lipid carriers (NLCs) can enhance the solubility and absorption of lipophilic drugs.[6][7] These formulations can also facilitate lymphatic uptake, bypassing first-pass metabolism in the liver.[2]

  • Solid Dispersions: Dispersing isomorellic acid in a hydrophilic polymer matrix at the molecular level can significantly improve its dissolution rate.[6]

  • Complexation with Cyclodextrins: Cyclodextrins can encapsulate the hydrophobic isomorellic acid molecule, increasing its solubility in water.[6]

• Chemical Modifications:

  • Salt Formation: If isomorellic acid has an ionizable group, forming a salt can improve its solubility and dissolution rate.[5][6]

Q3: What are the advantages of using a nanocarrier-based drug delivery system for isomorellic acid?

A3: Nanocarrier-based systems offer several advantages for delivering hydrophobic drugs like isomorellic acid:

• Improved Bioavailability: By enhancing solubility and dissolution, nanocarriers can significantly increase the bioavailability of the drug.[8][9]

• Controlled Release: Nanoparticles can be engineered for sustained or targeted release of the drug, which can improve its therapeutic efficacy and reduce side effects.[7]

• Protection from Degradation: Encapsulation within a nanocarrier can protect isomorellic acid from enzymatic degradation in the gastrointestinal tract.[10]

• Targeted Delivery: The surface of nanocarriers can be modified with ligands to target specific tissues or cells, enhancing the drug's efficacy at the site of action.[8][11]

Troubleshooting Guides

Problem: Low Encapsulation Efficiency of Isomorellic Acid in Polymeric Nanoparticles.

Potential Cause	Troubleshooting Step
Poor miscibility of isomorellic acid with the polymer.	Screen different polymers to find one with better miscibility. Modify the solvent system used for nanoparticle preparation.
Drug leakage into the external phase during formulation.	Optimize the emulsification/nanoprecipitation process. Adjust the stirring speed and the rate of addition of the organic phase to the aqueous phase.
Inappropriate drug-to-polymer ratio.	Systematically vary the drug-to-polymer ratio to find the optimal loading capacity.

Problem: Instability of Isomorellic Acid-Loaded Nanosuspension (Particle Aggregation).

Potential Cause	Troubleshooting Step
Insufficient stabilizer concentration.	Increase the concentration of the surfactant or polymer used for stabilization.
Inappropriate choice of stabilizer.	Test a range of different stabilizers (e.g., non-ionic surfactants, block copolymers) to identify one that provides better steric or electrostatic stabilization.
Ostwald ripening.	Select a stabilizer that can effectively reduce the interfacial tension. Optimize the homogenization or milling process to achieve a narrow particle size distribution.

Quantitative Data Summary

The following tables summarize quantitative data from studies on enhancing the bioavailability of compounds structurally or functionally similar to isomorellic acid, providing a reference for expected outcomes.

Table 1: Formulation Characteristics of Nanocarriers for Hydrophobic Compounds

Formulation	Drug	Average Particle Size (nm)	Polydispersity Index (PDI)	Encapsulation Efficiency (%)	Drug Loading (%)	Reference
Nanostructured Lipid Carriers (NLCs)	Morellic Acid	165.50 ± 1.70	0.19 ± 0.01	78.17 ± 0.34	7.25 ± 0.38	[7]
PLGA Nanoparticles	Rivastigmine Tartrate	-	-	up to 35	-	[1]
Mesoporous Silica Nanoparticles (MSNs)	Ursolic Acid	~100	-	-	-	[8]

Table 2: Pharmacokinetic Parameters of Free Drug vs. Nanoformulation

Drug	Formulation	AUC₀₋t (µg/mL·min)	t₁/₂ (h)	Fold Increase in Bioavailability	Reference
Morellic Acid	Free Drug	4.91 ± 0.65	-	-	[7]
Morellic Acid	NLCs	18.91 ± 3.40	7.93-fold longer	~3.85	[7]

Experimental Protocols

Protocol 1: Preparation of Isomorellic Acid-Loaded Polymeric Nanoparticles by Nanoprecipitation

This protocol is adapted from a general method for encapsulating hydrophobic drugs.[1]

Materials:

• Isomorellic acid

• Poly(lactic-co-glycolic acid) (PLGA)

• Acetone (B3395972) (or other suitable water-miscible organic solvent)

• Polyvinyl alcohol (PVA) (or other suitable stabilizer)

• Deionized water

Procedure:

• Prepare the Organic Phase: Dissolve a specific amount of isomorellic acid and PLGA in acetone.

• Prepare the Aqueous Phase: Prepare an aqueous solution of PVA.

• Nanoprecipitation: Under constant magnetic stirring, add the organic phase dropwise to the aqueous phase. The rapid diffusion of acetone into the water will cause the PLGA to precipitate, encapsulating the isomorellic acid to form nanoparticles.

• Solvent Evaporation: Continue stirring the suspension (typically overnight at room temperature) to allow for the complete evaporation of the organic solvent.

• Nanoparticle Recovery: Collect the nanoparticles by centrifugation, wash them with deionized water to remove excess PVA and unencapsulated drug, and then lyophilize for long-term storage.

Protocol 2: In Vitro Drug Release Study

Materials:

• Isomorellic acid-loaded nanoparticles

• Phosphate-buffered saline (PBS) at different pH values (e.g., pH 5.5 and pH 7.4)

• Dialysis membrane (with an appropriate molecular weight cut-off)

• Shaking incubator

Procedure:

• Disperse a known amount of the isomorellic acid-loaded nanoparticles in a specific volume of release medium (e.g., PBS pH 7.4).

• Transfer the dispersion into a dialysis bag.

• Place the dialysis bag in a larger container with a known volume of the same release medium.

• Place the entire setup in a shaking incubator maintained at 37°C.

• At predetermined time intervals, withdraw a sample of the release medium from the larger container and replace it with an equal volume of fresh medium to maintain sink conditions.

• Analyze the concentration of isomorellic acid in the collected samples using a validated analytical method (e.g., HPLC).

• Calculate the cumulative percentage of drug released over time.

Visualizations

Caption: Strategies to enhance the oral bioavailability of Isomorellic Acid.

Caption: Experimental workflow for developing and testing nanoformulations.

References

• 1. benchchem.com [benchchem.com]
• 2. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 4. Video: Factors Influencing Bioavailability: First-Pass Elimination [jove.com]
• 5. ijcrt.org [ijcrt.org]
• 6. What are the methods used for enhancement of bioavailability? [synapse.patsnap.com]
• 7. Nanostructured lipid carriers loaded with morellic acid for enhanced anticancer efficacy: preparation, characterization, pharmacokinetics and anticancer evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Evolution from small molecule to nano-drug delivery systems: An emerging approach for cancer therapy of ursolic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Nano based drug delivery systems: recent developments and future prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Nanoformulations of Ursolic Acid: A Modern Natural Anticancer Molecule [frontiersin.org]
• 11. mdpi.com [mdpi.com]

Technical Support Center: Isomorellic Acid Degradation Product Identification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with isomorellic acid and related compounds. The information provided is intended to assist in the identification of degradation products that may arise during stability studies and formulation development.

Frequently Asked Questions (FAQs)

Q1: What are the initial steps to consider when investigating the stability of isomorellic acid?

A1: Before initiating extensive degradation studies, it is crucial to establish a validated, stability-indicating analytical method. This is typically a High-Performance Liquid Chromatography (HPLC) method that can separate the intact isomorellic acid from its potential degradation products. The development of such a method ensures that you can accurately quantify the loss of the parent compound and the formation of new impurities.

Q2: I am observing unexpected peaks in my isomorellic acid HPLC chromatogram after storage. What could be the cause?

A2: The appearance of new peaks in your chromatogram suggests that your sample of isomorellic acid is degrading. These new peaks likely represent degradation products. To identify the cause, you should consider the storage conditions. Exposure to light, elevated temperatures, humidity, or incompatible excipients can all lead to degradation. A systematic forced degradation study is recommended to pinpoint the specific stress factors causing the degradation.

Q3: How do I perform a forced degradation study for isomorellic acid?

A3: A forced degradation or stress testing study involves subjecting the isomorellic acid to conditions more severe than those it would typically encounter during storage and handling.[1][2][3] The goal is to generate degradation products to understand the degradation pathways and to develop a stability-indicating analytical method.[3] Standard stress conditions include exposure to acidic, basic, oxidative, thermal, and photolytic stress.[1][3]

Q4: What are the typical conditions for hydrolytic degradation studies?

A4: For hydrolytic degradation, isomorellic acid should be subjected to both acidic and basic conditions. Typically, this involves dissolving the compound in a solution of an acid (e.g., 0.1 M to 1 M hydrochloric acid or sulfuric acid) and a base (e.g., 0.1 M to 1 M sodium hydroxide (B78521) or potassium hydroxide).[2][4] The experiments can be initiated at room temperature and, if no degradation is observed, the temperature can be elevated.[2]

Q5: How should I approach oxidative degradation studies?

A5: Oxidative degradation is commonly investigated using hydrogen peroxide (H₂O₂). A solution of isomorellic acid can be treated with a dilute solution of H₂O₂ (e.g., 0.1% to 3.0%) and monitored over time.[2] The study is typically conducted at room temperature for a period of up to 7 days.[2]

Q6: What are the recommended conditions for thermal and photolytic stress testing?

A6: For thermal degradation, solid samples of isomorellic acid can be exposed to elevated temperatures, often in a range of 51-70°C.[5] For photostability testing, the ICH Q1B guideline recommends exposing the sample to a combination of UV and visible light.[2] The light source should provide a standardized level of illumination.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
No degradation observed under stress conditions.	The stress conditions may not be harsh enough.	Increase the concentration of the stressor (acid, base, or oxidizing agent), elevate the temperature, or extend the duration of the exposure.
Complete degradation of isomorellic acid is observed immediately.	The stress conditions are too harsh.	Decrease the concentration of the stressor, lower the temperature, or shorten the exposure time.
Poor peak shape or resolution in the HPLC chromatogram.	The analytical method is not optimized for the degradation products.	Modify the mobile phase composition, gradient, flow rate, or try a different column chemistry to improve the separation of the parent compound and its degradants.
Mass balance is not achieved (the sum of the parent compound and degradation products is not close to 100%).	Some degradation products may not be detected by the current analytical method (e.g., they lack a UV chromophore), or they may be volatile.	Use a universal detector like a mass spectrometer (MS) or a charged aerosol detector (CAD) in conjunction with UV detection. Ensure proper sample handling to prevent the loss of volatile compounds.

Experimental Protocols

General Protocol for Forced Degradation of Isomorellic Acid

This protocol outlines a general procedure for conducting forced degradation studies on isomorellic acid. The specific concentrations and durations may need to be adjusted based on the stability of the molecule.

• Preparation of Stock Solution: Prepare a stock solution of isomorellic acid in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a known concentration (e.g., 1 mg/mL).

• Acid Hydrolysis:

  • Mix an aliquot of the stock solution with an equal volume of 0.1 M HCl.

  • Keep the solution at room temperature and analyze samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

  • If no degradation is observed, repeat the experiment at an elevated temperature (e.g., 60°C).

• Base Hydrolysis:

  • Mix an aliquot of the stock solution with an equal volume of 0.1 M NaOH.

  • Analyze samples at the same time points as the acid hydrolysis study.

  • Neutralize the samples with an equivalent amount of acid before HPLC analysis.

• Oxidative Degradation:

  • Mix an aliquot of the stock solution with an equal volume of 3% H₂O₂.

  • Store the solution at room temperature, protected from light, and analyze at various time points.

• Thermal Degradation:

  • Store a solid sample of isomorellic acid in an oven at a controlled temperature (e.g., 70°C).

  • At specified time points, withdraw samples, dissolve them in a suitable solvent, and analyze by HPLC.

• Photolytic Degradation:

  • Expose a solid sample and a solution of isomorellic acid to a calibrated light source as per ICH Q1B guidelines.

  • A control sample should be stored under the same conditions but protected from light.

  • Analyze the exposed and control samples at appropriate time intervals.

• Analysis: Analyze all samples by a validated stability-indicating HPLC method, preferably with both UV and MS detection to identify and characterize the degradation products.

Data Presentation

Table 1: Typical Stress Conditions for Forced Degradation Studies

Stress Condition	Reagent/Condition	Typical Concentration/Level	Temperature	Duration
Acid Hydrolysis	Hydrochloric Acid (HCl) or Sulfuric Acid (H₂SO₄)	0.1 M - 1 M[2][4]	Room Temperature to 60°C	Up to 7 days
Base Hydrolysis	Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH)	0.1 M - 1 M[2]	Room Temperature	Up to 7 days
Oxidation	Hydrogen Peroxide (H₂O₂)	0.1% - 3.0%[2]	Room Temperature	Up to 7 days
Thermal	Dry Heat	51°C - 70°C[5]	N/A	Variable
Photolytic	UV and Visible Light	As per ICH Q1B guidelines	Room Temperature	Variable

Table 2: Representative HPLC Parameters for Analysis of Triterpenoid Acids

Parameter	Typical Conditions
Column	C18 (e.g., 4.6 x 250 mm, 5 µm)[6][7]
Mobile Phase	Acetonitrile and water (with an acid modifier like phosphoric acid or trifluoroacetic acid)[6][8]
Elution Mode	Isocratic or Gradient
Flow Rate	1 mL/min[6]
Detection Wavelength	210 nm[6][7]
Column Temperature	25°C ± 1°C[6]

Visualizations

Caption: Workflow for the identification of isomorellic acid degradation products.

References

• 1. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 2. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 3. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. globalresearchonline.net [globalresearchonline.net]
• 5. iajpr.com [iajpr.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. omicsonline.org [omicsonline.org]
• 8. Determination and pharmacokinetics of isoferulic acid in rat plasma by high-performance liquid chromatography after oral administration of isoferulic acid and Rhizoma Cimicifugae extract - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Isomorellic Acid NMR Structure Elucidation

This guide provides troubleshooting advice and optimized parameters for the structure elucidation of isomorellic acid (C₃₃H₃₆O₈), a complex natural product, using Nuclear Magnetic Resonance (NMR) spectroscopy. The inherent complexity of its polycyclic structure often leads to challenges such as signal overlapping and difficulty in assigning quaternary carbons.

Frequently Asked Questions (FAQs)

Q1: My ¹H NMR spectrum for isomorellic acid shows severe peak overlapping, particularly in the 0.8-3.0 ppm range. What are the initial troubleshooting steps?

A1: Signal overlapping is a common challenge with complex molecules like isomorellic acid. A systematic approach to resolve these signals is crucial.

• Change the NMR Solvent: This is often the most effective initial step. Acquiring the spectrum in a different deuterated solvent can induce differential chemical shifts that may resolve overlapping peaks.[1] If you are using Chloroform-d (CDCl₃), consider trying Benzene-d₆ (C₆D₆), which is known to cause significant shifts.[1]

• Vary the Temperature: Acquiring spectra at different temperatures can sometimes help resolve signals, especially if different conformers or rotamers are in exchange at room temperature.

• Higher Magnetic Field: If available, using a higher field NMR spectrometer (e.g., 800 MHz vs 600 MHz) will provide better signal dispersion and resolution.

• 2D NMR Experiments: Utilize two-dimensional NMR experiments like COSY and TOCSY to trace proton-proton coupling networks, which can help differentiate individual spin systems even when they overlap in the 1D spectrum.[2]

Q2: I am struggling to assign the quaternary carbons of isomorellic acid. Which NMR experiment is most suitable, and what are the key parameters?

A2: The Heteronuclear Multiple Bond Correlation (HMBC) experiment is the definitive tool for assigning quaternary carbons by detecting long-range (typically 2-3 bond) correlations between protons and carbons.

• Key Parameter - Long-Range Coupling Constant (ⁿJCH): The HMBC experiment's performance depends on the long-range delay, which is optimized for a specific coupling constant. For complex natural products, a typical starting value is 8 Hz. It is highly recommended to run multiple HMBC experiments with different long-range delays (e.g., optimized for 4 Hz, 8 Hz, and 12 Hz) to detect a wider range of couplings.

• Sensitivity: HMBC is one of the more insensitive 2D NMR experiments. Ensure your sample is sufficiently concentrated (10-20 mg if possible) and acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

Q3: The signal-to-noise (S/N) ratio in my ¹³C NMR spectrum is very low. How can I improve this?

A3: A low S/N ratio is a common issue for ¹³C NMR due to the low natural abundance of the ¹³C isotope.

• Increase Number of Scans (NS): The S/N ratio increases with the square root of the number of scans. Doubling the scans will improve the S/N by a factor of ~1.4.

• Increase Sample Concentration: A more concentrated sample will yield a stronger signal. Be mindful that very high concentrations can lead to peak broadening.[1][3]

• Use a Cryoprobe: If available, a cryogenically cooled probe significantly enhances sensitivity, reducing experiment time.

• Optimize Relaxation Delay (d1): Quaternary carbons often have long relaxation times. A longer relaxation delay (e.g., 2-5 seconds) may be necessary to allow for full relaxation between pulses, leading to more accurate signal intensity.

Q4: I see extraneous peaks in my spectra (e.g., at 1.56, 7.26 ppm in CDCl₃). What could be their origin?

A4: Extraneous peaks can arise from several sources:

• Residual Solvents: Peaks from solvents used during the purification process (e.g., ethyl acetate, hexane) are common.[1] Thoroughly drying your sample under a high vacuum is essential.[1]

• Water: A peak around 1.56 ppm in CDCl₃ is often due to residual water.[4] Using high-quality, dry deuterated solvents can minimize this.[1]

• TMS: If tetramethylsilane (B1202638) is used as an internal standard, it will appear at 0 ppm.

• Grease: Silicon grease from glassware can introduce broad, rolling peaks, typically between 0-1 ppm.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Broad Peaks / Poor Lineshape	1. Poor magnetic field homogeneity (shimming).[3] 2. Inhomogeneous sample (undissolved material, air bubbles).[3] 3. Sample is too concentrated.[1]	1. Re-shim the spectrometer. Start from a good, recent shim file and run the automatic shimming routine.[3] 2. Ensure the sample is fully dissolved. Filter if necessary. 3. Dilute the sample or acquire the spectrum at a higher temperature.[1]
Low Signal-to-Noise (S/N)	1. Insufficient number of scans. 2. Low sample concentration. 3. Incorrect pulse width calibration.	1. Increase the number of scans. 2. Prepare a more concentrated sample if possible. 3. Calibrate the 90° pulse width for both ¹H and ¹³C.
Solvent Peak Obscuring Signals	1. Imperfect solvent suppression.	1. Optimize solvent suppression parameters. 2. Consider using a different deuterated solvent where the residual peak does not overlap with signals of interest.[1]
Phasing Problems	1. Incorrect phasing parameters.	1. Carefully re-phase the spectrum manually. Ensure both zero-order and first-order phase corrections are applied correctly.
"ADC Overflow" Error	1. Receiver gain (RG) is set too high.[3]	1. Manually set the receiver gain to a lower value and restart the acquisition.[3]

Recommended NMR Parameter Tables

The following tables provide starting parameters for key NMR experiments for isomorellic acid on a 600 MHz spectrometer. These should be optimized further based on the specific sample and instrument.

Table 1: 1D NMR Acquisition Parameters

Parameter	¹H NMR (proton)	¹³C NMR {¹H} (zgpg30)
Pulse Program	zg30	zgpg30
Solvent	CDCl₃	CDCl₃
Temperature	298 K	298 K
Spectral Width (SW)	16 ppm	240 ppm
Acquisition Time (AQ)	~2.0 s	~1.0 s
Relaxation Delay (D1)	2.0 s	2.0 s
Pulse Width (P1)	30° pulse	30° pulse
Number of Scans (NS)	16 - 64	1024 - 4096

Table 2: 2D NMR Acquisition Parameters

Parameter	gCOSY	gHSQC	gHMBC
Pulse Program	cosygpppqf	hsqcedetgpsisp2.3	hmbcgplpndqf
¹H Spectral Width (F2)	12 ppm	12 ppm	12 ppm
¹³C Spectral Width (F1)	N/A	180 ppm	220 ppm
¹JCH Coupling Constant	N/A	145 Hz	N/A
ⁿJCH Long-Range Coupling	N/A	N/A	8 Hz (start)
Number of Scans (NS)	4 - 8	8 - 16	32 - 64
Relaxation Delay (D1)	1.5 - 2.0 s	1.5 - 2.0 s	1.5 - 2.0 s

Experimental Protocols

Protocol 1: NMR Sample Preparation

• Accurately weigh approximately 10-15 mg of purified isomorellic acid.

• Transfer the sample to a clean, dry, high-quality 5 mm NMR tube.

• Add approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃).

• Cap the NMR tube and gently agitate or sonicate to ensure the sample is fully dissolved.

• Visually inspect the sample to ensure it is free of any particulate matter before inserting it into the spectrometer.

Protocol 2: 2D gHSQC NMR Acquisition

• Use the prepared sample and ensure the spectrometer is locked and shimmed for the specific solvent.

• Tune and match the probe for both ¹H and ¹³C frequencies.

• Select the gHSQC pulse program (e.g., hsqcedetgpsisp2.3 for phase-edited HSQC, which distinguishes CH/CH₃ from CH₂ signals).

• Set the acquisition parameters as recommended in Table 2, ensuring the spectral widths in both dimensions cover all expected proton and carbon signals.

• Set the one-bond coupling constant (¹JCH) to an average value of 145 Hz.

• Acquire the 2D spectrum. Processing will involve Fourier transformation in both dimensions, phase correction, and baseline correction.

Visualized Workflows

Caption: A logical workflow for resolving common peak overlapping issues in ¹H NMR spectra.

Caption: A standard experimental workflow for the complete structure elucidation of a complex natural product.

References

• 1. Troubleshooting [chem.rochester.edu]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. Troubleshooting | Department of Chemistry and Biochemistry | University of Maryland [chem.umd.edu]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Isomorellic Acid Treatment and Cell Culture Issues

This technical support center provides troubleshooting guidance for researchers encountering issues during cell culture experiments involving isomorellic acid. The following sections address common problems, from apparent contamination to unexpected cellular responses, in a practical question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: My cell culture medium turned cloudy and yellow overnight after adding isomorellic acid. Is my culture contaminated?

A1: While sudden turbidity and a yellow shift in the medium (indicating a pH drop) are classic signs of bacterial contamination, it's also possible that the isomorellic acid preparation itself was not sterile or that the compound is causing rapid, widespread cell death (cytotoxicity), which can also lower the pH of the medium.[1][2] It is crucial to differentiate between these possibilities.

Q2: I don't see any microbes under the microscope, but my cells are detaching and look unhealthy after isomorellic acid treatment. What could be the cause?

A2: If no microorganisms are visible, the issue is likely not bacterial or fungal contamination.[3] Several other factors could be at play:

• Cytotoxicity of Isomorellic Acid: The observed effects could be the intended or unintended cytotoxic effects of the compound. Isomorellic acid, like other bioactive compounds, can induce apoptosis or necrosis, leading to changes in cell morphology and detachment.[4]

• Chemical Contamination: The isomorellic acid solution or other reagents could contain chemical contaminants like endotoxins or residual solvents from the purification process, which can be toxic to cells.[3][5]

• Mycoplasma Contamination: This type of contamination is not visible with a standard light microscope and can cause a range of effects, including altered cell growth and metabolism.[1][6]

• Incorrect Concentration: The concentration of isomorellic acid used may be too high, leading to excessive cell death.

Q3: How can I determine if the problem is microbial contamination or a cytotoxic effect of the isomorellic acid?

A3: A systematic approach is necessary. First, perform a sterility test on your isomorellic acid stock solution by adding a small aliquot to a sterile culture medium without cells and incubating it. If the medium becomes turbid, the stock is contaminated. If the stock is sterile, the issue is likely related to the compound's effect on the cells. You can then perform a dose-response experiment to assess the cytotoxicity of the isomorellic acid.

Q4: Could the solvent used to dissolve isomorellic acid be the source of the problem?

A4: Yes. Solvents like DMSO, commonly used to dissolve compounds for cell culture experiments, can be toxic to cells at higher concentrations. It is essential to run a vehicle control (treating cells with the same concentration of the solvent used for the isomorellic acid treatment) to rule out solvent toxicity.

Troubleshooting Guides

Guide 1: Differentiating Between Microbial Contamination and Cytotoxicity

This guide will help you determine the cause of unhealthy or dying cells after isomorellic acid treatment.

Observation	Possible Microbial Contamination	Possible Compound Cytotoxicity
Medium Appearance	Rapid turbidity, sometimes with a film or clumps.[1][2]	Generally clear, though cell debris may be present.
pH Change	Rapid and significant drop in pH (medium turns yellow).[1]	Gradual pH drop as cells die and release acidic contents.
Microscopic Examination	Visible bacteria (small, motile particles) or fungi (filamentous structures).[2][3]	No visible microbes. Cells may appear rounded, detached, or fragmented (apoptotic bodies).
Onset of Effects	Can be rapid (overnight) for bacteria, slower for fungi.	Typically dose-dependent and appears within a specific timeframe after treatment.
Sterility Test of Compound	Positive (growth in cell-free medium).	Negative (no growth in cell-free medium).

Experimental Protocols

Protocol 1: Sterility Testing of Isomorellic Acid Stock Solution

Objective: To determine if the isomorellic acid stock solution is a source of microbial contamination.

Materials:

• Isomorellic acid stock solution

• Sterile cell culture medium (e.g., DMEM, RPMI-1640)

• Sterile microcentrifuge tubes or small culture vessel

• Incubator (37°C, 5% CO2)

Methodology:

• In a sterile biosafety cabinet, add 5-10 µL of the isomorellic acid stock solution to 1 mL of sterile cell culture medium.

• As a positive control, add a known source of bacteria (e.g., a non-sterile pipette tip briefly touched to a surface) to another 1 mL of medium.

• As a negative control, use 1 mL of sterile medium only.

• Incubate all samples at 37°C and 5% CO2 for 2-3 days.

• Observe the tubes daily for any signs of microbial growth (turbidity). If the medium containing the isomorellic acid becomes cloudy, the stock solution is contaminated.

Protocol 2: Assessing Cytotoxicity of Isomorellic Acid using a Dose-Response Assay

Objective: To determine the concentration-dependent effect of isomorellic acid on cell viability.

Materials:

• Target cell line

• Complete cell culture medium

• Isomorellic acid stock solution

• Vehicle (solvent for isomorellic acid, e.g., DMSO)

• 96-well cell culture plates

• Cell viability reagent (e.g., MTT, PrestoBlue)

• Plate reader

Methodology:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Prepare serial dilutions of isomorellic acid in a complete culture medium. Also, prepare a vehicle control with the highest concentration of the solvent used.

• Remove the medium from the cells and replace it with the medium containing the different concentrations of isomorellic acid and the vehicle control. Include a "no treatment" control with fresh medium only.

• Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).

• Add the cell viability reagent to each well according to the manufacturer's instructions.

• Incubate for the recommended time, and then measure the absorbance or fluorescence using a plate reader.

• Calculate the percentage of cell viability for each concentration relative to the "no treatment" control. This will reveal the cytotoxic potential of the isomorellic acid.

Visualizations

References

• 1. cellculturecompany.com [cellculturecompany.com]
• 2. yeasenbio.com [yeasenbio.com]
• 3. 細胞培養のコンタミネーションに関するトラブルシューティング [sigmaaldrich.com]
• 4. Phytochemicals and Biological Activities of Garcinia morella (Gaertn.) Desr.: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. safety.fsu.edu [safety.fsu.edu]
• 6. corning.com [corning.com]

Technical Support Center: Isomorellic Acid Interference in Biochemical Assays

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address potential interference from isomorellic acid in biochemical assays.

I. Understanding Isomorellic Acid and Potential Assay Interference

Q1: What is isomorellic acid and why is it a concern in biochemical assays?

A1: Isomorellic acid is a complex natural product derived from plants of the Garcinia genus. While it has reported biological activities, its chemical structure contains features that are often associated with Pan-Assay Interference Compounds (PAINS). These are molecules that can produce false-positive or misleading results in high-throughput screening and other biochemical assays through non-specific mechanisms rather than by specifically interacting with the intended biological target.

Q2: What specific structural features of isomorellic acid could cause assay interference?

A2: Isomorellic acid possesses several structural motifs that are known to be problematic in biochemical assays:

• α,β-Unsaturated Carbonyl: The butenoic acid side chain contains an α,β-unsaturated carbonyl group, which can act as a Michael acceptor. This makes the molecule susceptible to covalent modification of nucleophilic residues (like cysteine) on proteins, leading to non-specific inhibition.

• Phenolic Hydroxyl Group: The presence of a phenolic hydroxyl group can lead to redox cycling, producing reactive oxygen species that can interfere with assay components. It can also participate in hydrogen bonding networks that may promote aggregation.

• Complex Polycyclic Core and High Molecular Weight: The large, rigid, and relatively hydrophobic core of isomorellic acid may contribute to low aqueous solubility and a propensity to form aggregates at micromolar concentrations.

Q3: What are the common mechanisms of assay interference by compounds like isomorellic acid?

A3: The primary suspected mechanisms of interference for isomorellic acid are:

• Compound Aggregation: At concentrations typically used in screening, isomorellic acid may form colloidal aggregates. These aggregates can non-specifically sequester and inhibit enzymes or other proteins, leading to apparent but false inhibitory activity.

• Non-specific Reactivity: As mentioned, the α,β-unsaturated carbonyl moiety can covalently react with proteins in a non-specific manner.

• Fluorescence Interference: The complex aromatic system of isomorellic acid may possess intrinsic fluorescence or quenching properties that can interfere with fluorescence-based assay readouts.

• Redox Cycling: The phenolic group could potentially undergo redox cycling, which can disrupt assays sensitive to the redox state of the environment.

II. Troubleshooting Common Issues

Q4: My dose-response curve for isomorellic acid is steep and has a high Hill slope, or it plateaus at incomplete inhibition. What could be the cause?

A4: These are classic signs of compound aggregation. Aggregation-based inhibition is often characterized by a very steep, cooperative dose-response curve that is not consistent with a 1:1 binding stoichiometry. Incomplete inhibition can occur if the aggregates reach a state where they no longer effectively sequester the target protein.

Q5: I'm seeing significant variability in my results with isomorellic acid between experiments. Why might this be happening?

A5: High variability is another hallmark of compound aggregation. The formation of aggregates can be sensitive to minor changes in experimental conditions such as buffer composition, pH, temperature, and even the type of microplate used. This can lead to poor reproducibility of IC50 values.

Q6: How can I confirm if isomorellic acid is forming aggregates in my assay?

A6: Several experimental approaches can be used to test for aggregation. A detergent counter-screen is the most common and straightforward method. Additionally, techniques like dynamic light scattering (DLS) or nephelometry can directly detect the presence of particles in solution.

III. Experimental Protocols for Troubleshooting

Protocol 1: Detergent Counter-Screen for Aggregation-Based Inhibition

This protocol is designed to determine if the observed inhibitory activity of isomorellic acid is dependent on the formation of aggregates. Non-ionic detergents like Triton X-100 or Tween-80 can disperse aggregates, thus reversing the inhibitory effect of aggregating compounds.

Methodology:

• Prepare two sets of assay buffers:

  • Buffer A: Standard assay buffer.

  • Buffer B: Standard assay buffer supplemented with 0.01% (v/v) Triton X-100.

• Run parallel dose-response experiments:

  • Prepare serial dilutions of isomorellic acid in both Buffer A and Buffer B.

  • Perform your standard biochemical assay with both sets of dilutions.

• Analyze the data:

  • Calculate the IC50 value for isomorellic acid in the presence and absence of detergent.

  • A significant rightward shift (increase) in the IC50 value in the presence of detergent is a strong indicator of aggregation-based inhibition.

Expected Outcomes of Detergent Counter-Screen

Observation	Interpretation
Significant increase in IC50 (>10-fold) with detergent	Strong evidence for aggregation-based inhibition.
Moderate increase in IC50 (2- to 10-fold) with detergent	Suggests possible aggregation; further investigation is warranted.
No significant change in IC50 with detergent	Aggregation is unlikely to be the primary mechanism of inhibition.

Protocol 2: Nephelometry Assay for Direct Detection of Aggregates

Nephelometry measures the amount of light scattered by particles in a solution. An increase in scattered light upon addition of the compound indicates the formation of aggregates.

Methodology:

• Prepare a solution of isomorellic acid in your assay buffer at the highest concentration used in your experiments.

• Use a nephelometer to measure the light scattering of the buffer alone (blank).

• Add the isomorellic acid solution to the buffer and measure the light scattering over time (e.g., every minute for 15-30 minutes).

• A time-dependent increase in nephelometry units compared to the buffer blank indicates the formation of aggregates.

Protocol 3: Centrifugation Assay for Aggregate Removal

This method physically removes large aggregates from the solution before testing for activity.

Methodology:

• Prepare a solution of isomorellic acid in your assay buffer at a concentration known to be inhibitory.

• Incubate the solution for a period similar to your assay's pre-incubation time to allow for aggregate formation.

• Centrifuge the solution at high speed (e.g., >15,000 x g) for 30 minutes.

• Carefully collect the supernatant without disturbing any potential pellet.

• Test the supernatant for inhibitory activity in your assay.

• A significant loss of inhibitory activity in the supernatant compared to a non-centrifuged control suggests that the activity was due to aggregates that were pelleted.

IV. Visualizing Interference Mechanisms and Troubleshooting Workflows

Mechanism of Aggregation-Based Inhibition

Workflow for Investigating Isomorellic Acid Interference

Strategies to reduce Isomorellic acid toxicity in normal cells

Disclaimer: Isomorellic acid is a compound with limited published research regarding its specific toxicity profile in normal cells. The following troubleshooting guides and FAQs are based on available data for structurally related compounds, such as Garcinol and Gambogic acid, and general principles of cellular toxicology. Researchers should exercise caution and conduct thorough dose-response studies for their specific cell lines.

Frequently Asked Questions (FAQs)

Q1: What is Isomorellic acid and what are its known biological activities?

Isomorellic acid is a polyisoprenylated benzophenone, a class of compounds known for their diverse biological activities. It is structurally related to other compounds isolated from the Garcinia species, such as Morellic acid and Garcinol.[1][2] These related compounds have demonstrated anti-inflammatory, antioxidant, and anti-cancer properties in preclinical studies.[1]

Q2: What are the potential mechanisms of Isomorellic acid-induced toxicity in normal cells?

Based on studies of related compounds like Garcinol, the toxicity of Isomorellic acid in normal cells may be attributed to:

• Induction of Oxidative Stress: At higher concentrations, these compounds can act as pro-oxidants, leading to an increase in reactive oxygen species (ROS) that can damage cellular components.

• Inhibition of Key Signaling Pathways: Isomorellic acid may interfere with signaling pathways crucial for the survival and proliferation of normal cells. For instance, Garcinol has been shown to inhibit the NF-κB and STAT3 signaling pathways. While often hyperactive in cancer cells, these pathways also play roles in normal cellular functions.

• Off-Target Effects: Like many bioactive molecules, Isomorellic acid could have unintended interactions with various cellular targets, leading to toxicity.

Q3: Are there any general strategies to mitigate the toxicity of Isomorellic acid in my normal cell lines?

Yes, several strategies can be explored to reduce the cytotoxic effects of Isomorellic acid on normal cells during your experiments:

• Dose Optimization: Conduct a careful dose-response study to determine the optimal concentration that elicits the desired effect in your target (e.g., cancer) cells while minimizing toxicity in normal cells.

• Co-administration with Antioxidants: If toxicity is mediated by oxidative stress, co-treatment with an antioxidant like N-acetylcysteine (NAC) may offer protection to normal cells.

• Time-Course Experiments: Assess cell viability at multiple time points (e.g., 24, 48, 72 hours) to determine the optimal exposure duration that maximizes the therapeutic window between your experimental and control cells.

• Targeted Drug Delivery Systems: For in vivo studies, encapsulating Isomorellic acid in nanoparticles or liposomes could improve its delivery to target tissues and reduce systemic toxicity.

Troubleshooting Guides

Issue 1: High cytotoxicity observed in normal cell lines at expected therapeutic concentrations.

Potential Cause	Troubleshooting & Optimization
Incorrect Concentration	Verify calculations and re-prepare stock solutions and dilutions. Perform a dose-response curve to determine the precise IC50 for your specific normal cell line.
Cell Line Sensitivity	Some normal cell lines may be inherently more sensitive. Consider using a more robust or different type of normal cell line as a control.
Prolonged Exposure Time	Continuous exposure can lead to cumulative toxicity. Perform a time-course experiment to identify a shorter exposure duration that maintains efficacy in target cells while reducing toxicity in normal cells.
Oxidative Stress	Co-treat with an antioxidant such as N-acetylcysteine (NAC). Start with a low concentration of NAC and optimize based on cell viability assays.

Issue 2: Inconsistent results or high variability in cytotoxicity assays between experiments.

Potential Cause	Troubleshooting & Optimization
Reagent Variability	Use a fresh, validated batch of Isomorellic acid. Ensure consistency in the preparation of all reagents and culture media.
Cell Passage Number	High passage numbers can lead to genetic drift and altered cellular responses. Maintain a consistent and low passage number range for all experiments.
Assay Interference	If using colorimetric assays like MTT, the natural color of Isomorellic acid might interfere with the readings. Consider using a non-colorimetric assay such as CellTiter-Glo® (luminescence-based) or a lactate (B86563) dehydrogenase (LDH) release assay.

Data Presentation

Due to the limited direct data on Isomorellic acid, the following table summarizes the reported half-maximal inhibitory concentration (IC50) values for the related compounds, Garcinol and Gambogic acid, in various human cancer and normal cell lines to provide a comparative perspective.

Table 1: Comparative IC50 Values of Garcinol and Gambogic Acid in Human Cell Lines

Compound	Cell Line	Cell Type	IC50 (µM)
Garcinol	A549	Lung Carcinoma	~10-20
BxPC-3	Pancreatic Cancer	20
HCT-116	Colon Cancer	~2-10
HT-29	Colon Cancer	~2-10
MCF-7	Breast Cancer	19.13
MDA-MB-231	Breast Cancer	~25
PC-3	Prostate Cancer	5 - 12
SH-SY5Y	Neuroblastoma	6.30
16HBE	Normal Bronchial Epithelial	6.61 - 35.4
HEK-293	Normal Embryonic Kidney	No discernible impact at active concentrations [3]
Gambogic Acid	A549	Lung Carcinoma	16.19
HCT116	Colon Cancer	0.28
HepG2	Liver Cancer	0.94
K562	Leukemia	Stronger cytotoxicity than GA
NCI-H460	Lung Cancer	11.87
U2Os	Osteosarcoma	0.32
HUVEC	Normal Human Umbilical Vein Endothelial Cells	0.08 [4]
L02	Normal Embryo Hepatic	~40% growth inhibition at 10 µM [5]

Note: IC50 values can vary depending on the specific experimental conditions, including the assay used and the duration of exposure.

Experimental Protocols

Protocol 1: In Vitro Cytoprotection Assay to Evaluate the Efficacy of an Antioxidant

This protocol is designed to assess the ability of an antioxidant, such as N-acetylcysteine (NAC), to protect normal cells from Isomorellic acid-induced cytotoxicity.

Materials:

• Normal human cell line of interest (e.g., primary fibroblasts, endothelial cells)

• Isomorellic acid

• N-acetylcysteine (NAC)

• Complete cell culture medium

• 96-well and 6-well cell culture plates

• MTT assay kit or other viability assay (e.g., CellTiter-Glo®)

• Annexin V-FITC/Propidium Iodide (PI) apoptosis detection kit

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• Flow cytometer

Procedure:

• Cell Seeding:

  • For viability assays, seed cells in a 96-well plate at a density of 5,000-10,000 cells per well.

  • For apoptosis assays, seed cells in a 6-well plate at a density that will result in 70-80% confluency at the time of analysis.

  • Allow cells to adhere and grow for 24 hours.

• Pre-treatment with Antioxidant:

  • Prepare a range of concentrations of NAC in complete culture medium.

  • Remove the existing medium from the cells and replace it with the NAC-containing medium.

  • Incubate the cells for 1-2 hours.

• Treatment with Isomorellic acid:

  • Prepare a 2X concentration of Isomorellic acid in complete culture medium.

  • Add an equal volume of the 2X Isomorellic acid solution to the wells already containing the NAC-treated medium. This will bring the NAC and Isomorellic acid to their final desired concentrations.

  • Include the following controls:

    • Untreated cells (vehicle control)

    • Cells treated with Isomorellic acid only

    • Cells treated with NAC only

• Incubation:

  • Incubate the plates for a predetermined time (e.g., 24, 48, or 72 hours).

• Assessment of Cell Viability (MTT Assay):

  • Following the incubation period, add MTT reagent to each well of the 96-well plate and incubate according to the manufacturer's instructions.

  • Add solubilization solution to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at the appropriate wavelength using a microplate reader.

  • Calculate cell viability as a percentage relative to the untreated control.

• Assessment of Apoptosis (Annexin V/PI Staining):

  • Harvest the cells from the 6-well plates by trypsinization.

  • Wash the cells with cold PBS.

  • Resuspend the cells in binding buffer and stain with Annexin V-FITC and PI according to the manufacturer's protocol.

  • Analyze the stained cells by flow cytometry to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Visualizations

Signaling Pathways

The following diagram illustrates a simplified representation of the NF-κB signaling pathway, which is a known target of Garcinol and may be relevant to the mechanism of action of Isomorellic acid.

Caption: Simplified NF-κB signaling pathway.

Experimental Workflow

The diagram below outlines a general workflow for screening potential cytoprotective agents against Isomorellic acid-induced toxicity.

Caption: Workflow for screening cytoprotective agents.

References

• 1. Morellic acid | C33H36O8 | CID 70697875 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Natural Product Description|Morellic acid [sinophytochem.com]
• 3. researchgate.net [researchgate.net]
• 4. Gambogic acid inhibits angiogenesis and prostate tumor growth by suppressing VEGFR2 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Gambogic acid: A shining natural compound to nanomedicine for cancer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Isomorellic Acid Sample Preparation for Mass Spectrometry

This guide provides researchers, scientists, and drug development professionals with detailed protocols, troubleshooting advice, and frequently asked questions for the successful preparation and analysis of isomorellic acid samples by mass spectrometry.

Frequently Asked Questions (FAQs)

Q1: What is the most critical first step in preparing isomorellic acid for mass spectrometry?

A1: The most critical first step is selecting an appropriate solvent to ensure complete dissolution of the sample. Isomorellic acid, as a phenolic acid, has characteristic solubility that dictates solvent choice. Using the wrong solvent can lead to incomplete dissolution, inaccurate quantification, and poor signal intensity.

Q2: Which solvent system is recommended for dissolving isomorellic acid?

A2: Isomorellic acid and similar phenolic acids are most soluble in polar organic solvents. For direct infusion, methanol (B129727) or ethanol (B145695) are excellent choices. For Liquid Chromatography-Mass Spectrometry (LC-MS), a mixture of an organic solvent (like acetonitrile (B52724) or methanol) and HPLC-grade water, often with a small amount of acidifier like formic acid (0.1%), is recommended to ensure solubility and promote ionization.[1][2][3] Avoid using non-volatile buffers or salts, as they can contaminate the ion source.[4]

Q3: Which ionization technique is best suited for analyzing isomorellic acid?

A3: Soft ionization techniques are ideal for analyzing isomorellic acid to keep the molecule intact and observe the molecular ion.

• Electrospray Ionization (ESI): This is the most common and highly recommended technique. It is a soft ionization method well-suited for polar compounds like isomorellic acid and is highly compatible with LC systems.[5][6][7]

• Atmospheric Pressure Chemical Ionization (APCI): APCI is a good alternative, particularly for relatively polar, semi-volatile samples. It can be less susceptible to matrix effects than ESI.[6]

• Electron Ionization (EI): This is a "hard" ionization technique and is generally not recommended as it would likely cause extensive fragmentation, making it difficult to identify the parent molecule.[5][8]

Q4: Should I use positive or negative ion mode for analysis?

A4: For acidic compounds like isomorellic acid, negative ion mode is typically preferred. This is because the carboxylic acid group readily loses a proton to form a deprotonated molecule, [M-H]⁻, which is stable and easily detected.[9][10] Positive ion mode may yield protonated molecules [M+H]⁺ or adducts with sodium [M+Na]⁺ or potassium [M+K]⁺, but the signal is often stronger and cleaner in negative mode.

Q5: What are common fragmentation patterns for isomorellic acid and similar compounds?

A5: In tandem mass spectrometry (MS/MS) experiments, deprotonated carboxylic acids commonly exhibit a neutral loss of carbon dioxide (CO2), which corresponds to a loss of 44 mass units.[10][11] Other characteristic fragmentations can occur depending on the compound's specific structure and the collision energy applied.[9]

Troubleshooting Guide

Problem: I am not seeing any peaks or the signal intensity is very low.

Potential Cause	Troubleshooting Step	Citation
Improper Sample Concentration	The sample may be too dilute. Prepare a more concentrated sample. Conversely, a sample that is too concentrated can cause ion suppression. Try diluting the sample.	[12]
Poor Ionization Efficiency	Ensure the chosen solvent system is compatible with the ionization source (e.g., ESI). Add 0.1% formic acid to the mobile phase to improve protonation (for positive mode) or use a mobile phase that promotes deprotonation (for negative mode).	[2][12]
Instrument Not Tuned/Calibrated	Perform a routine tune and calibration of the mass spectrometer according to the manufacturer's guidelines to ensure it is operating at optimal performance.	[12]
Sample Contamination	Non-volatile salts or buffers (e.g., phosphates, TFA) can suppress the signal and contaminate the source. Ensure you are using volatile solvents and additives. Trifluoroacetic acid (TFA) should be avoided as it is a strong ion-suppressing agent.	[4]
Clogged System or Unstable Spray	Check the stability of the electrospray. An inconsistent or absent spray indicates a clog in the sample line or emitter. Follow instrument procedures to clean the system.	[13]

Problem: My chromatographic peaks are broad, split, or show significant tailing.

Potential Cause	Troubleshooting Step	Citation
Column Contamination/Degradation	Contaminants from previous samples or the sample matrix itself can build up on the LC column. Flush the column or, if necessary, replace it.	[12][14]
Suboptimal Chromatography	Adjust the mobile phase gradient, flow rate, or column temperature to improve peak shape. Ensure the sample solvent is compatible with the initial mobile phase conditions.	[12]
Particulates in Sample	Insoluble particles can clog the column frit. Centrifuge or filter all samples through a 0.22 µm filter before injection.	[4]

Quantitative Data Summary

Table 1: Recommended Solvents for Isomorellic Acid Sample Preparation

Solvent	Application	Rationale	Citation
Methanol	Stock solutions, Direct Infusion	High solubility for phenolic acids. Volatile and MS-compatible.	[6][15]
Ethanol	Stock solutions	Good solubility, though slightly less volatile than methanol.	[15]
Acetonitrile/Water	LC-MS Mobile Phase	Standard reversed-phase solvents. The ratio can be adjusted in a gradient to achieve optimal separation.	[2]
0.1% Formic Acid in Water/Acetonitrile	LC-MS Mobile Phase Additive	Acts as a proton source to aid ionization in positive mode and improves peak shape.	[3]

Table 2: Comparison of Common Ionization Techniques for Isomorellic Acid Analysis

Technique	Ionization Type	Primary Ion Observed	Suitability for Isomorellic Acid
ESI	Soft	[M-H]⁻ or [M+H]⁺	Excellent. Ideal for polar molecules and compatible with LC.
APCI	Soft	[M-H]⁻ or [M+H]⁺	Good. Suitable for semi-volatile compounds and can tolerate higher flow rates.
MALDI	Soft	[M+H]⁺	Possible, but less common. Requires a suitable matrix and is typically used for higher molecular weight compounds.
EI	Hard	M⁺˙ and many fragment ions	Not Recommended. Causes excessive fragmentation, making molecular ion identification difficult.

Experimental Protocols

General Protocol for LC-MS Analysis of Isomorellic Acid

• Stock Solution Preparation:

  • Accurately weigh 1 mg of isomorellic acid standard.

  • Dissolve it in 1 mL of HPLC-grade methanol to prepare a 1 mg/mL stock solution.

  • Vortex thoroughly to ensure complete dissolution. Store at -20°C.

• Working Standard & Sample Preparation:

  • Prepare a series of working standards by serially diluting the stock solution with the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

  • For experimental samples, perform an appropriate extraction to isolate isomorellic acid. The final extraction step should use a volatile solvent like methanol or ethyl acetate.

  • Evaporate the solvent from the extracted sample under a stream of nitrogen.

  • Reconstitute the dried extract in a known volume of the initial mobile phase.

• Sample Clarification:

  • Centrifuge all prepared standards and samples at >12,000 x g for 10 minutes to pellet any particulates.[4]

  • Alternatively, filter the samples through a 0.22 µm syringe filter (ensure the filter material is compatible with your solvent).

  • Transfer the supernatant to an autosampler vial.

• LC-MS/MS Analysis:

  • LC System: Use a C18 reversed-phase column.

  • Mobile Phase A: HPLC-grade water + 0.1% Formic Acid.

  • Mobile Phase B: HPLC-grade acetonitrile + 0.1% Formic Acid.

  • Gradient: Develop a suitable gradient to separate isomorellic acid from other matrix components (e.g., start with 5% B, ramp to 95% B over 10-15 minutes).

  • Injection Volume: 5-10 µL.

  • MS Detector: Electrospray Ionization (ESI) source.

  • Ion Mode: Negative ion mode is recommended.

  • Scan Mode: Perform a full scan analysis to identify the [M-H]⁻ ion. For quantification, use Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for highest sensitivity and specificity.

Workflow Visualization

Caption: Workflow for Isomorellic Acid preparation and LC-MS analysis.

References

• 1. group.brc.hu [group.brc.hu]
• 2. info.gbiosciences.com [info.gbiosciences.com]
• 3. researchgate.net [researchgate.net]
• 4. Sample Preparation Guidelines – Analytical Instrumentation Center – UW–Madison [aic.sop.pharmacy.wisc.edu]
• 5. Mass Spectrometry Ionization Methods [chemistry.emory.edu]
• 6. Ionization Modes // Mass Spectrometry & Proteomics Facility // University of Notre Dame [massspec.nd.edu]
• 7. acdlabs.com [acdlabs.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. pure.uva.nl [pure.uva.nl]
• 10. scielo.br [scielo.br]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. gmi-inc.com [gmi-inc.com]
• 13. cgspace.cgiar.org [cgspace.cgiar.org]
• 14. benchchem.com [benchchem.com]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Improving the Resolution of Isomorellic Acid in Chromatography

Welcome to the technical support center for the chromatographic analysis of isomorellic acid. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions related to achieving optimal resolution in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in the chromatographic separation of isomorellic acid?

The primary challenge in the chromatography of isomorellic acid is typically its separation from its isomer, morellic acid. Since isomers have the same molecular weight and often similar polarities, achieving baseline resolution can be difficult.[1] Additionally, as a carboxylic acid, isomorellic acid is prone to peak tailing due to interactions with the stationary phase, which can further complicate resolution and quantification.

Q2: What is a good starting point for an HPLC method for isomorellic acid?

Based on methods developed for the structurally related compound gambogic acid, a good starting point for isomorellic acid analysis is reversed-phase HPLC.[2][3][4]

Typical Starting Conditions:

• Column: C18 (e.g., 150 mm x 4.6 mm, 5 µm)

• Mobile Phase: A mixture of acetonitrile (B52724) or methanol (B129727) and acidified water. A common starting ratio is 85:15 (v/v) organic to aqueous.

• Aqueous Phase Modifier: 0.1% acetic acid or 0.1% orthophosphoric acid to suppress the ionization of the carboxylic acid group.

• Flow Rate: 1.0 - 1.5 mL/min

• Detection: UV at approximately 360 nm

• Temperature: Ambient (e.g., 25°C)

Q3: Why is the pH of the mobile phase so critical for the analysis of isomorellic acid?

Isomorellic acid is a carboxylic acid and likely has a pKa value in the acidic range, similar to other phenolic acids like ferulic acid (pKa ≈ 4.58).[5] The pH of the mobile phase dictates the ionization state of the molecule.

• At a pH above its pKa , isomorellic acid will be deprotonated (anionic), which can lead to strong, undesirable interactions with residual silanols on the silica-based stationary phase, resulting in significant peak tailing.

• By maintaining a mobile phase pH below the pKa (e.g., pH 2.5-3.5) using an acidifier like acetic or phosphoric acid, the ionization of isomorellic acid is suppressed. This promotes better retention on a reversed-phase column and significantly improves peak shape, leading to better resolution.

Q4: Should I use isocratic or gradient elution?

The choice between isocratic and gradient elution depends on the complexity of your sample.

• Isocratic elution (constant mobile phase composition) can be sufficient if you are analyzing a relatively pure sample of isomorellic acid and its isomer.

• Gradient elution (where the organic solvent concentration is increased over time) is generally preferred for more complex samples, such as crude extracts. A gradient can help to resolve compounds with a wider range of polarities and can also sharpen peaks, which improves resolution and detection limits.

Troubleshooting Guide

Issue 1: Poor Resolution Between Isomorellic Acid and Morellic Acid

Q: My chromatogram shows co-eluting or poorly resolved peaks for isomorellic and morellic acid. What steps can I take to improve the separation?

A: Improving the resolution between these two isomers requires optimizing the selectivity of your chromatographic system. Here are several strategies to try:

• Optimize the Mobile Phase Composition:

  • Adjust the Organic Solvent Ratio: Systematically vary the percentage of acetonitrile or methanol in the mobile phase. A lower percentage of organic solvent will increase retention times and may provide more opportunity for the isomers to separate.

  • Change the Organic Solvent: Switching from acetonitrile to methanol, or vice versa, can alter the selectivity of the separation due to different solvent-analyte interactions.

  • Modify the Mobile Phase pH: While keeping the pH low is important, small adjustments within the acidic range can sometimes fine-tune the separation.

• Consider a Different Stationary Phase:

  • If a standard C18 column is not providing adequate separation, consider a column with a different chemistry. A phenyl-hexyl column, for instance, can offer different selectivity based on aromaticity and may better resolve the isomers.

• Adjust the Column Temperature:

  • Lowering the column temperature can sometimes enhance separation between closely eluting compounds. Conversely, increasing the temperature can improve efficiency and may also alter selectivity. Experiment with temperatures in a range of 25°C to 40°C.

• Decrease the Flow Rate:

  • Reducing the flow rate (e.g., from 1.0 mL/min to 0.8 mL/min) can increase the number of theoretical plates and improve resolution, although it will also increase the analysis time.

Issue 2: Peak Tailing

Q: The peak for isomorellic acid is showing significant tailing. What is the cause and how can I fix it?

A: Peak tailing for acidic compounds like isomorellic acid is often caused by secondary interactions with the stationary phase or issues with the mobile phase.

• Insufficiently Acidified Mobile Phase: This is the most common cause. Ensure the pH of your mobile phase is at least 1-2 pH units below the pKa of isomorellic acid. Increasing the concentration of the acid modifier (e.g., from 0.1% to 0.2% acetic acid) may help.

• Active Silanol (B1196071) Groups: The silica (B1680970) backbone of the stationary phase can have free silanol groups that interact with acidic analytes.

  • Use a modern, high-purity silica column that is well end-capped.

  • Ensure the mobile phase is sufficiently acidic to suppress silanol activity.

• Column Overload: Injecting too much sample can lead to peak distortion. Try diluting your sample and injecting a smaller amount.

• Column Contamination: Contaminants from previous injections can build up on the column frit or at the head of the column. Flushing the column with a strong solvent or replacing the guard column can resolve this.

Data Presentation

Table 1: Recommended Starting HPLC Conditions for Isomorellic Acid Analysis (based on Gambogic Acid Methods)

Parameter	Recommended Condition	Notes
Column	C18, 150 mm x 4.6 mm, 5 µm	A standard choice for reversed-phase chromatography.
Mobile Phase A	Water with 0.1% Acetic Acid or 0.1% Orthophosphoric Acid	Acidification is crucial to suppress ionization.
Mobile Phase B	Acetonitrile or Methanol	Acetonitrile often provides sharper peaks.
Elution Mode	Isocratic (e.g., 85% B) or Gradient	Start with isocratic and move to gradient for complex samples.
Flow Rate	1.0 - 1.5 mL/min	A good starting point for standard analytical columns.
Column Temp.	25°C	Can be adjusted to optimize selectivity.
Injection Vol.	5 - 20 µL	Avoid overloading the column.
Detection	UV at 360 nm	Based on typical detection for related xanthones.

Table 2: Troubleshooting Summary for Poor Resolution

Symptom	Possible Cause	Suggested Solution
Co-elution of isomers	Insufficient selectivity	1. Change organic solvent (ACN vs. MeOH). 2. Try a different column chemistry (e.g., Phenyl-Hexyl). 3. Adjust column temperature.
Broad peaks	Low column efficiency	1. Decrease flow rate. 2. Use a column with smaller particles (e.g., 3.5 µm). 3. Ensure proper column connections to minimize dead volume.
Peak tailing	Secondary silanol interactions or improper pH	1. Ensure mobile phase pH is well below analyte pKa. 2. Use a high-purity, end-capped column. 3. Reduce sample concentration.
Inconsistent retention times	Mobile phase instability or column equilibration issues	1. Ensure mobile phase is well-mixed and degassed. 2. Equilibrate the column for a sufficient time before injection.

Visualizations

Caption: A typical experimental workflow for HPLC method development.

Caption: A logical workflow for troubleshooting poor peak resolution.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Ferulic Acid | C10H10O4 | CID 445858 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Isomorellic Acid vs. Morellic Acid: A Comparative Analysis of Anticancer Activity

In the landscape of natural product-based cancer research, caged xanthones derived from the Garcinia genus have emerged as a promising class of compounds. Among these, isomorellic acid and morellic acid, two isomeric compounds, have demonstrated notable cytotoxic effects against various cancer cell lines. This guide provides an objective comparison of their anticancer activities, supported by available experimental data, detailed methodologies, and an exploration of their underlying mechanisms of action.

Quantitative Assessment of Cytotoxicity

The anticancer potential of isomorellic acid and morellic acid has been evaluated against a range of human cancer cell lines. The half-maximal inhibitory concentration (IC50), a key indicator of a compound's potency, has been determined in multiple studies. The following table summarizes the available IC50 values for both compounds, offering a quantitative comparison of their cytotoxic efficacy.

Compound	Cancer Cell Line	Cancer Type	IC50 (µM)	Reference
Isomorellic acid	A549	Lung Carcinoma	< 8	[1]
HCT116	Colorectal Carcinoma	< 8	[1]
MDA-MB-231	Breast Adenocarcinoma	< 8	[1]
Morellic acid	BEL-7402	Hepatocellular Carcinoma	2.843 ± 0.593	[2]
BEL-7402/Adr (Doxorubicin-resistant)	Hepatocellular Carcinoma	12.90 ± 4.837	[2]
A549	Lung Carcinoma	0.76 µg/mL	[3]
HT-29	Colon Adenocarcinoma	2.8 µg/mL	[3]
HT-29	Colon Adenocarcinoma	0.36	[4]
MKN-45	Gastric Cancer	-	[5]
B16	Melanoma	-	[5]

Experimental Protocols

The evaluation of the anticancer activity of isomorellic acid and morellic acid typically involves a series of standardized in vitro assays. A general workflow for these experiments is outlined below.

References

• 1. scienceopen.com [scienceopen.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. tandfonline.com [tandfonline.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Nanostructured lipid carriers loaded with morellic acid for enhanced anticancer efficacy: preparation, characterization, pharmacokinetics and anticancer evaluation - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Isomorellic Acid and Gambogic Acid for Therapeutic Research

A detailed guide for researchers, scientists, and drug development professionals on the comparative analysis of Isomorellic acid and gambogic acid, focusing on their anti-cancer and anti-inflammatory properties. This guide provides a comprehensive overview of their chemical structures, sources, mechanisms of action, and relevant experimental data.

Introduction

Isomorellic acid and gambogic acid are two naturally occurring caged xanthones, primarily isolated from the resin of Garcinia species.[1] Gambogic acid, in particular, has been extensively studied for its potent anti-cancer properties and has even entered clinical trials.[2] Isomorellic acid, a structural isomer of gambogic acid, is less characterized, but its structural similarity suggests it may possess comparable biological activities. This guide provides a side-by-side comparison of these two compounds to aid researchers in understanding their therapeutic potential.

Chemical Structure and Source

Both isomorellic acid and gambogic acid are polyprenylated xanthones with a complex caged structure.[1][2] The subtle differences in their stereochemistry may influence their biological activity and pharmacokinetic profiles.

Gambogic Acid is the major active component of gamboge, a brownish-orange resin secreted by the Garcinia hanburyi tree, which is found in Southeast Asia.[3][4]

Isomorellic Acid is also found in Garcinia species, notably Garcinia morella.[1][5] It is often found alongside other related xanthones, including morellic acid and gambogic acid.[1]

Comparative Biological Activity: A Data-Driven Overview

While research on gambogic acid is extensive, data on isomorellic acid is limited. The following tables summarize the available quantitative data for both compounds, with a focus on their cytotoxic effects against various cancer cell lines.

Table 1: Comparative Cytotoxicity (IC50 Values) of Gambogic Acid and Isomorellic Acid Against Various Cancer Cell Lines

Cell Line	Cancer Type	Gambogic Acid IC50 (µM)	Isomorellic Acid IC50 (µM)	Reference
MDA-MB-231	Triple-Negative Breast Cancer	~1.59	Data Not Available	[6]
MCF-7	Breast Cancer	1.46	Data Not Available	[7]
A549	Lung Cancer	0.74 (for a derivative)	Data Not Available	[4]
HepG2	Liver Cancer	0.24 (for a derivative)	Data Not Available	[4]
BxPC-3	Pancreatic Cancer	< 8.3 (12h), < 3.8 (24h), < 1.7 (48h)	Data Not Available	[7]
K562	Leukemia	> 0.5	Data Not Available	[8]
Bel-7402	Liver Cancer	0.59	Data Not Available	[4]

Note: The table highlights the significant gap in quantitative data for Isomorellic acid's anticancer activity. The provided IC50 values for gambogic acid derivatives may not be directly comparable to the parent compound but indicate its high potency.

Mechanism of Action: A Tale of Two Molecules

Gambogic Acid: A Multi-Targeted Anti-Cancer Agent

Gambogic acid exerts its anti-cancer effects through a variety of mechanisms, targeting multiple key signaling pathways involved in cancer cell proliferation, survival, and metastasis.

• Induction of Apoptosis: Gambogic acid is a potent inducer of apoptosis. It inhibits the function of anti-apoptotic Bcl-2 family proteins (Bcl-2, Bcl-xL, Mcl-1), leading to the activation of the mitochondrial apoptotic pathway.[9]

• Inhibition of NF-κB Signaling: The NF-κB pathway is a critical regulator of inflammation and cell survival in cancer. Gambogic acid has been shown to suppress the activation of the NF-κB signaling pathway.[10]

• PI3K/Akt/mTOR Pathway Inhibition: This pathway is frequently hyperactivated in cancer, promoting cell growth and proliferation. Gambogic acid can inhibit this pathway, contributing to its anti-cancer effects.[11]

• Anti-Angiogenesis: Gambogic acid has been reported to inhibit angiogenesis, the formation of new blood vessels that tumors need to grow and metastasize.[4]

Caption: Signaling pathways modulated by Gambogic Acid.

Isomorellic Acid: An Underexplored Analogue

Due to the limited research, the precise molecular mechanisms of isomorellic acid are not well understood. However, based on its structural similarity to gambogic acid, it is hypothesized that it may share some common mechanisms of action, such as the induction of apoptosis and inhibition of pro-survival pathways. Further research is critically needed to elucidate its specific molecular targets and signaling pathways.

Anti-Inflammatory Effects

Chronic inflammation is a key driver of many diseases, including cancer. Both gambogic acid and its related compounds have demonstrated anti-inflammatory properties.

Gambogic Acid has been shown to exert anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and mediators, largely through the suppression of the NF-κB signaling pathway.[10]

Isomorellic Acid , while less studied, is presumed to have anti-inflammatory potential due to its structural similarity to other bioactive xanthones found in Garcinia species, which are known for their anti-inflammatory properties.[5] However, direct experimental evidence and mechanistic studies are lacking.

Experimental Protocols

For researchers interested in investigating the biological activities of these compounds, the following are detailed protocols for key in vitro assays.

MTT Assay for Cell Viability

This colorimetric assay is used to assess cell metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

Caption: Workflow for the MTT cell viability assay.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of Isomorellic acid or gambogic acid for 24, 48, or 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Annexin V/PI Apoptosis Assay

This flow cytometry-based assay is used to detect and quantify apoptosis by identifying the externalization of phosphatidylserine (B164497) (PS) using Annexin V and plasma membrane integrity using Propidium Iodide (PI).

Protocol:

• Cell Treatment: Treat cells with the desired concentrations of the compounds for the indicated time.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and PI and incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry. Viable cells are Annexin V- and PI-negative; early apoptotic cells are Annexin V-positive and PI-negative; late apoptotic/necrotic cells are Annexin V- and PI-positive.

Western Blotting for Signaling Pathway Analysis

This technique is used to detect specific proteins in a sample and can be used to assess the activation state of signaling pathways.

Caption: Workflow for Western Blot analysis.

Protocol:

• Protein Extraction: Lyse treated cells and determine protein concentration using a BCA or Bradford assay.

• SDS-PAGE: Separate proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with primary antibodies against the proteins of interest (e.g., phospho-Akt, total Akt, cleaved caspase-3) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with HRP-conjugated secondary antibodies.

• Detection: Visualize the protein bands using a chemiluminescence detection system.

Conclusion and Future Directions

Gambogic acid is a well-established anti-cancer agent with a multi-targeted mechanism of action. In contrast, Isomorellic acid remains a largely unexplored natural product. The structural similarity between the two compounds strongly suggests that Isomorellic acid may also possess significant therapeutic potential.

This comparative guide highlights the urgent need for further research into the biological activities of Isomorellic acid. Key areas for future investigation include:

• Systematic screening of Isomorellic acid's cytotoxicity against a broad panel of cancer cell lines to determine its potency and selectivity.

• Elucidation of the molecular mechanisms of action of Isomorellic acid, including its effects on apoptosis, cell cycle, and key cancer-related signaling pathways.

• Direct comparative studies of Isomorellic acid and gambogic acid to assess differences in their efficacy, potency, and potential for synergistic effects.

• In vivo studies to evaluate the anti-tumor and anti-inflammatory efficacy of Isomorellic acid in animal models.

By filling these knowledge gaps, the scientific community can better understand the therapeutic potential of Isomorellic acid and pave the way for its potential development as a novel therapeutic agent.

References

• 1. Morellic acid | C33H36O8 | CID 70697875 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Activity of the Caged Xanthone Morellic Acid against Vancomycin-Resistant Enterococcus Infection by Targeting the Bacterial Membrane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Isoferulic Acid Inhibits Proliferation and Migration of Pancreatic Cancer Cells, and Promotes the Apoptosis of Pancreatic Cancer Cells in a Mitochondria-Dependent Manner Through Inhibiting NF-κB Signalling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Phytochemicals and Biological Activities of Garcinia morella (Gaertn.) Desr.: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Structural Optimization and Improving Antitumor Potential of Moreollic Acid from Gamboge - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Isoferulic acid inhibits human leukemia cell growth through induction of G2/M-phase arrest and inhibition of Akt/mTOR signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Molecular mechanism of ferulic acid and its derivatives in tumor progression - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Unravelling the Therapeutic Potential of Gambogic Acid: Deciphering Its Molecular Mechanism of Action and Emerging Role as an Anticancer Xanthone [gavinpublishers.com]

Validating the In Vivo Anti-inflammatory Effects of Isomorellic Acid: A Comparative Guide

Comparative Analysis of Anti-inflammatory Activity in Animal Models

The following table summarizes the in vivo anti-inflammatory effects of various Garcinia extracts, α-Mangostin (a prominent xanthone (B1684191) from Garcinia mangostana), Ursolic acid, and Diclofenac in rodent models of acute inflammation. The primary model cited is the carrageenan-induced paw edema test, a standard and widely used assay for evaluating acute inflammation.

Table 1: In Vivo Anti-inflammatory Effects in Rodent Paw Edema Models

Test Substance	Animal Model	Inflammation Model	Dose	Time Point	% Inhibition of Edema	Reference
Garcinia indica Extract	Rat	Carrageenan-induced paw edema	400 mg/kg	3 hours	Not specified, significant reduction	[1]
Garcinia indica Extract	Rat	Carrageenan-induced paw edema	800 mg/kg	3 hours	Not specified, significant reduction	[1]
Garcinia pedunculata Fraction	Mouse	Formaldehyde-induced paw edema	Not specified	Not specified	Significant reduction	[2]
α-Mangostin	Mouse	Carrageenan-induced paw edema	Not specified	3 and 5 hours	Significant inhibition	[3]
Ursolic Acid	Mouse	MPTP-induced neuroinflammation	25 mg/kg (oral)	Not applicable	Significant reduction of inflammatory markers	[4]
Diclofenac Sodium	Rat	Carrageenan-induced paw edema	10 mg/kg	3 hours	Not specified, significant reduction	[1]
Diclofenac	Rat	Carrageenan-induced paw edema	5 mg/kg	2 hours	~56%	[5]
Diclofenac	Rat	Carrageenan-induced paw edema	20 mg/kg	3 hours	~72%	[5]

Note: The study on Garcinia pedunculata used a formaldehyde-induced paw edema model, which may involve different inflammatory mediators compared to the carrageenan model, making direct comparison of efficacy challenging.

Experimental Protocols

Carrageenan-Induced Paw Edema

This is a widely used and well-characterized in vivo model for screening acute anti-inflammatory activity.

Principle: The subcutaneous injection of carrageenan, a sulfated polysaccharide, into the plantar surface of a rodent's hind paw elicits a biphasic inflammatory response. The initial phase (0-1.5 hours) is characterized by the release of histamine, serotonin, and bradykinin. The later phase (after 1.5 hours) involves the production of prostaglandins, leukotrienes, and pro-inflammatory cytokines like TNF-α and IL-1β, mediated by enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). The resulting increase in vascular permeability and blood flow leads to edema, which can be quantified by measuring the paw volume.

General Procedure:

• Animal Model: Wistar or Sprague-Dawley rats (150-200g) or Swiss albino mice (20-25g) are typically used.

• Acclimatization: Animals are allowed to acclimatize to the laboratory conditions for at least one week before the experiment.

• Grouping: Animals are randomly assigned to different groups: a control group (vehicle), a standard drug group (e.g., Diclofenac), and one or more test substance groups (e.g., Garcinia extract, Ursolic acid) at varying doses.

• Administration of Test Substances: The test substances, standard drug, and vehicle are administered orally (p.o.) or intraperitoneally (i.p.) at a specified time (usually 30-60 minutes) before the induction of inflammation.

• Induction of Edema: A 0.1 mL of a 1% w/v carrageenan solution in sterile saline is injected into the sub-plantar tissue of the right hind paw of each animal.

• Measurement of Paw Volume: The paw volume is measured at baseline (before carrageenan injection) and at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after carrageenan injection using a plethysmometer.

• Calculation of Edema and Inhibition:

  • The volume of edema is calculated as the difference between the paw volume at a specific time point and the baseline paw volume.

  • The percentage inhibition of edema is calculated using the following formula: % Inhibition = [ (Control Edema - Test Edema) / Control Edema ] x 100

Formaldehyde-Induced Paw Edema

This model is used to assess sub-acute inflammation.

Principle: Formaldehyde (B43269) acts as a chemical irritant, inducing a localized and persistent inflammatory response characterized by paw edema.

General Procedure:

The procedure is similar to the carrageenan-induced edema model, with the key difference being the inflammatory agent. A 0.1 mL of a 2% formaldehyde solution is injected into the sub-plantar tissue of the hind paw. Paw volume is then measured at various time points.

Visualizing the Inflammatory Pathway and Experimental Design

To better understand the mechanisms of inflammation and the experimental workflow, the following diagrams are provided.

Caption: Carrageenan-induced inflammatory cascade.

Caption: In vivo paw edema experimental workflow.

References

• 1. phytopharmajournal.com [phytopharmajournal.com]
• 2. Anti-inflammatory activity of the phenol rich fraction of Garcinia pedunculata Roxb (ex. Buch Ham): an in vitro and in vivo study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. sapharma.co.id [sapharma.co.id]
• 4. Anti-inflammatory Activity of Ursolic Acid in MPTP-Induced Parkinsonian Mouse Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. RETRACTED ARTICLE: Release-Active Dilutions of Diclofenac Enhance Anti-inflammatory Effect of Diclofenac in Carrageenan-Induced Rat Paw Edema Model | springermedizin.de [springermedizin.de]

Cross-validation of Isomorellic acid's cytotoxic effects on different cell lines

A Comparative Guide for Researchers

Isoferulic acid (IFA), a phenolic compound found in various plants, has garnered significant attention for its potential anticancer properties. This guide provides a comparative analysis of the cytotoxic effects of isoferulic acid across different cancer cell lines, supported by experimental data and detailed methodologies. The information is intended for researchers, scientists, and professionals in drug development to facilitate further investigation and potential therapeutic applications.

Quantitative Analysis of Cytotoxic Effects

The cytotoxic efficacy of isoferulic acid has been evaluated against a range of cancer cell lines, with the half-maximal inhibitory concentration (IC50) being a key metric for comparison. The following table summarizes the reported IC50 values from various studies. It is important to note that variations in experimental conditions can lead to a range of IC50 values for the same cell line.[1]

Cell Line	Cancer Type	IC50 (µM)	Assay Duration	Reference
Jurkat	Leukemia	~15 µM (approx.)	24 h	[2]
K562	Leukemia	~45 µM (approx.)	24 h	[2]
Raji	Leukemia	>45 µM	24 h	[2]
Pancreatic Cancer Cells	Pancreatic Cancer	6.25, 12.5, 25 µM (effective concentrations)	Not Specified	[3][4]
A-498	Renal Carcinoma	Dose-dependent inhibition observed	Not Specified	[5]

Note: The IC50 values for Jurkat and K562 cells are approximated from graphical data presented in the cited study. The study on pancreatic cancer cells demonstrated efficacy at the tested concentrations but did not report a specific IC50 value. The study on A-498 cells showed a dose-dependent effect without specifying an IC50.

Experimental Protocols

The following sections detail the methodologies employed in the cited studies to assess the cytotoxic effects of isoferulic acid.

Cell Culture and Treatment:

• Leukemia Cell Lines (Raji, K562, and Jurkat): Cells were cultured in appropriate media and treated with isoferulic acid at concentrations of 0, 5, 15, and 45 µM for 24 hours.[2]

• Pancreatic Cancer Cells: Cells were treated with isoferulic acid at concentrations of 6.25, 12.5, and 25 µM.[3][4]

• Human Renal Carcinoma Cells (A-498): Cells were treated with varying doses of isoferulic acid to assess dose-dependent effects.

Cytotoxicity and Cell Viability Assays:

• Cell Counting Kit-8 (CCK-8) Assay: This colorimetric assay was used to measure cell viability in leukemia cell lines.[2]

• Trypan Blue Exclusion Assay: This method was also employed to determine the number of viable leukemia cells.[2]

• Annexin V-FITC/Propidium Iodide (PI) Double Staining: This flow cytometry-based assay was utilized to detect apoptosis in leukemia, pancreatic, and renal carcinoma cell lines.[2][3][4] An increase in Annexin V-positive cells is indicative of apoptosis.[3][4]

• Colony Formation Assay: This assay was used to assess the long-term proliferative capacity of A-498 renal carcinoma cells following treatment with isoferulic acid.

Western Blot Analysis:

Western blotting was performed to investigate the molecular mechanisms underlying isoferulic acid-induced cytotoxicity. The expression levels of key proteins involved in apoptosis and cell signaling were analyzed.[2]

• Apoptosis-related proteins: The levels of cleaved poly(ADP-ribose) polymerase (PARP) and cleaved caspase-3 were measured.[2] Increased cleavage of these proteins is a hallmark of apoptosis.

• Signaling pathway proteins: The phosphorylation status of Akt and mTOR was examined in Jurkat cells.[2] In A-498 cells, the expression of β-catenin and c-Myc was investigated.[5]

Signaling Pathways and Molecular Mechanisms

Isoferulic acid exerts its cytotoxic effects through the modulation of several key signaling pathways, leading to cell cycle arrest and apoptosis.

Akt/mTOR Signaling Pathway (in Leukemia Cells):

In Jurkat leukemia cells, isoferulic acid was found to significantly inhibit the phosphorylation of both Akt and mTOR.[2] The Akt/mTOR pathway is crucial for cell survival and proliferation, and its inhibition can lead to apoptosis.[2]

Figure 1: Isoferulic acid inhibits the Akt/mTOR signaling pathway.

NF-κB Signaling Pathway (in Pancreatic Cancer Cells):

In pancreatic cancer cells, isoferulic acid was shown to suppress the NF-κB signaling pathway.[3][4] It achieves this by downregulating the phosphorylation of IκBα and inhibiting the nuclear translocation of p65.[3][4] This inhibition leads to mitochondria-dependent apoptosis.[3][4]

Wnt/β-catenin Signaling Pathway (in Renal Carcinoma Cells):

Studies on human renal carcinoma A-498 cells revealed that isoferulic acid downregulates the expression of β-catenin and its downstream target c-Myc.[5] The Wnt/β-catenin pathway is often dysregulated in cancer, and its inhibition can suppress cell proliferation.

Induction of Apoptosis:

A common mechanism of action for isoferulic acid across different cell lines is the induction of apoptosis. This is evidenced by:

• Increased expression of cleaved PARP and cleaved caspase-3: These are key executioner molecules in the apoptotic cascade.[2]

• Mitochondria-dependent pathway: In pancreatic cancer cells, isoferulic acid induces apoptosis through a mitochondria-dependent mechanism.[3][4] This intrinsic pathway is often regulated by the Bcl-2 family of proteins.[2]

Figure 2: General experimental workflow for assessing cytotoxicity.

References

• 1. researchgate.net [researchgate.net]
• 2. Isoferulic acid inhibits human leukemia cell growth through induction of G2/M-phase arrest and inhibition of Akt/mTOR signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Isoferulic Acid Inhibits Proliferation and Migration of Pancreatic Cancer Cells, and Promotes the Apoptosis of Pancreatic Cancer Cells in a Mitochondria-Dependent Manner Through Inhibiting NF-κB Signalling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Molecular mechanism of ferulic acid and its derivatives in tumor progression - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Antioxidant Potential of Xanthones: Isomorellic Acid in Context

For Researchers, Scientists, and Drug Development Professionals

Introduction

Xanthones, a class of polyphenolic compounds abundant in nature, have garnered significant attention for their diverse pharmacological activities, with their antioxidant potential being a key area of investigation. This guide provides a comparative overview of the antioxidant capacity of various xanthones, with a specific focus on contextualizing the potential of isomorellic acid, a compound isolated from species like Garcinia morella. While direct and extensive experimental data on the antioxidant activity of isolated isomorellic acid is limited in publicly available literature, this guide compiles and compares quantitative data from structurally related and well-characterized xanthones, namely alpha-mangostin (B1666899) and garcinol (B8244382). By presenting available data and detailing the experimental methodologies, this document aims to provide a valuable resource for researchers exploring the therapeutic promise of this class of compounds.

Quantitative Comparison of Antioxidant Activity

Compound	Assay	IC50 Value	Reference Compound	IC50 of Reference
Isomorellic Acid (from G. morella leaf extract)	DPPH	225.70 µg/mL	Ascorbic Acid	16 µg/mL[1]
Alpha-Mangostin	DPPH	7.48 ± 0.19 µg/mL	-	-
ABTS	1.35 ± 0.13 µg/mL	-	-
Garcinol	DPPH	~3 times more active than DL-α-tocopherol	DL-α-tocopherol	-
ABTS	-	-	-

Note: The data for isomorellic acid is from a crude methanolic extract of Garcinia morella leaves and not from the isolated compound. Therefore, this value reflects the combined activity of all components in the extract and is likely not representative of the pure compound's potency.

Experimental Protocols

Accurate and reproducible experimental design is paramount in assessing antioxidant potential. Below are detailed methodologies for the DPPH and ABTS radical scavenging assays frequently cited in the study of xanthones.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: The DPPH assay is a widely used method to evaluate the free radical scavenging ability of a compound. DPPH is a stable free radical with a deep violet color. In the presence of an antioxidant that can donate a hydrogen atom or an electron, the DPPH radical is reduced to the yellow-colored diphenylpicrylhydrazine, leading to a decrease in absorbance at 517 nm.

Protocol:

• Preparation of DPPH Solution: A stock solution of DPPH (e.g., 0.1 mM) is prepared in a suitable solvent such as methanol (B129727) or ethanol (B145695). The solution should be freshly prepared and kept in the dark to avoid degradation.

• Sample Preparation: The test compound (e.g., xanthone) and a standard antioxidant (e.g., ascorbic acid or Trolox) are prepared in a series of concentrations in the same solvent as the DPPH solution.

• Reaction Mixture: A specific volume of the test compound or standard solution is mixed with a fixed volume of the DPPH solution in a test tube or a microplate well.

• Incubation: The reaction mixture is incubated in the dark at room temperature for a specified period, typically 30 minutes.

• Absorbance Measurement: The absorbance of the solution is measured using a spectrophotometer at a wavelength of approximately 517 nm. A blank sample containing the solvent and DPPH solution is also measured.

• Calculation of Scavenging Activity: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Inhibition = [ (Acontrol - Asample) / Acontrol ] x 100 Where Acontrol is the absorbance of the blank and Asample is the absorbance of the test sample.

• IC50 Determination: The IC50 value is determined by plotting the percentage of inhibition against the different concentrations of the test compound.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

Principle: The ABTS assay measures the ability of a compound to scavenge the stable ABTS radical cation (ABTS•+). The ABTS•+ is generated by the oxidation of ABTS with potassium persulfate and has a characteristic blue-green color. In the presence of an antioxidant, the ABTS•+ is reduced back to its colorless neutral form, and the decrease in absorbance at 734 nm is proportional to the antioxidant activity.

Protocol:

• Preparation of ABTS Radical Cation (ABTS•+): A 7 mM aqueous solution of ABTS is mixed with a 2.45 mM aqueous solution of potassium persulfate in a 1:1 ratio. The mixture is allowed to stand in the dark at room temperature for 12-16 hours to allow for the complete formation of the radical cation.

• Preparation of ABTS•+ Working Solution: Before the assay, the ABTS•+ stock solution is diluted with a suitable solvent (e.g., ethanol or phosphate-buffered saline) to obtain an absorbance of 0.70 ± 0.02 at 734 nm.

• Sample Preparation: The test compound and a standard antioxidant (e.g., Trolox) are prepared in a series of concentrations.

• Reaction Mixture: A small volume of the test compound or standard solution is added to a fixed volume of the diluted ABTS•+ working solution.

• Incubation: The reaction mixture is incubated at room temperature for a specific time, typically 6 minutes.

• Absorbance Measurement: The absorbance is measured at 734 nm using a spectrophotometer.

• Calculation of Scavenging Activity: The percentage of ABTS•+ scavenging activity is calculated using a similar formula as in the DPPH assay.

• IC50 Determination: The IC50 value is determined from the plot of percentage inhibition versus concentration.

Signaling Pathways in Xanthone-Mediated Antioxidant Activity

The antioxidant effects of xanthones are not solely due to direct radical scavenging but also involve the modulation of intracellular signaling pathways that regulate the expression of antioxidant and cytoprotective enzymes. Two key pathways implicated in the antioxidant action of xanthones are the Nrf2/ARE and NF-κB pathways.

Nrf2/ARE Signaling Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a transcription factor that plays a crucial role in the cellular defense against oxidative stress. Under normal conditions, Nrf2 is kept in the cytoplasm by its inhibitor, Kelch-like ECH-associated protein 1 (Keap1). Upon exposure to oxidative stress or in the presence of Nrf2 activators, Nrf2 dissociates from Keap1, translocates to the nucleus, and binds to the Antioxidant Response Element (ARE) in the promoter region of various antioxidant genes. This leads to the transcription of a battery of protective enzymes, including heme oxygenase-1 (HO-1), NAD(P)H:quinone oxidoreductase 1 (NQO1), and glutathione (B108866) S-transferases (GSTs). Several xanthones, including alpha-mangostin, have been shown to activate the Nrf2/ARE pathway, thereby enhancing the endogenous antioxidant capacity of cells.

References

• 1. ijmas.com [ijmas.com]

Isomorellic Acid: A Potential Positive Control in Bioassays? A Comparative Guide

For researchers and drug development professionals seeking robust and reliable positive controls in bioassays, the exploration of novel compounds with well-defined biological activities is a continuous endeavor. Isomorellic acid, a natural compound isolated from the resin of Garcinia morella, has demonstrated a spectrum of biological effects, including antioxidant, anti-inflammatory, and cytotoxic properties.[1][2] This guide provides a comparative analysis of isomorellic acid against established positive controls in relevant bioassays, supported by available experimental data and detailed protocols.

While isomorellic acid is not yet widely established as a standard positive control, its documented bioactivities suggest its potential utility in this role. This guide aims to objectively present the available data to assist researchers in considering its application.

Antioxidant Activity: Isomorellic Acid vs. Quercetin (B1663063) & Ascorbic Acid

Isomorellic acid has been reported to possess antioxidant properties.[1][2] In the context of antioxidant assays, it can be compared with well-known standards like quercetin and ascorbic acid.

Comparative Data

A critical aspect of a positive control is its consistent and reproducible activity. The following table summarizes the reported antioxidant activity of isomorellic acid and compares it with the established positive controls, quercetin and ascorbic acid.

Compound	Bioassay	IC50 Value (µg/mL)	Reference
Isomorellic Acid	Not Specified	Not Available	-
Quercetin	DPPH	19.17	[2]
Ascorbic Acid	DPPH	23.61	[3]
Quercetin	H2O2	36.22	[2]
Ascorbic Acid	H2O2	Not Specified	-
Ascorbic Acid	NO Scavenging	43.38	[3]

Experimental Protocol: DPPH Radical Scavenging Assay

This protocol outlines a standard procedure for evaluating the antioxidant activity of a compound using the DPPH (2,2-diphenyl-1-picrylhydrazyl) assay, which could be applied to isomorellic acid.

Materials:

• DPPH solution (0.1 mM in methanol)

• Test compound (Isomorellic Acid) stock solution in methanol (B129727)

• Positive control (Quercetin or Ascorbic Acid) stock solution in methanol[4][5]

• Methanol

• 96-well microplate

• Microplate reader

Procedure:

• Prepare serial dilutions of the test compound and positive control in methanol.

• In a 96-well plate, add 100 µL of each dilution to respective wells.

• Add 100 µL of the DPPH solution to each well.

• For the blank, mix 100 µL of methanol with 100 µL of the DPPH solution.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm using a microplate reader.[4]

• The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

Signaling Pathway

The antioxidant effects of phenolic compounds like those related to isomorellic acid often involve the modulation of cellular signaling pathways to combat oxidative stress.

Caption: Proposed antioxidant signaling pathway for isomorellic acid.

Cytotoxicity: Isomorellic Acid vs. Doxorubicin (B1662922)

Isomorellic acid has been noted for its potential anticancer properties, suggesting cytotoxic effects against cancer cell lines.[1][2] Doxorubicin is a widely used chemotherapeutic agent and a standard positive control in cytotoxicity assays.

Comparative Data

The efficacy of a cytotoxic agent is typically measured by its half-maximal inhibitory concentration (IC50).

Compound	Cell Line	IC50 Value (µM)	Reference
Isomorellic Acid	Not Specified	Not Available	-
Doxorubicin	HeLa	9.14	[6]
Doxorubicin	AMJ13	223.6 (µg/ml)	[7]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and, by extension, cytotoxicity.

Materials:

• Cancer cell line (e.g., HeLa, MCF-7)

• Complete culture medium

• Test compound (Isomorellic Acid) stock solution in DMSO

• Positive control (Doxorubicin) stock solution in DMSO[8]

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO)

• 96-well plate

• Incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 1x10^4 cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of isomorellic acid and doxorubicin. Include a vehicle control (DMSO) and an untreated control.[8]

• Incubate for 48-72 hours.

• Add 10 µL of MTT solution to each well and incubate for 3-4 hours until formazan (B1609692) crystals are formed.[7]

• Remove the medium and add 100 µL of solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at 570 nm.

• Cell viability is calculated as a percentage of the untreated control.

Experimental Workflow

Caption: Workflow for a typical cytotoxicity assay.

Anti-inflammatory Activity: Isomorellic Acid vs. Indomethacin (B1671933)

The anti-inflammatory properties of isomorellic acid present another area where it could potentially serve as a positive control.[1][2] Indomethacin is a nonsteroidal anti-inflammatory drug (NSAID) commonly used as a positive control in anti-inflammatory assays.[9]

Comparative Data

The effectiveness of anti-inflammatory compounds can be assessed in various in vitro and in vivo models.

Compound	Bioassay	Inhibition (%) / ED50	Reference
Isomorellic Acid	Not Specified	Not Available	-
Indomethacin	Carrageenan-induced paw edema	57.09% at 20 mg/kg	[9]
Indomethacin	TPA-induced ear edema	ED50 = 1.31 mg/ear	[9]
Diclofenac (B195802)	Protein denaturation	IC50 = 86.75 µg/mL	[10]

Note: Quantitative data on the anti-inflammatory activity of isomorellic acid is not currently available in the reviewed literature. The data for indomethacin and diclofenac are provided for comparative purposes.

Experimental Protocol: In Vitro Protein Denaturation Assay

This assay is a common in vitro method to screen for anti-inflammatory activity.

Materials:

• Bovine Serum Albumin (BSA) solution (1%)

• Test compound (Isomorellic Acid) stock solution

• Positive control (Diclofenac sodium or Indomethacin) stock solution[10]

• Phosphate Buffered Saline (PBS, pH 6.4)

• Incubator

• Spectrophotometer

Procedure:

• Prepare different concentrations of the test compound and positive control.

• The reaction mixture consists of 0.2 mL of egg albumin, 2.8 mL of PBS, and 2 mL of the sample solution.

• A control group consists of 0.2 mL of egg albumin and 2.8 mL of PBS.

• Incubate the mixtures at 37°C for 15 minutes and then at 70°C for 5 minutes.

• After cooling, measure the absorbance at 660 nm.

• The percentage inhibition of protein denaturation is calculated using the formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

Signaling Pathway

The anti-inflammatory effects of many natural compounds are mediated through the inhibition of pro-inflammatory signaling pathways, such as the NF-κB pathway.

Caption: Proposed anti-inflammatory signaling pathway for isomorellic acid.

References

• 1. researchgate.net [researchgate.net]
• 2. nehu.ac.in [nehu.ac.in]
• 3. Determination of in vitro antioxidant activity and in vivo antineoplastic effects against Ehrlich ascites carcinoma of methanolic extract of Sphagneticola calendulacea (L.) Pruski - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Cytotoxic evaluation of doxorubicin in combination with simvastatin against human cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. advetresearch.com [advetresearch.com]
• 8. benchchem.com [benchchem.com]
• 9. annexpublishers.com [annexpublishers.com]
• 10. japsonline.com [japsonline.com]

A Head-to-Head Comparison: Isomorellic Acid and Doxorubicin in Oncology

A comprehensive analysis of the available experimental data on the anti-cancer properties of Isomorellic Acid and the widely-used chemotherapeutic agent, Doxorubicin (B1662922).

In the landscape of oncological research, the quest for novel therapeutic agents with enhanced efficacy and reduced toxicity is perpetual. This guide provides a detailed head-to-head comparison of Isomorellic acid, a natural compound found in Garcinia morella, and Doxorubicin, a cornerstone of many chemotherapy regimens. Due to the limited availability of specific data on isolated Isomorellic acid, this comparison will also incorporate data on Gambogic acid, a structurally related and well-studied compound from the same plant, to provide a more comprehensive overview of the potential of Garcinia-derived compounds versus a conventional cytotoxic agent.

Executive Summary

Doxorubicin is a potent and broad-spectrum anti-cancer drug with well-established mechanisms of action, primarily involving DNA intercalation and topoisomerase II inhibition, leading to cell death. However, its clinical utility is often hampered by significant cardiotoxicity. Isomorellic acid and related compounds from Garcinia morella, such as Gambogic acid, represent a class of natural products with demonstrated anti-cancer properties. These compounds appear to induce apoptosis through different mechanisms, primarily by targeting anti-apoptotic proteins of the Bcl-2 family. While promising, the research on isolated Isomorellic acid is still in its nascent stages, with a notable lack of quantitative data to allow for a direct, robust comparison with Doxorubicin.

Quantitative Data Comparison

The following tables summarize the available quantitative data for Doxorubicin and Gambogic acid, a representative bioactive compound from Garcinia morella. It is important to note that no specific IC50 values for isolated Isomorellic acid on cancer cell lines were found in the reviewed literature.

Table 1: Comparative Cytotoxicity (IC50 Values) of Doxorubicin and Gambogic Acid in Various Cancer Cell Lines

Cell Line	Cancer Type	Doxorubicin IC50 (µM)	Gambogic Acid IC50 (µM)
A549	Lung Carcinoma	~0.13 - 2.0	3.56 ± 0.36
NCI-H460	Lung Carcinoma	Data not available	Not specified, but concentration-dependent inhibition observed
NCI-H1299	Lung Carcinoma	Significantly higher than other lung cancer lines	Not specified, but concentration-dependent inhibition observed
HepG2	Hepatocellular Carcinoma	~1.3 - 12.2	0.067 - 2.4
T47D	Breast Cancer	Data not available	EC50 for caspase activation = 0.78
SH-SY5Y	Neuroblastoma	Data not available	1.28
MDA-MB-231	Breast Cancer	Data not available	< 1.59
MGC-803	Gastric Carcinoma	Data not available	Not specified, but induces apoptosis
BEL-7402/Adr	Doxorubicin-resistant Hepatoma	Data not available	Overcomes Doxorubicin resistance

Note: IC50 values for Doxorubicin can vary significantly based on the assay conditions and exposure time.

Mechanisms of Action

The fundamental mechanisms by which Doxorubicin and Garcinia compounds exert their anti-cancer effects differ significantly, offering potential for synergistic therapies or alternatives for resistant tumors.

Doxorubicin: A Multi-pronged Assault on Cancer Cells

Doxorubicin's cytotoxic effects are attributed to several mechanisms:

• DNA Intercalation: Doxorubicin inserts itself between the base pairs of the DNA double helix, distorting its structure and inhibiting DNA replication and transcription.

• Topoisomerase II Inhibition: It forms a stable complex with DNA and topoisomerase II, an enzyme crucial for DNA unwinding and re-ligation. This leads to double-strand breaks in the DNA, triggering apoptosis.

• Generation of Reactive Oxygen Species (ROS): Doxorubicin undergoes redox cycling, producing free radicals that cause oxidative damage to cellular components, including DNA, proteins, and lipids. This oxidative stress contributes to its cardiotoxic side effects.

Isomorellic Acid and Gambogic Acid: Targeting Apoptotic Pathways

While specific data for Isomorellic acid is sparse, studies on Garcinia morella extracts and the related compound Gambogic acid point towards a primary mechanism centered on the induction of apoptosis:

• Inhibition of Anti-Apoptotic Proteins: Gambogic acid has been shown to be a potent inhibitor of the Bcl-2 family of anti-apoptotic proteins (Bcl-2, Bcl-xL, Mcl-1).[1][2] By neutralizing these proteins, the balance is shifted towards pro-apoptotic proteins, leading to the initiation of the intrinsic apoptotic cascade.

• Induction of the Intrinsic Apoptotic Pathway: The inhibition of Bcl-2 family proteins leads to the permeabilization of the mitochondrial outer membrane and the release of cytochrome c. This, in turn, activates caspases (caspase-9 and caspase-3), the executioners of apoptosis.[3]

• Modulation of Signaling Pathways: Gambogic acid has been shown to affect multiple signaling pathways involved in cell survival and proliferation, including the MAPK/NF-κB pathway.[4]

Signaling Pathways

The differential effects of Doxorubicin and Garcinia compounds on cellular signaling pathways underscore their distinct mechanisms of action.

Doxorubicin's Impact on Cellular Signaling

Doxorubicin is known to modulate a wide array of signaling pathways, often as a consequence of the DNA damage and oxidative stress it induces.

Caption: Doxorubicin-induced signaling pathways.

Signaling Pathways Modulated by Gambogic Acid

Gambogic acid's effects on signaling are more directly tied to the regulation of apoptosis and cell survival.

Caption: Gambogic Acid-induced signaling pathways.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are representative protocols for key experiments used to assess the anti-cancer effects of these compounds.

MTT Assay for Cell Viability

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Experimental Workflow:

Caption: Workflow for the MTT cell viability assay.

Protocol:

• Cell Seeding: Plate cells in a 96-well flat-bottomed plate at a density of 5,000-10,000 cells per well and incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere.

• Treatment: Treat the cells with a range of concentrations of Isomorellic acid or Doxorubicin. Include a vehicle-only control.

• Incubation: Incubate the plates for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well.

• Absorbance Measurement: Incubate the plate at room temperature for 15 minutes on an orbital shaker to ensure complete solubilization of the formazan crystals. Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Western Blot Analysis for Apoptosis-Related Proteins

This technique is used to detect and quantify specific proteins involved in the apoptotic process.

Experimental Workflow:

Caption: Workflow for Western blot analysis.

Protocol:

• Cell Treatment and Lysis: Treat cells with the desired concentrations of the test compound for the specified time. Harvest and lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Denature equal amounts of protein from each sample by boiling in Laemmli buffer and separate them on a polyacrylamide gel by electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody (e.g., targeting Bcl-2, Bax, cleaved caspase-3, or PARP) diluted in blocking buffer overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and then incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After further washing, detect the protein bands using an enhanced chemiluminescence (ECL) substrate and imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

Flow Cytometry for Apoptosis (Annexin V/Propidium Iodide Staining)

This method distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Experimental Workflow:

Caption: Workflow for Annexin V/PI apoptosis assay.

Protocol:

• Cell Treatment and Harvesting: Treat cells as required. Harvest both adherent and floating cells by trypsinization and centrifugation.

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Annexin V binding buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: To 100 µL of the cell suspension, add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) solution.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X binding buffer to each tube and analyze the cells immediately by flow cytometry. Viable cells are Annexin V- and PI-negative; early apoptotic cells are Annexin V-positive and PI-negative; late apoptotic/necrotic cells are both Annexin V- and PI-positive.

Conclusion and Future Directions

The comparison between Isomorellic acid (and its surrogate, Gambogic acid) and Doxorubicin highlights a classic trade-off in cancer therapy: the potent, broad-spectrum activity of a conventional cytotoxic agent versus the potentially more targeted and less toxic mechanism of a natural product.

Doxorubicin remains a powerful tool in the oncologist's arsenal, but its significant side effects, particularly cardiotoxicity, limit its use and necessitate the search for alternatives. The compounds from Garcinia morella present an intriguing alternative, with a mechanism that appears to be more specifically targeted towards the intrinsic apoptotic pathway. The ability of Morellic Acid B to overcome doxorubicin resistance in hepatocellular carcinoma cells is particularly noteworthy and suggests potential for combination therapies.

• Isolation and Purification: Development of efficient methods to obtain pure Isomorellic acid for rigorous biological evaluation.

• In Vitro Studies: Comprehensive screening of isolated Isomorellic acid against a wide panel of cancer cell lines to determine its IC50 values and spectrum of activity.

• Mechanistic Elucidation: Detailed investigation into the specific molecular targets and signaling pathways modulated by Isomorellic acid.

• In Vivo Studies: Evaluation of the efficacy and toxicity of Isomorellic acid in preclinical animal models of cancer.

• Comparative Studies: Direct head-to-head comparisons of Isomorellic acid with Doxorubicin and other standard-of-care chemotherapeutics in relevant cancer models.

By addressing these knowledge gaps, the scientific community can better ascertain the true therapeutic potential of Isomorellic acid and other promising natural compounds in the fight against cancer.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Cytotoxic effect of gambogic acid on SH-SY5Y neuroblastoma cells is mediated by intrinsic caspase-dependent signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Morellic Acid B Overcomes P‑Glycoprotein-Mediated Multidrug Resistance in Hepatocellular Carcinoma Cells via Regulation of MAPK/NF-kB Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]

Statistical Validation of Isomorellic Acid's Bioactivity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isomorellic acid, a polyisoprenylated benzophenone, is a natural compound isolated from the resin of Garcinia morella. While research has highlighted the diverse biological activities of extracts from Garcinia species, including antioxidant, anti-inflammatory, and anticancer properties, specific quantitative data on the bioactivity of Isomorellic acid remains limited. This guide provides a comparative analysis of the potential bioactivity of Isomorellic acid by examining the experimentally validated activities of its close structural analogs, Gambogic acid and Morellic acid. The presented data, experimental protocols, and pathway diagrams aim to offer a valuable resource for researchers investigating the therapeutic potential of Isomorellic acid and related compounds.

Comparative Bioactivity Data

Due to the limited availability of direct quantitative data for Isomorellic acid, this section presents the bioactivity of its structurally related analogs, Gambogic acid and Morellic acid. These compounds share a similar caged xanthone (B1684191) core structure, suggesting they may exhibit comparable biological activities.

Table 1: Anticancer Activity (IC50 Values in µM)

Compound	HCT-116 (Colon)	A549 (Lung)	MDA-MB-231 (Breast)	HepG2 (Liver)	Saos-2 (Osteosarcoma)	U2Os (Osteosarcoma)
Isomorellic Acid	Data not available	Data not available	Data not available	Data not available	Data not available	Data not available
Gambogic Acid	0.28 ± 0.03[1]	0.74[1]	1.09[1]	0.067[2]	0.88[3]	0.32 ± 0.06[4]
Morellic Acid	Proliferation inhibited	Proliferation inhibited	Data not available	Proliferation inhibited	Data not available	Data not available

Note: Lower IC50 values indicate higher cytotoxic potency.

Table 2: Antimicrobial Activity (Minimum Inhibitory Concentration - MIC in µg/mL)

Compound	Staphylococcus aureus (MRSA)
Isomorellic Acid	Data not available
Isopimaric Acid *	32-64[5][6]

*Isopimaric acid is a diterpenoid with known antibacterial activity and is included for contextual comparison of natural product antimicrobial efficacy.

Experimental Protocols

The following are detailed methodologies for key experiments commonly used to validate the bioactivity of natural compounds like Isomorellic acid and its analogs.

Cytotoxicity Assessment: MTT Assay

This assay determines the concentration at which a compound inhibits cell growth by 50% (IC50).

a. Cell Culture and Seeding:

• Human cancer cell lines (e.g., HCT-116, A549, MDA-MB-231, HepG2, Saos-2, U2Os) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics.

• Cells are seeded into 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubated for 24 hours to allow for attachment.

b. Compound Treatment:

• Isomorellic acid (or comparator compound) is dissolved in a suitable solvent (e.g., DMSO) to create a stock solution.

• A series of dilutions are prepared from the stock solution in the culture medium.

• The medium from the seeded cells is replaced with the medium containing various concentrations of the test compound. Control wells receive medium with the solvent at the same final concentration.

c. Incubation and Assay:

• The plates are incubated for 48 to 72 hours.

• Following incubation, 10-20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for another 4 hours.

• The medium is then removed, and 100-150 µL of DMSO is added to each well to dissolve the formazan (B1609692) crystals.

• The absorbance is measured at 570 nm using a microplate reader.

d. Data Analysis:

• The percentage of cell viability is calculated relative to the solvent-treated control cells.

• The IC50 value is determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

Anti-inflammatory Activity: Nitric Oxide (NO) Inhibition Assay

This assay measures the ability of a compound to inhibit the production of nitric oxide, a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophages.

a. Cell Culture and Seeding:

• RAW 264.7 murine macrophage cells are cultured in DMEM supplemented with 10% FBS and antibiotics.

• Cells are seeded in 96-well plates at a density of 5 x 10⁴ cells per well and allowed to adhere for 24 hours.

b. Compound and LPS Treatment:

• Cells are pre-treated with various concentrations of the test compound for 1-2 hours.

• Following pre-treatment, cells are stimulated with LPS (1 µg/mL) to induce NO production and co-incubated with the test compound for 24 hours.

c. Nitrite (B80452) Quantification (Griess Assay):

• After incubation, 50 µL of the cell culture supernatant is mixed with 50 µL of Griess reagent A (1% sulfanilamide (B372717) in 5% phosphoric acid) in a new 96-well plate.

• The mixture is incubated for 10 minutes at room temperature, protected from light.

• Then, 50 µL of Griess reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water) is added, and the plate is incubated for another 10 minutes.

• The absorbance is measured at 540 nm.

d. Data Analysis:

• A standard curve is generated using known concentrations of sodium nitrite.

• The concentration of nitrite in the samples is determined from the standard curve.

• The percentage of NO inhibition is calculated relative to the LPS-stimulated control cells. The IC50 value is then determined.

Visualizing Molecular Pathways and Workflows

Signaling Pathways

Based on the known mechanisms of structurally related compounds like Gambogic acid, Isomorellic acid is hypothesized to exert its anticancer effects by modulating key signaling pathways involved in cell survival, proliferation, and apoptosis.

References

• 1. mdpi.com [mdpi.com]
• 2. Gambogic acid: A shining natural compound to nanomedicine for cancer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Exploration of the antitumor effect and mechanism of gambogic acid on osteosarcoma through network pharmacology and experimental pharmacology study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Isopimaric acid from Pinus nigra shows activity against multidrug-resistant and EMRSA strains of Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Replicating Larvicidal Effects of Isomorellic Acid: A Comparative Guide

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of the potential larvicidal effects of isomorellic acid, drawing from published findings on related compounds and plant extracts. While direct studies on isolated isomorellic acid are limited, existing research on Garcinia morella, a plant known to contain this compound, suggests significant larvicidal potential.

Recent investigations into natural compounds for pest control have highlighted the insecticidal properties of various plant-derived substances. Among these, extracts from Garcinia morella have demonstrated notable efficacy against mosquito larvae. Bioactive compounds such as isomorellin, morellic acid, and isomorellic acid are thought to be responsible for these larvicidal activities[1]. This guide synthesizes the available data to provide a framework for replicating and expanding upon these important findings.

Comparative Larvicidal Efficacy

The following table summarizes the larvicidal activity of Garcinia morella extracts containing isomorellic acid against various mosquito larvae, alongside other known larvicidal compounds for a comprehensive comparison. It is important to note that the data for Garcinia morella pertains to extracts and latex, not to purified isomorellic acid.

Compound/Extract	Target Larvae	LC50	LC90	Exposure Time	Reference
Garcinia morella Latex	Culex quinquefasciatus	132.54 ppm	483.15 ppm	24 hours	[2]
Garcinia morella Hexane & Dichloromethane Extracts	Culex quinquefasciatus	100% mortality at 100 ppm	-	24-48 hours	[1]
β-Isocostic Acid	Aedes aegypti	0.90 ppm	-	Not Specified
β-Isocostic Acid	Culex quinquefasciatus	0.81 ppm	-	Not Specified
Pentyl Cinnamate	Aedes aegypti	~0.17 mM	-	24 hours	[3][4]
Butyl Cinnamate	Aedes aegypti	~0.21 mM	-	24 hours	[3][4]
p-chlorocinnamate	Aedes aegypti	8.3 µg/mL	-	Not Specified	[5]
Ursolic Acid	Aedes aegypti	112 ppm	-	48-96 hours	[6]
Betulinic Acid	Aedes aegypti	142 ppm	-	48-96 hours	[6]

Experimental Protocols

To ensure replicability and standardization, the following experimental protocols are detailed based on methodologies cited in relevant studies.

Larvicidal Bioassay (as adapted from WHO guidelines)

This protocol is a standard method for evaluating the efficacy of larvicidal compounds.

• Larvae Rearing:

  • Third to fourth instar larvae of the target mosquito species (e.g., Culex quinquefasciatus, Aedes aegypti) are used.

  • Larvae are reared in dechlorinated water at a controlled temperature (e.g., 27 ± 2°C) and relative humidity (e.g., 75 ± 5%) with a specified photoperiod (e.g., 12:12 hour light:dark cycle).

  • A diet of yeast and dog biscuits (or a similar nutrient source) is provided.

• Preparation of Test Solutions:

  • For plant extracts, a stock solution is prepared by dissolving the extract in a suitable solvent (e.g., acetone, ethanol).

  • Serial dilutions of the stock solution are made to obtain a range of desired test concentrations (e.g., 37.5, 75, 150, 300, 600 ppm for Garcinia morella latex)[2].

  • A control group is prepared with the solvent and dechlorinated water only.

• Exposure of Larvae:

  • A set number of larvae (e.g., 25) are introduced into beakers containing a specific volume of the test solution (e.g., 250 mL).

  • Each concentration is tested in replicate (typically 3-5 replicates).

• Mortality Assessment:

  • Larval mortality is recorded after a specified exposure period (e.g., 24 and 48 hours).

  • Larvae are considered dead if they are immobile and do not respond to probing with a needle.

• Data Analysis:

  • The percentage of mortality is calculated for each concentration.

  • Probit analysis is used to determine the lethal concentrations (LC50 and LC90), which represent the concentrations required to kill 50% and 90% of the larvae, respectively.

Visualizing Experimental Workflow and Potential Mechanisms

To further clarify the experimental process and potential biological interactions, the following diagrams are provided.

Standard workflow for larvicidal bioassay.

While the precise signaling pathways affected by isomorellic acid are not yet elucidated, research on other natural larvicides, such as cinnamic acid derivatives, suggests a multi-target mechanism of action. This often involves the inhibition of crucial enzymes.

Hypothesized multi-target mechanism of natural larvicides.

The exploration of isomorellic acid and related compounds from Garcinia morella presents a promising avenue for the development of novel, plant-based larvicides. Further research to isolate isomorellic acid and determine its specific larvicidal efficacy and mechanism of action is crucial for realizing its full potential in vector control programs. The methodologies and comparative data presented in this guide offer a solid foundation for these future investigations.

References

• 1. Phytochemicals and Biological Activities of Garcinia morella (Gaertn.) Desr.: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chemical composition, larvicidal and antioxidant activities of latex from Garcinia morella (Gaertn.) Desr - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Larvicidal Activity of Cinnamic Acid Derivatives: Investigating Alternative Products for Aedes aegypti L. Control - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Larvicidal activity and in silico studies of cinnamic acid derivatives against Aedes aegypti (Diptera: Culicidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Larvicidal activity of natural and modified triterpenoids against Aedes aegypti (Diptera: Culicidae) - PubMed [pubmed.ncbi.nlm.nih.gov]

Isomorellic Acid: A Comparative Analysis of Its Antimicrobial Potential Against Other Natural Compounds

For researchers, scientists, and drug development professionals, the quest for novel antimicrobial agents is a perpetual endeavor. In this context, natural products remain a vast and promising reservoir of bioactive molecules. This guide provides a comparative analysis of the antimicrobial activity of isomorellic acid, a caged xanthone (B1684191) derived from Garcinia species, against other well-characterized natural compounds. While quantitative data on isomorellic acid's inhibitory concentrations are limited in readily accessible literature, this guide synthesizes available information and presents a clear comparison with other natural antimicrobials for which extensive experimental data exists.

A Note on Isomorellic Acid Data

Isomorellic acid, isolated from the resin of plants like Garcinia morella, has been reported to exhibit antibacterial activity against both Gram-positive and Gram-negative bacteria, as well as antifungal, yeast, and actinomycetes activity.[1] However, specific Minimum Inhibitory Concentration (MIC) values from contemporary studies are not widely available in the current body of scientific literature. Much of the foundational research on its antimicrobial properties dates back to the mid-20th century, and accessing the precise quantitative data from these early studies has proven challenging. This guide, therefore, presents a qualitative assessment of isomorellic acid's potential based on these historical accounts, juxtaposed with the quantitative data available for other natural compounds.

Comparative Antimicrobial Activity of Natural Compounds

To provide a clear benchmark for the potential efficacy of isomorellic acid, the following table summarizes the MIC values of several other natural compounds against a range of common microbial pathogens. These compounds have been selected based on their established antimicrobial properties and diverse chemical structures.

Natural Compound	Microbial Strain	Gram Stain	MIC (µg/mL)	Reference
Ursolic Acid	Staphylococcus aureus	Positive	32 - 64	[2][3]
Escherichia coli	Negative	64	[3]
Oleanolic Acid	Staphylococcus aureus	Positive	6.25 - 8
Escherichia coli	Negative	>5000
Pseudomonas aeruginosa	Negative	256
Gambogic Acid	Enterococcus faecalis	Positive	2	[4]
Methicillin-resistant Staphylococcus aureus (MRSA)	Positive	0.5 - 4	[5]
Guttiferone A	Staphylococcus aureus	Positive	-	[6][7]
Bacillus cereus	Positive	-	[6][7]
Guttiferone BL	Escherichia coli	Negative	8	[8]
Ferulic Acid	Candida albicans	N/A (Fungus)	16 - >64	[9]
Gallic Acid	Pseudomonas aeruginosa	Negative	2500	[10]

Note: MIC values can vary depending on the specific strain, testing methodology, and experimental conditions.

Experimental Protocols for Antimicrobial Susceptibility Testing

The data presented in the table above is typically generated using standardized antimicrobial susceptibility testing methods. The most common of these is the broth microdilution method , which is used to determine the Minimum Inhibitory Concentration (MIC) of a compound.

Broth Microdilution Method for MIC Determination

Objective: To determine the lowest concentration of an antimicrobial agent that visibly inhibits the growth of a microorganism.

Materials:

• Test compound (e.g., isomorellic acid, ursolic acid)

• Microbial culture in logarithmic growth phase

• Sterile 96-well microtiter plates

• Appropriate sterile broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Spectrophotometer or microplate reader

Procedure:

• Preparation of Inoculum: A standardized suspension of the test microorganism is prepared to a specific cell density (typically 5 x 10^5 CFU/mL).

• Serial Dilution: The test compound is serially diluted in the broth medium across the wells of the microtiter plate to create a range of concentrations.

• Inoculation: Each well is inoculated with the standardized microbial suspension.

• Controls: Positive (microorganism in broth without the test compound) and negative (broth only) controls are included on each plate.

• Incubation: The microtiter plate is incubated under appropriate conditions (e.g., 37°C for 24-48 hours for bacteria).

• Reading Results: The MIC is determined as the lowest concentration of the compound at which there is no visible growth of the microorganism. This can be assessed visually or by measuring the optical density at 600 nm (OD600) using a microplate reader.

Experimental Workflow for Antimicrobial Susceptibility Testing

The following diagram illustrates the general workflow for determining the antimicrobial activity of a natural compound.

Antimicrobial susceptibility testing workflow.

Signaling Pathways and Mechanisms of Action

While the precise molecular targets of isomorellic acid are not extensively detailed, many natural antimicrobial compounds exert their effects through various mechanisms. Understanding these can provide insights into the potential modes of action for isomorellic acid and other caged xanthones.

Common antimicrobial mechanisms of natural products include:

• Disruption of Cell Membrane Integrity: Many compounds, particularly phenolics and terpenoids, can intercalate into the lipid bilayer of microbial cell membranes, leading to increased permeability, leakage of cellular contents, and ultimately, cell death.

• Inhibition of Cell Wall Synthesis: Some natural products interfere with the enzymes responsible for synthesizing peptidoglycan in bacteria or chitin (B13524) in fungi, weakening the cell wall and making the microbe susceptible to osmotic lysis.

• Inhibition of Protein Synthesis: Certain compounds can bind to ribosomal subunits, interfering with the translation process and halting the production of essential proteins.

• Inhibition of Nucleic Acid Synthesis: Some molecules can inhibit DNA replication or transcription by interfering with enzymes like DNA gyrase or RNA polymerase.

• Interference with Metabolic Pathways: Natural compounds can inhibit key enzymes involved in essential metabolic pathways, such as folic acid synthesis or cellular respiration.

The diagram below illustrates a generalized view of potential targets for natural antimicrobial compounds within a bacterial cell.

Potential microbial targets of natural compounds.

Conclusion

Isomorellic acid, a member of the caged xanthone family, holds promise as a natural antimicrobial agent, with historical data suggesting a broad spectrum of activity. However, the lack of readily available, contemporary quantitative data (MIC values) makes a direct, robust comparison with other well-studied natural compounds challenging. The provided comparative data for compounds like ursolic acid, oleanolic acid, and others, highlights the range of potencies observed in natural products and underscores the need for further rigorous investigation into the antimicrobial properties of isomorellic acid. Future research should focus on determining the specific MIC and Minimum Bactericidal Concentration (MBC) values of purified isomorellic acid against a comprehensive panel of clinically relevant microorganisms and elucidating its precise mechanism of action. Such studies will be crucial in fully assessing its potential for development as a novel therapeutic agent.

References

• 1. Antibacterial activities of plant-derived xanthones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chiral Derivatives of Xanthones with Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development of xanthone derivatives as effective broad-spectrum antimicrobials: Disrupting cell wall and inhibiting DNA synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Isolation, Biosynthesis, and Biological Activity of Polycyclic Xanthones From Actinomycetes [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. Structural diversity and biological activities of caged Garcinia xanthones: recent updates – ScienceOpen [scienceopen.com]
• 7. researchgate.net [researchgate.net]
• 8. Phytochemicals and Biological Activities of Garcinia morella (Gaertn.) Desr.: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Phytochemicals and Biological Activities of Garcinia morella (Gaertn.) Desr.: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ijfsab.com [ijfsab.com]

Confirming the Molecular Targets of Isomorellic Acid: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Isomorellic acid, a polyisoprenylated benzophenone (B1666685) found in plants of the Garcinia genus, has garnered interest for its potential therapeutic properties, including anticancer, anti-inflammatory, and antimicrobial activities. However, the precise molecular targets of Isomorellic acid remain largely uncharacterized in the scientific literature. This guide provides a comparative analysis of the known molecular interactions of closely related compounds and outlines experimental strategies to elucidate the direct targets of Isomorellic acid.

Due to the limited direct data on Isomorellic acid, this guide draws comparisons with its structural analog, morellic acid, and other bioactive compounds isolated from Garcinia species, such as gambogic acid and garcinol. These compounds share structural similarities and exhibit overlapping biological activities, suggesting they may interact with similar cellular pathways and molecular targets.

Comparative Analysis of Molecular Targets and Biological Activity

The therapeutic effects of Isomorellic acid and its analogs are believed to stem from their interaction with various proteins and signaling pathways. Below is a summary of the reported molecular targets and bioactivities of these related compounds.

Table 1: Comparison of Putative Molecular Targets and Biological Activity

Compound	Putative Molecular Target(s)	Reported Biological Activity	IC50 Values
Isomorellic acid	Largely unconfirmed. Likely shares targets with morellic acid and other Garcinia compounds.	Anticancer, Anti-inflammatory, Antimicrobial	Data not readily available
Morellic acid	Bacterial inner membrane phospholipids (B1166683) (phosphatidylethanolamine, phosphatidylglycerol, cardiolipin)	Antibacterial against Vancomycin-Resistant Enterococcus (VRE), Anti-angiogenic (inhibits HUVEC migration)	0.5 µM (HUVEC migration inhibition)[1]
Gambogic acid	Transferrin receptor, IKKβ (Cys179), various proteins in PI3K/Akt and MAPK/ERK pathways	Potent anticancer agent, induces apoptosis, inhibits angiogenesis, anti-inflammatory	Varies by cell line (e.g., ~1-5 µM for many cancer cell lines)
Garcinol	Histone acetyltransferases (HATs) p300 and PCAF, 5-lipoxygenase, Cyclooxygenase-2 (COX-2), NF-κB pathway	Anti-inflammatory, Anticancer, Antioxidant	p300 HAT: 7 µM, PCAF HAT: 5 µM, Acetylcholinesterase (AChE): 0.66 µM, Butyrylcholinesterase (BChE): 7.39 µM[2]

Experimental Protocols for Target Identification and Validation

To definitively identify the molecular targets of Isomorellic acid, a combination of modern experimental techniques is required. Below are detailed protocols for key experimental approaches.

Chemical Proteomics for Target Identification

Chemical proteomics is a powerful method to identify the direct binding partners of a small molecule within a complex biological system.[3][4]

Objective: To identify the cellular proteins that directly bind to Isomorellic acid.

Methodology: Activity-Based Protein Profiling (ABPP)

• Probe Synthesis: Synthesize a derivative of Isomorellic acid that incorporates a "clickable" tag (e.g., an alkyne or azide (B81097) group) and a photoreactive group (e.g., a diazirine). The modification should be at a position that is unlikely to interfere with its biological activity.

• Cellular Treatment: Treat live cells of interest (e.g., a cancer cell line) with the Isomorellic acid probe.

• UV Crosslinking: Expose the cells to UV light to induce covalent crosslinking between the probe and its binding proteins.

• Cell Lysis: Lyse the cells to release the protein content.

• Click Chemistry: Perform a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction to attach a reporter tag (e.g., biotin) to the probe-protein complexes.

• Affinity Purification: Use streptavidin-coated beads to enrich the biotin-tagged protein complexes.

• Mass Spectrometry: Elute the captured proteins and identify them using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Analyze the mass spectrometry data to identify proteins that were specifically enriched in the presence of the Isomorellic acid probe compared to controls.

Fig 1. Chemical Proteomics Workflow for Target ID.

Molecular Docking for In Silico Target Prediction

Molecular docking is a computational method used to predict the binding mode and affinity of a small molecule to a protein target.[5][6][7][8][9]

Objective: To predict potential protein targets of Isomorellic acid and understand its binding interactions at the atomic level.

Methodology:

• Ligand Preparation: Generate a 3D structure of Isomorellic acid and optimize its geometry using computational chemistry software.

• Target Selection and Preparation: Select potential protein targets based on the known biological activities of related compounds (e.g., kinases, transcription factors). Obtain the 3D structures of these proteins from the Protein Data Bank (PDB). Prepare the protein structures by removing water molecules, adding hydrogen atoms, and assigning charges.

• Docking Simulation: Use a docking program (e.g., AutoDock Vina) to predict the binding poses of Isomorellic acid within the active or allosteric sites of the target proteins.

• Scoring and Analysis: The docking program will generate a series of binding poses and rank them based on a scoring function that estimates the binding affinity (e.g., in kcal/mol).

• Interaction Analysis: Visualize the top-ranked poses to analyze the specific molecular interactions (e.g., hydrogen bonds, hydrophobic interactions) between Isomorellic acid and the amino acid residues of the protein.

• Validation: The predictions from molecular docking should be validated experimentally.

References

• 1. Morellic acid | TargetMol [targetmol.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. How Do Natural Products Identify Their Targets? Chemical Proteomics Provides the Answer | MtoZ Biolabs [mtoz-biolabs.com]
• 5. revista.nutricion.org [revista.nutricion.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Protocol for in silico characterization of natural-based molecules as quorum-sensing inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Experimental, molecular docking and molecular dynamic studies of natural products targeting overexpressed receptors in breast cancer - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Docking Analysis of Isomorellic Acid and Its Analogs: A Guide for Drug Discovery Professionals

A detailed in silico comparison of isomorellic acid and its analogs reveals varying binding affinities and interactions with key biological targets. This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of their potential as therapeutic agents, supported by available experimental data and computational models.

Isomorellic acid, a bioactive compound isolated from Garcinia morella, and its analogs have garnered interest in the scientific community for their potential pharmacological activities.[1] This guide delves into a comparative analysis of their performance in molecular docking studies, offering insights into their binding efficiencies and potential mechanisms of action. The analogs covered in this comparison include morellin, desoxymorellin, dihydromorellin, isomorellin, gambogic acid, morellinol, and morellic acid.[1]

Data Presentation: A Comparative Look at Binding Affinities

Molecular docking simulations are instrumental in predicting the binding orientation and affinity of a ligand to a protein target. The binding energy, typically measured in kcal/mol, indicates the strength of the interaction, with more negative values suggesting a stronger and more stable binding.

Compound	Target Protein	Binding Energy (kcal/mol)	Interacting Residues	Citation(s)
Gambogic Acid	Chikungunya spike glycoprotein (B1211001) E2	-10.9	GLY44, ARG104, CYS105, HIS131	[2][3]
Gambogic Acid	Hsp90β	Not explicitly stated, but described as potent and selective binding	Not explicitly stated	[4]
Gambogic Acid	Caspase-3 (CASP3)	-	-	[5]
Gambogic Acid	STAT3	-	-	[5]
Gambogic Acid	IKBKB	-	-	[5]
Dihydromyricetin	MMP9	-10.2	ALA-189, LEU-243, GLN-227	[6]
Dihydromyricetin	MAPK14	-9.0	PHE-348, ARG-5, GLN-3, ILE-346	[6]
Liquoric Acid	EGFR	-9.8	-	[7]
Madecassic Acid	EGFR	-9.3	-	[7]
Limonin *	Caspase-9	-10.5	-	[7]

Note: Data for Dihydromyricetin, Liquoric Acid, Madecassic Acid, and Limonin are included for comparative context of binding energies in natural products, as direct data for many isomorellic acid analogs are limited.

Experimental Protocols: A Look into Molecular Docking Methodology

The insights presented in this guide are derived from computational molecular docking studies. A typical workflow for such studies is outlined below to provide clarity on the methodologies employed.

Molecular Docking Workflow

A standard molecular docking protocol involves several key steps to ensure the accuracy and reliability of the results. Validation of the docking protocol is a critical step, often assessed by redocking a co-crystallized ligand and measuring the Root Mean Square Deviation (RMSD) between the predicted and experimental poses. An RMSD value of less than 2.0 Å is generally considered a successful validation.[8][9][10]

Caption: A generalized workflow for molecular docking studies.

Signaling Pathways Modulated by Isomorellic Acid Analogs

Understanding the signaling pathways affected by these compounds is crucial for elucidating their mechanism of action and therapeutic potential. While information on isomorellic acid itself is scarce, studies on its analog, gambogic acid, have identified several key pathways.

Gambogic acid has been shown to modulate a variety of signaling pathways implicated in cancer progression, including:

• PI3K/Akt/mTOR Pathway: This pathway is crucial for cell growth, proliferation, and survival. Gambogic acid has been reported to inhibit this pathway.[11]

• MAPK/ERK Pathway: Involved in cell proliferation, differentiation, and apoptosis, this pathway is another target of gambogic acid.[11]

• NF-κB Signaling Pathway: A key regulator of inflammation and cell survival, the NF-κB pathway is modulated by gambogic acid.[1][11]

• Notch Signaling Pathway: This pathway plays a role in cell fate decisions, and its inhibition by gambogic acid has been observed in non-small cell lung cancer.[12]

• SHH Signaling Pathway: Gambogic acid has been found to reverse drug resistance in triple-negative breast cancer by inhibiting the Sonic Hedgehog (SHH) signaling pathway.[13]

• Apoptosis-related Pathways: Gambogic acid induces apoptosis by upregulating pro-apoptotic genes and downregulating anti-apoptotic genes.[14]

The following diagram illustrates the central role of these pathways in cellular processes and how they are potentially targeted by gambogic acid.

Caption: Key signaling pathways targeted by gambogic acid.

Conclusion

This comparative guide consolidates the available in silico data on isomorellic acid and its analogs, with a particular focus on the well-researched gambogic acid. The presented data on binding affinities and modulated signaling pathways provide a valuable resource for researchers in the field of drug discovery. While the lack of direct comparative studies on isomorellic acid and all its analogs highlights a gap in the current research, the information gathered here serves as a foundation for future investigations into the therapeutic potential of this class of natural compounds. Further experimental validation is necessary to confirm these computational predictions and to fully elucidate the pharmacological profiles of isomorellic acid and its derivatives.

References

• 1. Gambogic acid: A shining natural compound to nanomedicine for cancer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Insights from the molecular docking analysis of gambogic acid with the Chikungunya spike glycoprotein E2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Insights from the molecular docking analysis of gambogic acid with the Chikungunya spike glycoprotein E2 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. escholarship.org [escholarship.org]
• 5. Exploration of the antitumor effect and mechanism of gambogic acid on osteosarcoma through network pharmacology and experimental pharmacology study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Validation of Molecular Docking Programs for Virtual Screening against Dihydropteroate Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. Gambogic Acid Induces Apoptosis of Non-Small Cell Lung Cancer (NSCLC) Cells by Suppressing Notch Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Gambogic acid increases the sensitivity to paclitaxel in drug-resistant triple-negative breast cancer via the SHH signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Essential Procedures for the Safe Disposal of Isomorellic Acid

For Immediate Implementation by Laboratory Personnel

This document provides critical safety and logistical guidance for the proper disposal of isomorellic acid, a substance identified as a cytotoxic caged xanthone.[1] The procedures outlined are designed for researchers, scientists, and drug development professionals to ensure the safe handling and disposal of this compound and its associated waste, thereby minimizing risk to personnel and the environment.

Core Directive: Due to its cytotoxic nature, isomorellic acid and all contaminated materials must be treated as hazardous waste.[2][3] Disposal must strictly adhere to institutional protocols and all relevant local, state, and federal regulations. Under no circumstances should isomorellic acid waste be released into the sanitary sewer system or disposed of in general laboratory trash.

Hazard Assessment and Personal Protective Equipment (PPE)

While a comprehensive Safety Data Sheet (SDS) for isomorellic acid is not publicly available, its classification as a cytotoxic compound necessitates the use of stringent safety measures.[1] Furthermore, information from the structurally similar compound, isoferulic acid, suggests that it may cause skin, eye, and respiratory irritation.[4]

Mandatory Personal Protective Equipment (PPE): All personnel handling isomorellic acid, in pure form or in solution, and its contaminated waste must wear the following:

PPE Category	Specification	Rationale
Hand Protection	Double-gloving with chemical-resistant gloves (e.g., nitrile).	To prevent skin contact with a potential irritant and cytotoxic compound.
Eye Protection	Safety goggles or a face shield in combination with safety glasses.	To protect eyes from splashes of solutions or airborne particles.
Body Protection	A fully fastened laboratory coat, preferably disposable.	To prevent contamination of personal clothing.
Respiratory Protection	A NIOSH-approved respirator is required if there is a risk of aerosol or dust generation.	To prevent inhalation of the potentially irritating and cytotoxic compound.

All handling of solid isomorellic acid or concentrated solutions should be conducted within a certified chemical fume hood.

Waste Segregation and Containment

Proper segregation is the first step in a safe disposal pathway. All items that have come into contact with isomorellic acid are to be considered cytotoxic waste.

Waste Stream Classification:

• Solid Cytotoxic Waste: Includes contaminated gloves, bench paper, pipette tips, vials, and any other solid materials.

• Liquid Cytotoxic Waste: Encompasses all solutions containing isomorellic acid, including experimental residues and cleaning solutions.

• Sharps Cytotoxic Waste: Consists of any contaminated needles, syringes, or other sharp objects.

Container Requirements:

Waste Type	Container Specification	Labeling
Solid	A rigid, leak-proof container lined with a heavy-duty (e.g., 4mm) plastic bag.[2]	"Cytotoxic Waste" with a cytotoxic hazard symbol.
Liquid	A compatible, sealed, and shatter-resistant container.	"Cytotoxic Waste" and the full chemical name "Isomorellic Acid".
Sharps	A puncture-proof sharps container.[5]	"Cytotoxic Sharps Waste" with a cytotoxic hazard symbol.[5]

Step-by-Step Disposal Protocol

The required method for the final disposal of cytotoxic waste is high-temperature incineration managed by a certified hazardous waste contractor.[5]

• Don PPE: Before handling any waste, put on the full PPE detailed in Section 1.

• Segregate at Source: As waste is generated, immediately place it into the correct, pre-labeled cytotoxic waste container.

• Secure Containment: Do not overfill containers. Seal liquid waste containers tightly. Securely close the bags within solid waste containers.

• Surface Decontamination: After waste has been containerized, decontaminate the exterior of the container and the surrounding work area.

• Secure Storage: Store the sealed and labeled waste containers in a designated, secure, and well-ventilated satellite accumulation area, away from incompatible materials.[2]

• Schedule Disposal: Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for hazardous waste disposal.

Emergency Spill Procedures

Immediate and correct response to a spill is vital to prevent exposure and environmental contamination.

• Evacuate and Alert: Immediately notify all personnel in the vicinity of the spill.

• Secure the Area: Restrict access to the spill location.

• Assess and Don PPE: Evaluate the extent of the spill and don the appropriate PPE, including respiratory protection if dust or aerosols are present.

• Contain the Spill:

  • Liquid Spill: Cover with an inert absorbent material (e.g., vermiculite (B1170534) or chemical absorbent pads).

  • Solid Spill: Gently cover with a damp absorbent pad to prevent dust from becoming airborne.

• Collect Waste: Carefully collect all contaminated absorbent materials and place them into a designated solid cytotoxic waste container.

• Decontaminate: Clean the spill area thoroughly with an appropriate decontaminating solution, followed by soap and water. All cleaning materials must be disposed of as cytotoxic waste.

• Report: Document and report the spill to your laboratory supervisor and EHS department as per institutional policy.

Visualized Disposal Workflow

The following diagram outlines the decision-making and procedural flow for the proper disposal of isomorellic acid.

Caption: Procedural workflow for the safe disposal of isomorellic acid.

References

• 1. Isomorellic acid | CAS:5262-69-1 | Miscellaneous | High Purity | Manufacturer BioCrick [biocrick.com]
• 2. danielshealth.ca [danielshealth.ca]
• 3. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 4. extrasynthese.com [extrasynthese.com]
• 5. sharpsmart.co.uk [sharpsmart.co.uk]

Personal protective equipment for handling Isomorellic acid

Essential Safety and Handling Guide for Isomorellic Acid

Disclaimer: No direct Safety Data Sheet (SDS) for Isomorellic acid is readily available. This guide is based on the safety data for Gambogic acid, a closely related and well-studied cytotoxic caged xanthone (B1684191) also found in the resin of Garcinia hanburyi.[1][2][3][4] Due to their structural similarities and shared origin, Isomorellic acid is presumed to have a similar hazard profile.[2][3] Researchers should handle Isomorellic acid with the utmost caution, assuming it is highly toxic.

This document provides immediate safety and logistical information for researchers, scientists, and drug development professionals handling Isomorellic acid. It includes detailed operational and disposal plans to ensure the safe management of this compound.

Hazard Identification and Classification

Isomorellic acid is classified as a cytotoxic caged xanthone.[1] Based on data for the related compound, Gambogic acid, the primary hazards are:

• Acute Toxicity: Toxic if swallowed.[5]

• Skin Corrosion/Irritation: Causes skin irritation.[5][6]

• Serious Eye Damage/Irritation: Causes serious eye irritation.[5][6]

• Respiratory Irritation: May cause respiratory irritation.[5][6]

• Aquatic Hazard: Very toxic to aquatic life with long-lasting effects.[7]

Hazard Classification (Based on Gambogic Acid Data)	GHS Pictogram	Signal Word	Hazard Statement
Acute Toxicity, Oral (Category 3)	Skull and crossbones	Danger	H301: Toxic if swallowed[5]
Skin Irritation (Category 2)	Exclamation mark	Warning	H315: Causes skin irritation[5][6]
Eye Irritation (Category 2A)	Exclamation mark	Warning	H319: Causes serious eye irritation[5][6]
Specific target organ toxicity — single exposure (Category 3), Respiratory tract irritation	Exclamation mark	Warning	H335: May cause respiratory irritation[5][6]
Hazardous to the aquatic environment, long-term hazard (Category 1)	Environment	Warning	H410: Very toxic to aquatic life with long lasting effects[7]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling Isomorellic acid. The following equipment must be used:

PPE Category	Specification	Rationale
Eye and Face Protection	Tight-sealing safety goggles and a face shield.	To protect against splashes and airborne particles that can cause serious eye irritation.[6][8]
Hand Protection	Chemical-resistant gloves (e.g., nitrile).	To prevent skin contact which can cause irritation.[6][8]
Body Protection	A lab coat or chemical-resistant apron and long-sleeved clothing.	To protect the skin from exposure.[6][8]
Respiratory Protection	An approved/certified respirator (e.g., N95 or higher) should be used when handling the powder form or if there is a risk of aerosol generation.	To prevent respiratory tract irritation from inhaling the compound.[6]

Operational Plan: Step-by-Step Handling Procedures

1. Preparation:

• Ensure that a current Safety Data Sheet for a related compound like Gambogic acid is accessible.[5][6][7][8][9]

• Verify that all necessary PPE is available and in good condition.

• Work should be conducted in a designated area, preferably within a chemical fume hood.[6]

• Ensure that an eyewash station and safety shower are readily accessible.[10]

2. Donning PPE:

• Put on a lab coat and ensure it is fully buttoned.

• Don safety goggles and a face shield.

• Wear chemical-resistant gloves, ensuring they overlap with the sleeves of the lab coat.

• If handling the powder or if aerosols may be generated, wear a respirator.

3. Handling the Compound:

• Avoid creating dust when handling the solid form.[9]

• If making a solution, add the solid to the solvent slowly to prevent splashing. Isomorellic acid is soluble in chloroform, dichloromethane, ethyl acetate, DMSO, and acetone.[1]

• Keep containers tightly closed when not in use.[9]

• Avoid contact with skin, eyes, and clothing.[9]

• Do not eat, drink, or smoke in the handling area.[7][8]

4. Doffing PPE:

• Remove gloves first, using the proper technique to avoid skin contact with the outer surface.

• Remove the lab coat, turning it inside out to contain any contamination.

• Remove the face shield and safety goggles.

• Wash hands thoroughly with soap and water after handling the compound.[8]

Disposal Plan

Proper disposal of Isomorellic acid and contaminated materials is crucial to prevent environmental contamination and accidental exposure.

• Chemical Waste:

  • All solutions and solid waste containing Isomorellic acid must be collected in a designated, sealed, and clearly labeled hazardous waste container.

  • Do not dispose of Isomorellic acid down the drain.[9]

• Contaminated PPE:

  • Disposable gloves, bench paper, and other contaminated disposable items should be placed in a sealed bag and disposed of as hazardous waste.

  • Contaminated clothing should be decontaminated before reuse or disposed of as hazardous waste.[8]

• Spill Management:

  • In case of a spill, evacuate the area.

  • Wear appropriate PPE, including respiratory protection.

  • Cover the spill with an inert absorbent material, such as sand or vermiculite.[6]

  • Sweep up the absorbed material and place it in a sealed container for hazardous waste disposal.[6]

  • Clean the spill area thoroughly.

Visual Workflow for Handling Isomorellic Acid

The following diagram illustrates the key decision points and procedural flow for the safe handling of Isomorellic acid.

Caption: Workflow for the safe handling of Isomorellic acid.

References

• 1. Isomorellic acid | CAS:5262-69-1 | Miscellaneous | High Purity | Manufacturer BioCrick [biocrick.com]
• 2. Caged Polyprenylated Xanthones in Garcinia hanburyi and the Biological Activities of Them - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Caged Polyprenylated Xanthones in Garcinia hanburyi and the Biological Activities of Them - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cytotoxic xanthones from Garcinia hanburyi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. broadpharm.com [broadpharm.com]
• 7. hoelzel-biotech.com [hoelzel-biotech.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. biocrick.com [biocrick.com]
• 10. fishersci.com [fishersci.com]